1,2,5-Tribromo-3-fluorobenzene

• CAS: 2839-37-4

Core Science & Biosynthesis

1,2,5-Tribromo-3-fluorobenzene chemical properties

The following technical guide details the chemical properties, reactivity profiles, and experimental handling of 1,2,5-Tribromo-3-fluorobenzene , a high-value halogenated scaffold used in advanced organic synthesis.

Chemical Properties, Reactivity Landscapes, and Synthetic Applications

Executive Summary

1,2,5-Tribromo-3-fluorobenzene (CAS: 2839-37-4) is a poly-functionalized arene characterized by a unique "1,2,3,5" substitution pattern.[1][2] Its utility in drug discovery and materials science stems from the orthogonal reactivity of its four halogen substituents.[1] The presence of three bromine atoms in sterically and electronically distinct environments, combined with a activating fluorine atom, allows for regioselective functionalization .[1] This guide provides a mechanistic breakdown of its reactivity, enabling researchers to sequentially install substituents with high precision.[1]

Chemical Identity & Physical Characterization[1][2][3][4][5][6]

Property	Specification
IUPAC Name	1,2,5-Tribromo-3-fluorobenzene
CAS Number	2839-37-4
Molecular Formula
Molecular Weight	332.79 g/mol
Appearance	White to off-white crystalline solid
Melting Point	30–34 °C (Low-melting solid)
Boiling Point	~268 °C (at 760 mmHg)
Density	2.39 g/cm³
Solubility	Soluble in DCM, THF, Toluene; Insoluble in Water

Structural Analysis & Reactivity Mapping

The synthetic power of 1,2,5-Tribromo-3-fluorobenzene lies in the non-equivalence of its halogen atoms.[1] Understanding the electronic and steric environment of each position is critical for designing sequential coupling strategies.[1]

The Reactivity Hierarchy[1]

• C5-Bromine (Steric Control): This position is the least sterically hindered, flanked by two protons (C4-H and C6-H).[1] It is the primary site for Palladium-catalyzed cross-couplings (Suzuki-Miyaura, Sonogashira) under kinetic control.[1]

• C2-Bromine (Electronic/Chelation Control): This bromine is "sandwiched" between the C1-Bromine and the C3-Fluorine.[1] While sterically crowded, it is highly susceptible to Lithium-Halogen Exchange .[1] The adjacent Fluorine atom can direct lithiation to this position via the ortho-effect (coordination of Li to F), making it the preferred site for nucleophilic activation.[1]

• C1-Bromine: This position is intermediate in reactivity.[1] It is typically functionalized after the C5 and C2 positions have been addressed, or requires specialized ligands to override the innate selectivity.[1]

• C3-Fluorine (Nucleophilic Substitution): The fluorine atom activates the ring for

  reactions.[1] Due to the electron-withdrawing nature of the three bromine atoms, the ring is sufficiently electron-deficient to allow displacement of the fluoride by strong nucleophiles (e.g., alkoxides, thiols) under elevated temperatures.[1]

Visualization of Reactivity Pathways

The following diagram illustrates the orthogonal reaction pathways available to this scaffold.

Figure 1: Orthogonal reactivity map showing site-selective pathways for Pd-coupling (C5), Lithiation (C2), and SNAr (C3).

Experimental Protocols

These protocols are designed to demonstrate the site-selective functionalization of the scaffold.[1]

Protocol A: Site-Selective Suzuki-Miyaura Coupling at C5

Objective: To install an aryl group selectively at the least hindered C5 position. Mechanism: Steric control favors oxidative addition at C5 over the crowded C1/C2 positions.[1]

• Reagents:

  • 1,2,5-Tribromo-3-fluorobenzene (1.0 equiv)[1][2]

  • Arylboronic acid (1.1 equiv)

  • (3-5 mol%) or (for challenging substrates)
  • (2.0 equiv, 2M aqueous solution)[1]

  • Solvent: DME/Water or Toluene/Ethanol/Water (4:1:1)[1]

• Procedure:

  • Step 1: Charge a reaction flask with the tribromo-fluorobenzene, arylboronic acid, and Palladium catalyst under an inert atmosphere (

    or Ar).

  • Step 2: Add the degassed solvent mixture and the base solution.[1]

  • Step 3: Heat the mixture to 60–70 °C . Note: Avoid reflux temperatures (>90 °C) initially to prevent over-coupling at C1/C2.

  • Step 4: Monitor reaction progress by TLC/HPLC. The starting material should convert to the mono-coupled product within 4–12 hours.[1]

  • Step 5: Workup with water/ethyl acetate extraction.[1] Purify via silica gel chromatography.

Protocol B: Regioselective Lithium-Halogen Exchange at C2

Objective: To functionalize the C2 position utilizing the Fluorine-Directing Effect.[1] Mechanism: Coordination of the Lithium cation to the C3-Fluorine lone pairs lowers the transition state energy for exchange at the adjacent C2-Bromine.[1]

• Reagents:

  • 1,2,5-Tribromo-3-fluorobenzene (1.0 equiv)[1][2]

  • -Butyllithium (1.05 equiv, 1.6M in hexanes)[1]

  • Electrophile (e.g., Benzaldehyde, DMF,

    )[1]

  • Solvent: Anhydrous THF or

    [1]

• Procedure:

  • Step 1: Dissolve the substrate in anhydrous THF under Argon and cool to -78 °C . Critical: Low temperature is essential to prevent "Halogen Dance" (scrambling of Br positions).[1]

  • Step 2: Add

    -BuLi dropwise over 20 minutes.[1] The internal temperature must not rise above -70 °C.[1]

  • Step 3: Stir at -78 °C for 30–60 minutes to ensure complete formation of the C2-lithio species.

  • Step 4: Add the electrophile (dissolved in THF if solid) slowly.

  • Step 5: Allow the reaction to warm to room temperature slowly over 2 hours.

  • Step 6: Quench with saturated

    solution.[1]

Applications in Drug Discovery & Materials

The "1,2,3,5" substitution pattern serves as a versatile template for constructing complex molecules.[1]

• Fragment-Based Drug Design (FBDD): The scaffold allows for the sequential introduction of pharmacophores.[1] For example, a solubility-enhancing group can be added at C5, a target-binding motif at C2, and a metabolic blocker (F) remains at C3.[1]

• Liquid Crystals & OLEDs: Poly-halogenated benzenes are precursors to liquid crystalline materials.[1] The C3-Fluorine atom induces a dipole moment that influences the packing and electronic properties of the final material.[1]

• Metal-Organic Frameworks (MOFs): The tribromo-derivative can be converted into a tricarboxylic acid linker (via lithiation/carboxylation or cyanation/hydrolysis), creating rigid, fluorinated linkers for porous materials.[1]

Safety & Handling (SDS Summary)

• Hazards: Irritant to eyes, respiratory system, and skin (H315, H319, H335).[1]

• Handling: Use in a fume hood.[1] Wear nitrile gloves and safety goggles.[1]

• Storage: Store in a cool, dry place (2-8 °C recommended). Light sensitive; store in amber vials.

• Spill Response: Sweep up solid spills to avoid dust generation.[1] Ventilate area.[1]

References

• National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 2724913, 1,2,5-Tribromo-3-fluorobenzene. Retrieved from [Link]

• Léris, P. et al. (2018). Site-Selective Cross-Coupling of Polyhalogenated Arenes. (General reference on polyhaloarene reactivity principles). Retrieved from [Link]

Sources

• 1. Page loading... [wap.guidechem.com]
• 2. 1,2,5-Tribromo-3-fluorobenzene | C6H2Br3F | CID 2724913 - PubChem [pubchem.ncbi.nlm.nih.gov]

Technical Guide: Structure Elucidation of 1,2,5-Tribromo-3-fluorobenzene

Executive Summary

This guide provides a rigorous technical framework for the structural validation of 1,2,5-Tribromo-3-fluorobenzene (CAS: 2839-37-4) . In drug discovery and agrochemical synthesis, polyhalogenated benzenes serve as critical scaffolds for cross-coupling reactions (e.g., Suzuki-Miyaura, Stille). However, the high degree of halogenation introduces significant steric and electronic complexity, making the differentiation of regioisomers (such as 1,3,5-tribromo-2-fluorobenzene) a non-trivial analytical challenge.

This document outlines a self-validating elucidation protocol relying on Mass Spectrometry (Isotope Pattern Analysis) and Multi-Nuclear NMR (

H, C, F) , emphasizing the definitive role of heteronuclear spin-spin coupling constants ( -values).

Part 1: Structural Context & The Isomer Challenge

The target molecule, 1,2,5-Tribromo-3-fluorobenzene, possesses a specific substitution pattern that dictates its reactivity and spectral signature.

Structural Topology

• Positions 1, 2, 5: Bromine (Br) atoms.[1][2]

• Position 3: Fluorine (F) atom.[1][3]

• Positions 4, 6: Protons (H).

The Analytical Challenge

The primary risk in synthesizing or procuring this compound is confusing it with thermodynamically stable isomers formed via "halogen dance" mechanisms or non-selective bromination.

• Target: 1,2,5-Tribromo-3-fluorobenzene (Asymmetric).

• Common Impurity/Isomer: 1,3,5-Tribromo-2-fluorobenzene (Symmetric).

Critical Distinction: The symmetric isomer will show a simplified NMR spectrum (equivalent protons), whereas the target molecule is asymmetric, yielding distinct chemical shifts and coupling constants for H4 and H6.

Part 2: Mass Spectrometry – The Bromine Fingerprint

Before NMR analysis, Mass Spectrometry (MS) provides the first "gate" of validation by confirming the elemental composition. For polybrominated compounds, the isotope pattern is diagnostic.[4]

Isotopic Logic

Bromine exists as two stable isotopes, ngcontent-ng-c1989010908="" _nghost-ng-c3017681703="" class="inline ng-star-inserted">

and , in an approximate 1:1 natural abundance ratio.[4][5] A molecule with three bromine atoms ( ) follows a binomial expansion distribution , resulting in a distinct 1:3:3:1 pattern.[6]

Experimental Expectation (EI/ESI+)

Ion Species	Composition	Relative Intensity (Approx.)
M		1 (Low)
M+2		3 (High)
M+4		3 (High)
M+6		1 (Low)

Validation Check: If the MS spectrum shows a 1:2:1 pattern, the sample contains only two bromines. If the pattern is 1:3:3:1, the tribromo core is confirmed.

Part 3: NMR Elucidation Strategy

This is the core of the structural proof. We utilize the spin-active

nucleus ( , 100% abundance) as an internal "spy" to map the positions of the remaining protons via coupling constants ( ).

NMR: The Anchor

• Observation: A single signal (singlet if decoupled; multiplet if coupled).

• Function: Confirms the presence of a single fluorine environment. Multiple peaks indicate an impure mixture of isomers.

H NMR: Regiochemistry Confirmation

The molecule has two non-equivalent protons: H4 and H6 . Their identification relies on their spatial relationship to the Fluorine atom.

Predicted Coupling Constants ( )

• H4 (Ortho to F): Located at position 4.

  • Coupling:

    (Ortho) is typically 7.0 – 10.0 Hz .

  • Multiplicity: Doublet of Doublets (dd). Split by F (large

    ) and H6 (small ).

• H6 (Para to F): Located at position 6.[1]

  • Coupling:

    (Para) is typically 0 – 2.0 Hz (often unresolved).

  • Multiplicity: Doublet (d) or broad singlet. Split primarily by H4 (meta coupling).

The "Meta" Coupling ( )

Protons H4 and H6 are meta to each other.

• Value:

  .

Summary of H Signals

Proton	Position	Expected Multiplicity	Coupling Logic
H4	C4	dd (Doublet of Doublets)	Large (~9 Hz) + Small (~2 Hz)
H6	C6	d (Doublet)	Small (~2 Hz). ( usually invisible)

Validation Check: If you observe a simple singlet integrating to 2H, you likely have the symmetric isomer (1,3,5-tribromo-2-fluorobenzene). You must see two distinct signals with the coupling patterns described above.

C NMR: The Heavy Atom Effect

Bromine exerts a "Heavy Atom Effect," causing significant shielding (upfield shift) of the attached carbon, contrary to the expected deshielding from electronegativity.[7]

• C-F Coupling:

  • C3 (ipso-F): Large doublet (

    ).

  • C2/C4 (ortho-F): Medium doublets (

    ).

  • C1/C5 (meta-F): Small doublets (

    ).

Part 4: Visualization of Logic Flow

The following diagram illustrates the decision matrix for confirming the structure.

Figure 1: Step-by-step decision tree for distinguishing the target molecule from common isomers.

Part 5: Coupling Topology Diagram

Understanding the spatial arrangement of spins is crucial for interpreting the NMR data.

Figure 2: Topological map of J-coupling interactions. Note the strong interaction between F(3) and H(4).

Part 6: Experimental Protocol

Sample Preparation

• Solvent Selection: Use Chloroform-d (

  ) . It is the standard for halogenated aromatics and prevents solvent-solute interactions that might obscure fine coupling.

• Concentration: Prepare a solution of ~10-15 mg of sample in 0.6 mL of solvent. High concentration is not required for

  or , but aids acquisition.

• Filtration: Filter through a glass wool plug to remove inorganic salts (e.g., residual bromide salts from synthesis) which can cause line broadening.

Acquisition Parameters

• Temperature: 298 K (25°C).

• H NMR: 16 scans, 30° pulse angle. Crucial: Ensure acquisition time (AQ) is >3.0 seconds to resolve small meta-couplings ( ).
• C NMR: 512-1024 scans. Use a relaxation delay (D1) of at least 2.0 seconds to allow relaxation of quaternary carbons (C-Br).

References

• National Center for Biotechnology Information (2023). PubChem Compound Summary for CID 2724913, 1,2,5-Tribromo-3-fluorobenzene. Retrieved October 26, 2023 from [Link]

• Chemistry Steps. Isotopes in Mass Spectrometry - The Bromine Pattern. Retrieved from [Link]

• Reich, H. J.[1] (University of Wisconsin). Coupling Constants in Fluorine NMR. Retrieved from [Link]

• Silverstein, R. M., Webster, F. X., & Kiemle, D. J.Spectrometric Identification of Organic Compounds. (Standard Reference for J-coupling values).

Sources

• 1. 1,2,5-Tribromo-3-fluorobenzene | C6H2Br3F | CID 2724913 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. echemi.com [echemi.com]
• 3. sfu.ca [sfu.ca]
• 4. Isotopes in Mass Spectrometry - Chemistry Steps [chemistrysteps.com]
• 5. chemguide.co.uk [chemguide.co.uk]
• 6. youtube.com [youtube.com]
• 7. chemistry.stackexchange.com [chemistry.stackexchange.com]

Spectroscopic Characterization of 1,2,5-Tribromo-3-fluorobenzene: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

1,2,5-Tribromo-3-fluorobenzene is a halogenated aromatic compound with potential applications in organic synthesis and drug discovery. A thorough understanding of its spectroscopic properties is crucial for its identification, characterization, and quality control. This technical guide provides a detailed analysis of the predicted spectroscopic data for 1,2,5-Tribromo-3-fluorobenzene, including ¹H NMR, ¹³C NMR, Infrared (IR) spectroscopy, and Mass Spectrometry (MS). In the absence of publicly available experimental spectra, this guide leverages predictive models and comparative analysis with structurally related compounds to offer valuable insights for researchers working with this molecule.

Introduction

Halogenated benzenes are a class of compounds with significant importance in medicinal chemistry and materials science. The specific substitution pattern of halogens on the benzene ring can dramatically influence the molecule's physical, chemical, and biological properties. 1,2,5-Tribromo-3-fluorobenzene (C₆H₂Br₃F) is a polysubstituted aromatic compound whose unique arrangement of bromine and fluorine atoms makes it an intriguing building block for the synthesis of more complex molecules.[1]

Molecular Structure and Properties

Before delving into the spectroscopic data, it is essential to understand the basic molecular properties of 1,2,5-Tribromo-3-fluorobenzene.

Property	Value	Source
Molecular Formula	C₆H₂Br₃F	PubChem[1]
Molecular Weight	332.79 g/mol	PubChem[1]
IUPAC Name	1,2,5-Tribromo-3-fluorobenzene	PubChem[1]
CAS Number	2839-37-4	PubChem[1]

The structure of 1,2,5-Tribromo-3-fluorobenzene, with the IUPAC numbering of the carbon atoms, is depicted below. This numbering is crucial for the assignment of NMR signals.

Figure 1: Molecular structure of 1,2,5-Tribromo-3-fluorobenzene with IUPAC numbering.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful tool for elucidating the structure of organic molecules. The following sections provide predicted ¹H and ¹³C NMR data for 1,2,5-Tribromo-3-fluorobenzene.

¹H NMR Spectroscopy

Predicted ¹H NMR Data

The ¹H NMR spectrum of 1,2,5-Tribromo-3-fluorobenzene is expected to show two distinct signals in the aromatic region, corresponding to the two non-equivalent protons, H4 and H6.

Proton	Predicted Chemical Shift (ppm)	Predicted Multiplicity	Predicted Coupling Constants (Hz)
H4	7.5 - 7.8	Doublet of doublets (dd)	³J(H-H) ≈ 8-9, ⁴J(H-F) ≈ 5-7
H6	7.2 - 7.5	Doublet of doublets (dd)	³J(H-H) ≈ 8-9, ⁴J(H-F) ≈ 2-3

Interpretation and Rationale:

• Chemical Shifts: The electron-withdrawing nature of the three bromine atoms and the fluorine atom will deshield the aromatic protons, causing them to resonate at a relatively downfield region (7.2 - 7.8 ppm). H4 is expected to be further downfield than H6 due to the cumulative deshielding effect of the adjacent bromine atom at C5 and the fluorine atom at C3.

• Multiplicity:

  • H4: This proton will be coupled to the adjacent proton H6 (ortho-coupling, ³J) and to the fluorine atom at C3 (meta-coupling, ⁴J). This will result in a doublet of doublets.

  • H6: This proton will be coupled to the adjacent proton H4 (ortho-coupling, ³J) and to the fluorine atom at C3 (para-coupling, ⁵J). The para H-F coupling is typically smaller than the meta H-F coupling.

• Comparative Analysis: The predicted chemical shifts and coupling patterns are consistent with those observed for other halogenated benzenes. For instance, the protons in 1,2,4-tribromobenzene show signals in a similar region.

¹³C NMR Spectroscopy

Predicted ¹³C NMR Data

The proton-decoupled ¹³C NMR spectrum of 1,2,5-Tribromo-3-fluorobenzene is expected to display six distinct signals, one for each carbon atom in the benzene ring.

Carbon	Predicted Chemical Shift (ppm)
C1	120 - 125
C2	115 - 120
C3	158 - 163 (d, ¹J(C-F) ≈ 240-250 Hz)
C4	130 - 135
C5	118 - 123
C6	135 - 140

Interpretation and Rationale:

• Chemical Shifts:

  • C3 (Fluorine-bearing carbon): This carbon will exhibit the most downfield chemical shift due to the strong deshielding effect of the highly electronegative fluorine atom. It will also appear as a doublet with a large one-bond carbon-fluorine coupling constant (¹J(C-F)).

  • C1, C2, C5 (Bromine-bearing carbons): These carbons will be significantly shielded compared to unsubstituted benzene due to the "heavy atom effect" of bromine. Their chemical shifts will be in the range of 115-125 ppm.

  • C4, C6 (Proton-bearing carbons): These carbons will resonate at a more downfield region compared to the bromine-substituted carbons.

• DEPT-135 Experiment: A Distortionless Enhancement by Polarization Transfer (DEPT-135) experiment would be invaluable in confirming the assignments. In a DEPT-135 spectrum, CH and CH₃ signals appear as positive peaks, while CH₂ signals are negative. Quaternary carbons (like C1, C2, C3, and C5) would be absent. For 1,2,5-Tribromo-3-fluorobenzene, the DEPT-135 spectrum would show two positive signals corresponding to C4 and C6.

Figure 2: A typical workflow for NMR-based structural elucidation.

Infrared (IR) Spectroscopy

Predicted IR Data

The IR spectrum of 1,2,5-Tribromo-3-fluorobenzene will be characterized by absorption bands corresponding to the vibrations of the benzene ring and the carbon-halogen bonds.

Wavenumber (cm⁻¹)	Assignment
3100 - 3000	C-H stretching (aromatic)
1600 - 1450	C=C stretching (aromatic ring)
1250 - 1100	C-F stretching
1100 - 1000	In-plane C-H bending
900 - 675	Out-of-plane C-H bending
700 - 500	C-Br stretching

Interpretation and Rationale:

• Aromatic C-H Stretching: Weak to medium intensity bands are expected in the 3100-3000 cm⁻¹ region.

• Aromatic C=C Stretching: A series of sharp bands of variable intensity will appear in the 1600-1450 cm⁻¹ range, which are characteristic of the benzene ring.

• C-F Stretching: A strong absorption band is anticipated in the 1250-1100 cm⁻¹ region, which is indicative of the C-F bond.

• C-Br Stretching: The C-Br stretching vibrations will appear in the fingerprint region, typically between 700 and 500 cm⁻¹.

Mass Spectrometry (MS)

Predicted Mass Spectrum Data

The mass spectrum of 1,2,5-Tribromo-3-fluorobenzene will provide information about its molecular weight and isotopic distribution, as well as its fragmentation pattern.

m/z	Ion	Comments
330, 332, 334, 336	[M]⁺	Molecular ion peak cluster. The characteristic isotopic pattern of three bromine atoms will be observed.
251, 253, 255	[M - Br]⁺	Loss of a bromine atom.
172, 174	[M - 2Br]⁺	Loss of two bromine atoms.
93	[M - 3Br]⁺	Loss of three bromine atoms.
74	[C₆H₂F]⁺	Fragment corresponding to fluorobenzene radical cation.

Interpretation and Rationale:

• Molecular Ion Peak: The most informative feature of the mass spectrum will be the molecular ion peak cluster. Due to the presence of three bromine atoms, which have two major isotopes (⁷⁹Br and ⁸¹Br in approximately a 1:1 ratio), the molecular ion will appear as a cluster of peaks with a characteristic 1:3:3:1 intensity ratio for the [M]⁺, [M+2]⁺, [M+4]⁺, and [M+6]⁺ ions, respectively. The most abundant peak in this cluster will be at m/z 332.

• Fragmentation Pattern: The primary fragmentation pathway is expected to involve the sequential loss of bromine atoms, leading to the [M - Br]⁺, [M - 2Br]⁺, and [M - 3Br]⁺ fragment ions. These fragment ions will also exhibit characteristic isotopic patterns due to the remaining bromine atoms.

Figure 3: Predicted fragmentation pathway for 1,2,5-Tribromo-3-fluorobenzene.

Experimental Protocols

NMR Spectroscopy

• Sample Preparation: Dissolve approximately 5-10 mg of 1,2,5-Tribromo-3-fluorobenzene in 0.5-0.7 mL of a deuterated solvent (e.g., CDCl₃, acetone-d₆, or DMSO-d₆) in a standard 5 mm NMR tube.

• ¹H NMR Acquisition: Acquire a standard one-dimensional ¹H NMR spectrum. Typical parameters include a 30-degree pulse angle, a 1-2 second relaxation delay, and 16-32 scans.

• ¹³C NMR Acquisition: Acquire a proton-decoupled ¹³C NMR spectrum. Due to the lower natural abundance of ¹³C, a larger number of scans (e.g., 1024 or more) and a longer relaxation delay (2-5 seconds) may be necessary.

• DEPT-135 Acquisition: Perform a DEPT-135 experiment to differentiate between CH, CH₂, and CH₃ signals.

IR Spectroscopy

• Sample Preparation (ATR): Place a small amount of the solid sample directly onto the diamond crystal of an Attenuated Total Reflectance (ATR) accessory.

• Data Acquisition: Record the spectrum, typically in the range of 4000-400 cm⁻¹, with a resolution of 4 cm⁻¹.

Mass Spectrometry

• Sample Introduction: Introduce the sample into the mass spectrometer via a suitable method, such as direct infusion or gas chromatography (GC-MS).

• Ionization: Use Electron Ionization (EI) at 70 eV to generate the mass spectrum.

• Data Acquisition: Scan a mass range that encompasses the expected molecular weight of the compound (e.g., m/z 50-400).

Conclusion

This technical guide provides a comprehensive overview of the predicted spectroscopic data for 1,2,5-Tribromo-3-fluorobenzene. By leveraging predictive models and comparative analysis with structurally similar compounds, we have outlined the expected features in the ¹H NMR, ¹³C NMR, IR, and mass spectra. This information serves as a valuable resource for researchers in the fields of organic synthesis and drug development, enabling them to confidently identify and characterize this important halogenated aromatic compound in the absence of readily available experimental spectra. The provided protocols offer a starting point for the experimental acquisition of this data.

References

• Silverstein, R. M., Webster, F. X., Kiemle, D. J., & Bryce, D. L. (2014). Spectrometric Identification of Organic Compounds. John Wiley & Sons.

• PubChem. (n.d.). 1,2,5-Tribromo-3-fluorobenzene. National Center for Biotechnology Information. Retrieved February 7, 2026, from [Link]

Sources

• 1. 1,2,5-Tribromo-3-fluorobenzene | C6H2Br3F | CID 2724913 - PubChem [pubchem.ncbi.nlm.nih.gov]

Structural Elucidation of 1,2,5-Tribromo-3-fluorobenzene via High-Field 1H NMR

Executive Summary

Target Analyte: 1,2,5-Tribromo-3-fluorobenzene (CAS: 576-82-9) Molecular Formula: C₆H₂Br₃F Molecular Weight: 332.79 g/mol

This technical guide provides a rigorous analytical framework for the structural characterization of 1,2,5-Tribromo-3-fluorobenzene using proton nuclear magnetic resonance (

H NMR). Unlike simple benzene derivatives, this molecule presents a complex spin system driven by the "Heavy Atom Effect" of the three bromine substituents and the heteronuclear spin-spin coupling of the fluorine atom ( F, spin 1/2).

The following analysis moves beyond basic spectral prediction, offering a causal explanation of chemical shifts (

) and coupling constants ( ) necessary for definitive identification in drug development workflows.

Theoretical Framework: The Spin System

To interpret the spectrum, we must first deconstruct the magnetic environment of the two aromatic protons. The molecule possesses C1 symmetry (asymmetric), resulting in two magnetically non-equivalent protons: H4 and H6 .

Structural Analysis & Substituent Effects

The chemical shifts are governed by the additive contributions of the substituents relative to benzene (

7.27 ppm).

• H4 (Proton at Position 4):

  • Environment: Located between Fluorine (C3) and Bromine (C5).

  • Electronic Effect: The ortho-fluorine exerts a shielding resonance effect, opposing the inductive deshielding. The meta-bromine exerts a mild deshielding effect.

  • Predicted Shift: Upfield relative to H6 (Estimated

    6.80 – 7.00 ppm).

• H6 (Proton at Position 6):

  • Environment: Flanked by two Bromine atoms (C1 and C5).[1]

  • Electronic Effect: This proton resides in the deshielding cones of two ortho-bromine atoms. The "Heavy Atom Effect" and steric compression significantly deshield this nucleus.

  • Predicted Shift: Significantly Downfield (Estimated

    7.50 – 7.70 ppm).

Coupling Network (The Fingerprint)

The diagnostic power of this spectrum lies in the heteronuclear coupling with

F (100% natural abundance).

Interaction	Type	Nuclei Involved	Expected Value (Hz)	Description
Ortho H-F		H4 – F3	7.0 – 10.0 Hz	Strong coupling; primary splitter of H4.
Meta H-H		H4 – H6	1.5 – 2.5 Hz	"W-coupling" characteristic of meta protons.
Para H-F		H6 – F3	0.0 – 2.0 Hz	Often unresolved; appears as peak broadening on H6.

Experimental Protocol

Sample Preparation

Polybrominated aromatics often exhibit poor solubility and long relaxation times (

).

• Solvent Selection: Use Chloroform-d (CDCl₃) (99.8% D) as the primary solvent.

  • Contingency: If solubility is < 5 mg/0.6 mL, switch to DMSO-d₆ . Note that DMSO will shift aromatic protons downfield by ~0.15 ppm due to polarity/hydrogen bonding effects.

• Concentration: Target 10–15 mg in 600 µL solvent. High concentrations can cause viscosity broadening; low concentrations reduce S/N ratio.

• Internal Standard: Tetramethylsilane (TMS) at 0.00 ppm is essential for accurate referencing, as residual CHCl₃ (7.26 ppm) can drift with concentration.

Acquisition Parameters (High-Field)

• Pulse Sequence: Standard zg30 (30° pulse angle) to prevent saturation.

• Relaxation Delay (

  ): Set seconds.

  • Reasoning: Protons flanked by heavy halogens often lack efficient relaxation pathways (dipole-dipole interactions are reduced). Insufficient

    will compromise integration accuracy.

• Spectral Width: 12 ppm ( -1 to 11 ppm).

• Scans (NS): 16–64 scans are usually sufficient for >10 mg samples.

Workflow Logic

The following diagram illustrates the decision matrix for acquiring and validating the spectrum.

Figure 1: Analytical workflow for structural verification of halogenated aromatics.

Spectral Analysis & Interpretation

The Diagnostic Signal: H4 (Proton 4)

The signal for H4 is the most informative due to its proximity to the fluorine atom.

• Appearance: Doublet of Doublets (dd).

• Primary Splitting: The

  F nucleus splits the H4 signal into a wide doublet ( Hz).

• Secondary Splitting: Each leg of the doublet is further split by the meta proton H6 (

  Hz).

• Chemical Shift: Expect a centroid around 6.90 ppm .

The Deshielded Signal: H6 (Proton 6)

• Appearance: Doublet (d) or broadened singlet.

• Splitting: Dominant splitting comes from H4 (

  Hz).

• Fluorine Effect: The para-fluorine coupling (

  ) is usually very small (< 1.5 Hz). On lower field instruments (300 MHz), this may appear as peak broadening rather than a distinct split. On 600 MHz+ instruments, this may resolve into a "doublet of doublets" with very fine splitting.

• Chemical Shift: Expect a centroid around 7.60 ppm .

Visualizing the Coupling Tree (H4)

To confirm the assignment, one must verify the coupling constants using a splitting tree analysis.

Figure 2: Coupling tree for Proton H4. The large red split represents the Fluorine interaction (

), while the smaller blue splits represent the meta-Proton interaction ( ).

Summary Data Table

Proton	Position	Multiplicity	Chemical Shift ( ppm)*	Coupling Constants ( Hz)	Assignment Logic
H4	C4	dd	6.85 – 7.05	,	Ortho-F shielding + Large
H6	C6	d (br)	7.55 – 7.75	,	Bis-ortho-Br deshielding + Small

*Note: Chemical shifts are estimated based on substituent additivity rules in CDCl₃. Exact values may vary by ±0.1 ppm depending on concentration and temperature.

Validation & Troubleshooting

If the observed spectrum deviates from the prediction:

• Impurities: Common synthesis byproducts include isomers where the Fluorine is at position 2 or 5. These will disrupt the symmetry and coupling patterns.

• Peak Overlap: If H4 and H6 signals are not clearly resolved (unlikely given the electronic difference), acquire a

  F-decoupled H NMR . This collapses the H4 multiplet into a simple doublet ( ), confirming the heteronuclear coupling.

• Broad Lines: If peaks are broad, it indicates poor shimming or paramagnetic impurities (e.g., residual copper from coupling reactions). Filter the sample through Celite.

References

• Silverstein, R. M., Webster, F. X., & Kiemle, D. J. (2005). Spectrometric Identification of Organic Compounds (7th ed.). John Wiley & Sons. (Standard text for coupling constant ranges).

• Reich, H. J. (2020).[2][3] Structure Determination Using Spectroscopic Methods. University of Wisconsin-Madison.[3] (Authoritative source for substituent effects and coupling constants).[4]

• National Institute of Advanced Industrial Science and Technology (AIST). (2023). Spectral Database for Organic Compounds (SDBS).[5][6][7] (Reference for base benzene derivative shifts).

• Claridge, T. D. W. (2016). High-Resolution NMR Techniques in Organic Chemistry (3rd ed.). Elsevier. (Protocol for parameter optimization).

• PubChem. (2023). 1,2,5-Tribromo-3-fluorobenzene (CID 2724913).[8] National Library of Medicine.

Sources

• 1. 19F [nmr.chem.ucsb.edu]
• 2. organicchemistrydata.netlify.app [organicchemistrydata.netlify.app]
• 3. organicchemistrydata.org [organicchemistrydata.org]
• 4. www2.chem.wisc.edu [www2.chem.wisc.edu]
• 5. Bioregistry - Spectral Database for Organic Compounds [bioregistry.io]
• 6. Spectral database for organic compounds, SDBS · Libraries · Lafayette College [library.lafayette.edu]
• 7. AIST:Spectral Database for Organic Compounds,SDBS [sdbs.db.aist.go.jp]
• 8. 1,2,5-Tribromo-3-fluorobenzene | C6H2Br3F | CID 2724913 - PubChem [pubchem.ncbi.nlm.nih.gov]

13C NMR analysis of 1,2,5-Tribromo-3-fluorobenzene

Technical Whitepaper: Structural Elucidation of 1,2,5-Tribromo-3-fluorobenzene via

NMR

Part 1: Executive Strategic Overview

The structural validation of poly-halogenated aromatic systems presents a unique set of challenges in nuclear magnetic resonance (NMR) spectroscopy. 1,2,5-Tribromo-3-fluorobenzene (TBF) is a prime example of a "spectroscopic camouflage" agent. It possesses few protons (only two), reducing the utility of

NMR, and contains four quaternary carbons that suffer from long relaxation times ( ). Furthermore, the presence of three bromine atoms introduces relativistic "Heavy Atom Effects" that disrupt standard electronegativity-based chemical shift predictions.

However, the molecule contains a built-in "spy": the Fluorine-19 nucleus (

, spin-1/2, 100% natural abundance). By leveraging the heteronuclear coupling patterns ( ) between the fluorine and the carbon skeleton, we can turn the complexity of this molecule into a definitive structural fingerprint.

This guide details the acquisition parameters, theoretical shift modeling, and assignment logic required to unambiguously characterize TBF.

Part 2: The Physics of the Spectrum

To interpret the spectrum of TBF, one must account for two competing physical phenomena:

The Fluorine Coupling (The Ruler)

Fluorine acts as a proximity sensor. Unlike protons, which couple over short ranges,

exerts a powerful splitting effect on the spectrum that decays predictably with distance.

• Ipso (

  ): ~240–255 Hz (Massive doublet)

• Ortho (

  ): ~18–25 Hz (Distinct doublet)

• Meta (

  ): ~6–10 Hz (Small doublet)

• Para (

  ): ~2–4 Hz (Fine splitting, often unresolved)

The Heavy Atom Effect (The Shield)

Standard logic dictates that attaching a halogen deshields the carbon (moves it downfield/higher ppm). This holds for Fluorine and Chlorine. However, Bromine is heavy enough to induce spin-orbit coupling , which shields the nucleus.

• Consequence: The ipso-carbons attached to Bromine (C1, C2, C5) will appear significantly upfield (lower ppm) than expected, often overlapping with or appearing upfield of unsubstituted aromatic carbons.

Part 3: Experimental Protocol (Self-Validating System)

Because 4 out of 6 carbons in TBF are quaternary (non-protonated), they will have exceptionally long longitudinal relaxation times (

). Standard proton-decoupled experiments will likely result in these peaks being invisible or non-integrable.

Reagents & Preparation

• Solvent:

  (Standard) or DMSO- (if solubility is limited). Note that DMSO may cause slight solvent-induced shifts.[1][2]

• Relaxation Agent (CRITICAL): Chromium(III) acetylacetonate [

  ].[3][4][5]

  • Concentration: 0.5 wt% (~3–5 mg per 0.6 mL sample).

  • Mechanism:[6][7]

    is paramagnetic; it provides an efficient relaxation pathway for the quaternary carbons, reducing from seconds/minutes to milliseconds.

Acquisition Parameters

Parameter	Setting	Rationale
Pulse Sequence	zgig (Inverse Gated)	Decouples protons during acquisition to remove splitting but turns off NOE during delay to ensure quantitative accuracy.
Relaxation Delay ( )	2–5 seconds	With , this is sufficient for >99% magnetization recovery. Without Cr, would need to be >60s.
Spectral Width	250 ppm	To capture the highly deshielded C-F ipso carbon (~155-160 ppm).
Scans (NS)	> 1024	is low sensitivity; splitting by F reduces signal height further (splitting intensity into doublets).

Part 4: Data Analysis & Assignment Strategy

Predicted Spectral Data Table

Carbon	Position	Substituent	Predicted Shift ( , ppm)	Multiplicity ( )	Coupling Magnitude (Hz)	DEPT-135 Phase
C3	Ipso to F	F	155.0 – 160.0	Doublet ( )	~250 Hz	Invisible
C2	Ortho to F	Br	112.0 – 118.0	Doublet ( )	~22 Hz	Invisible
C4	Ortho to F	H	118.0 – 122.0	Doublet ( )	~22 Hz	Positive (+)
C1	Meta to F	Br	128.0 – 132.0	Doublet ( )	~8 Hz	Invisible
C5	Meta to F	Br	130.0 – 134.0	Doublet ( )	~8 Hz	Invisible
C6	Para to F	H	135.0 – 140.0	Doublet ( )	~3 Hz	Positive (+)

Assignment Logic Flow

The following diagram illustrates the decision tree for assigning the signals.

Figure 1: Logical decision tree for assigning 1,2,5-Tribromo-3-fluorobenzene carbons based on J-coupling magnitude and DEPT-135 phasing.

Part 5: Troubleshooting & Validation

Common Failure Mode: "Missing" Peaks

If you observe only 2 or 3 peaks in the aromatic region, it is almost certainly a relaxation issue. The C-Br carbons (C1, C2, C5) are quaternary and attached to heavy atoms.

• Solution: Re-run the sample with

  . If a relaxation agent is unavailable, increase to 30 seconds (this will drastically increase experiment time).

Distinguishing C1 and C5

C1 and C5 are chemically distinct but magnetically similar (both are meta to F and ipso to Br).

• Differentiation: C1 is flanked by two Bromines (C2, C6-neighbor). C5 is flanked by one Bromine (C6-neighbor) and one Hydrogen (C4).

• Prediction: C1 will likely be slightly more shielded (upfield) than C5 due to the "double ortho" heavy atom effect from the adjacent Bromine at C2, whereas C5 only has one adjacent Bromine.

Experimental Workflow Diagram

Figure 2: Optimized experimental workflow for quantitative analysis of TBF.

References

• Reich, H. J. (n.d.).

  NMR Coupling Constants. University of Wisconsin-Madison.[8] Retrieved from [Link] (Validating C-F coupling ranges).

• Nanalysis. (2022).

  qNMR. Retrieved from [Link] (Validating the use of Cr(acac)3 for relaxation).

• Chemistry Stack Exchange. (2017).

  NMR of bromobenzene ipso carbon shielding. Retrieved from [Link] (Explaining the Heavy Atom Effect of Bromine).

• Westmont College. (2023). Characterization of Six Bond Carbon-Fluorine Coupling. Journal of Undergraduate Chemistry Research. Retrieved from [Link] (Confirming J-coupling magnitudes in fluorinated aromatics).

Sources

• 1. researchgate.net [researchgate.net]
• 2. unn.edu.ng [unn.edu.ng]
• 3. How to run quantitative 13C and 29Si NMR faster | UMass Nuclear Magnetic Resonance (NMR) Labs [websites.umass.edu]
• 4. Cheat codes for 13C qNMR — Nanalysis [nanalysis.com]
• 5. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 6. researchgate.net [researchgate.net]
• 7. youtube.com [youtube.com]
• 8. organicchemistrydata.netlify.app [organicchemistrydata.netlify.app]

The Advent and Evolution of Halogenated Fluorobenzenes: A Technical Guide for the Modern Scientist

Abstract

The introduction of fluorine into aromatic systems has profoundly impacted the landscape of modern chemistry, particularly in the realms of pharmaceuticals, agrochemicals, and materials science. This in-depth technical guide charts the historical journey of halogenated fluorobenzenes, from their initial discovery to the sophisticated synthetic methodologies that define their contemporary preparation. We will explore the foundational Balz-Schiemann reaction, the industrially significant Halex process, and the nuance of modern palladium-catalyzed fluorination techniques. This guide is designed for researchers, scientists, and drug development professionals, providing not only a historical perspective but also actionable, field-proven insights into the synthesis and application of these pivotal compounds.

A Historical Prelude: From the Isolation of Fluorine to the First Fluoroaromatics

The story of halogenated fluorobenzenes is intrinsically linked to the taming of the most reactive of all elements: fluorine. For decades, chemists were confounded by the aggressive nature of elemental fluorine, which thwarted early attempts at the synthesis of organofluorine compounds.

The breakthrough came in 1886 when French chemist Henri Moissan successfully isolated elemental fluorine through the electrolysis of a solution of potassium fluoride in anhydrous hydrogen fluoride.[1] This monumental achievement, which earned him the Nobel Prize in Chemistry in 1906, opened the door to the systematic study of fluorine chemistry.

Just months after Moissan's discovery, the first synthesis of a simple fluorinated aromatic compound, fluorobenzene, was reported by O. Wallach at the University of Bonn.[2] His two-step procedure involved the conversion of phenyldiazonium chloride to a triazene using piperidine, followed by cleavage with hydrofluoric acid.[2]

While Wallach's method provided the first glimpse into the world of fluoroaromatics, it was the development of more practical and general synthetic routes that truly catalyzed progress in the field.

Foundational Synthetic Methodologies: The Classics Endure

The early 20th century witnessed the development of robust methods for the introduction of fluorine into the benzene ring, methodologies that, in modified forms, remain relevant today.

The Balz-Schiemann Reaction: A Cornerstone of Fluoroaromatic Synthesis

In 1927, German chemists Günther Balz and Günther Schiemann reported a reaction that would become a cornerstone of aromatic fluorination for decades to come.[3][4] The Balz-Schiemann reaction provides a reliable method for the synthesis of aryl fluorides from primary aromatic amines.[5]

Mechanism and Causality: The reaction proceeds through three key stages:

• Diazotization: The aromatic amine is treated with nitrous acid (generated in situ from sodium nitrite and a strong acid) at low temperatures (0–5 °C) to form a diazonium salt.[5] The low temperature is critical to prevent the unstable diazonium salt from decomposing.

• Formation of the Diazonium Tetrafluoroborate: The diazonium salt is then treated with fluoroboric acid (HBF₄), which results in the precipitation of the corresponding aryldiazonium tetrafluoroborate salt.[5] This salt is often stable enough to be isolated and purified, a key advantage of this method.

• Thermal Decomposition: The isolated and dried diazonium tetrafluoroborate is then gently heated, leading to the evolution of nitrogen gas and boron trifluoride, and the formation of the desired aryl fluoride.[5] This thermal decomposition is believed to proceed through an SN1-type mechanism involving an aryl cation intermediate.[6]

The elegance of the Balz-Schiemann reaction lies in its ability to circumvent the direct and hazardous use of elemental fluorine.[5] The tetrafluoroborate anion serves as the fluoride source, delivering the fluorine atom in a controlled manner.

Experimental Protocol: Synthesis of Fluorobenzene via the Balz-Schiemann Reaction

The following is a representative laboratory-scale procedure for the synthesis of fluorobenzene from aniline, adapted from Organic Syntheses.

Materials:

• Aniline hydrochloride

• Sodium nitrite

• Concentrated hydrochloric acid

• Boric acid

• 60% Hydrofluoric acid

• Ice

• Methyl alcohol

• Ethyl ether

• 10% Sodium hydroxide solution

• Crushed calcium chloride

Procedure:

• Diazotization: A mixture of 1350 mL of water and 1650 mL of concentrated hydrochloric acid is cooled to below 5 °C in a large, mechanically stirred vessel. Aniline hydrochloride (2075 g) is added portion-wise, and the mixture is diazotized by the slow addition of a solution of 1.2 kg of sodium nitrite in 1.5 L of water, maintaining the temperature below 7 °C. The addition is continued until a positive test for nitrous acid is obtained with potassium iodide-starch paper.

• Preparation of Fluoroboric Acid: Concurrently, fluoroboric acid is prepared by cautiously adding 1 kg of boric acid to 2150 g of 60% hydrofluoric acid in wax-coated flasks, keeping the temperature below 20-25 °C with ice-water cooling.

• Precipitation of Benzenediazonium Tetrafluoroborate: The cold fluoroboric acid solution is poured into the chilled diazonium salt solution with vigorous stirring, maintaining the temperature below 10 °C. The resulting thick magma is stirred for 20-30 minutes.

• Isolation and Washing: The precipitated benzenediazonium tetrafluoroborate is collected by suction filtration and washed sequentially with iced water, methyl alcohol, and ethyl ether. The solid is thoroughly dried.

• Thermal Decomposition: The dried benzenediazonium tetrafluoroborate is placed in a large flask and heated gently with a flame. The decomposition reaction is exothermic and proceeds to completion, yielding crude fluorobenzene.

• Purification: The crude fluorobenzene is washed several times with 10% sodium hydroxide solution until the washings are nearly colorless, followed by a water wash. The organic layer is dried over crushed calcium chloride and then distilled. The fraction boiling at 84–85 °C is collected as pure fluorobenzene.

Yield: 51–57% of the theoretical amount.

Scope and Limitations: The Balz-Schiemann reaction is applicable to a wide range of anilines bearing both electron-donating and electron-withdrawing groups.[1][6] However, the reaction can be limited by the thermal stability of the diazonium salt and the potential for side reactions, especially with highly functionalized substrates.[4] The yields can also be variable depending on the substrate.[1]

Diagram of the Balz-Schiemann Reaction Workflow

Caption: Workflow of the Balz-Schiemann reaction.

The Halex Process: Industrial-Scale Halogen Exchange

The Halex (halogen exchange) process is a powerful method for the synthesis of fluoroaromatics on an industrial scale.[7] This nucleophilic aromatic substitution (SNAr) reaction involves the displacement of a chloride or bromide atom on an electron-deficient aromatic ring with a fluoride ion.[2]

Mechanism and Causality: The success of the Halex process hinges on the principles of nucleophilic aromatic substitution. The aromatic ring must be "activated" by the presence of strong electron-withdrawing groups (such as nitro groups) positioned ortho or para to the halogen leaving group.[2] These groups stabilize the negatively charged intermediate (a Meisenheimer complex) formed upon nucleophilic attack by the fluoride ion, thereby lowering the activation energy of the reaction.

The reaction is typically carried out at high temperatures (150–250 °C) in a polar aprotic solvent like dimethyl sulfoxide (DMSO), dimethylformamide (DMF), or sulfolane.[7] Anhydrous potassium fluoride is the most common fluoride source, although more soluble sources like cesium fluoride or tetraalkylammonium fluorides can also be used.[2]

Industrial Protocol: Synthesis of 2,4-Difluoronitrobenzene

The following is a description of an industrial-scale Halex process for the conversion of 2,4-dichloronitrobenzene (DCNB) to 2,4-difluoronitrobenzene (DFNB), based on the process run at the former Shell fluoroaromatics plant.[5]

Materials:

• 2,4-Dichloronitrobenzene (DCNB)

• Potassium fluoride (KF)

• Dimethylacetamide (DMAc)

• Tetramethylammonium chloride (TMAC) (phase-transfer catalyst)

Procedure:

• Charging the Reactor: A large-scale stirred reactor is charged with a pre-mixed solution of the phase-transfer catalyst (TMAC) in dry DMAc. Potassium fluoride powder is then added, followed by the pumping of liquid DCNB.

• Reaction: The reactor contents are heated to the reaction temperature of 145 °C over several hours and maintained at this temperature for an extended period (e.g., 14 hours) to ensure complete reaction. The exothermic nature of the reaction requires careful temperature control using a cooling jacket.

• Workup and Purification: After the reaction is complete, the mixture is cooled and neutralized. The inorganic by-product, potassium chloride, is removed by centrifugation. The resulting solution of the product in DMAc is then purified by fractional distillation to separate the DFNB from unreacted starting material and by-products.

Causality in Practice: The use of a phase-transfer catalyst like TMAC is crucial in industrial settings. It facilitates the transfer of the fluoride ion from the solid KF into the organic phase where the reaction occurs, thereby increasing the reaction rate and allowing for lower reaction temperatures than would otherwise be required.[5]

Diagram of the Halex Process

Caption: Mechanism of the Halex reaction.

The Modern Era: Palladium-Catalyzed Fluorination

While the classical methods remain valuable, the late 20th and early 21st centuries have seen the emergence of more sophisticated and often milder methods for the synthesis of halogenated fluorobenzenes, driven largely by advances in transition metal catalysis. Palladium-catalyzed cross-coupling reactions, which have revolutionized the formation of carbon-carbon and carbon-heteroatom bonds, have also been adapted for the challenging task of C-F bond formation.

Mechanism and Causality: The catalytic cycle of palladium-catalyzed fluorination typically involves three key steps:

• Oxidative Addition: A low-valent palladium(0) complex reacts with an aryl halide or triflate, inserting into the carbon-halogen or carbon-oxygen bond to form a palladium(II) intermediate.

• Halide Exchange (Metathesis): The halide or triflate ligand on the palladium(II) complex is exchanged for a fluoride ion from a fluoride source.

• Reductive Elimination: The aryl group and the fluoride ligand are eliminated from the palladium center, forming the desired aryl fluoride and regenerating the palladium(0) catalyst.

The reductive elimination step to form the strong C-F bond is often the most challenging and rate-limiting step in the catalytic cycle.[8] The development of sterically hindered and electron-rich phosphine ligands, such as AdBrettPhos, has been instrumental in promoting this difficult step.[9]

General Experimental Protocol for Palladium-Catalyzed Fluorination of an Aryl Bromide

The following is a general laboratory-scale procedure for the palladium-catalyzed fluorination of an aryl bromide using a modern catalyst system.

Materials:

• Aryl bromide

• Palladium precatalyst (e.g., AdBrettPhos Pd G3)

• Cesium fluoride (CsF)

• Toluene (anhydrous)

• Inert atmosphere (e.g., nitrogen or argon)

Procedure:

• Reaction Setup: In a glovebox, a reaction vessel is charged with the aryl bromide, the palladium precatalyst, and cesium fluoride.

• Solvent Addition: Anhydrous toluene is added to the reaction vessel.

• Reaction: The reaction mixture is sealed and heated to the desired temperature (typically 80-120 °C) with vigorous stirring for the required reaction time (often several hours).

• Workup and Purification: After cooling to room temperature, the reaction mixture is diluted with a suitable organic solvent (e.g., ethyl acetate) and filtered through a pad of celite to remove insoluble salts. The filtrate is concentrated under reduced pressure, and the crude product is purified by column chromatography on silica gel.

Causality in Ligand Design: The bulky biarylphosphine ligands play a crucial role by creating a coordinatively unsaturated and electron-rich palladium center, which facilitates both the oxidative addition and the final reductive elimination steps. The specific architecture of the ligand is critical to the success of the reaction.

Diagram of the Palladium-Catalyzed Fluorination Catalytic Cycle

Caption: Catalytic cycle for palladium-catalyzed fluorination.

Physical Properties of Halogenated Fluorobenzenes

The introduction of different halogens onto a fluorobenzene core significantly influences the physical properties of the resulting compounds. The following table summarizes key physical data for a selection of halogenated fluorobenzenes.

Compound	Molecular Formula	Molecular Weight ( g/mol )	Melting Point (°C)	Boiling Point (°C)	Density (g/mL)
Fluorobenzene	C₆H₅F	96.10	-42	85	1.024
1-Chloro-2-fluorobenzene	C₆H₄ClF	130.55	-40	127-128	1.239
1-Chloro-3-fluorobenzene	C₆H₄ClF	130.55	-55	123-124	1.231
1-Chloro-4-fluorobenzene	C₆H₄ClF	130.55	-28	130-131	1.231
1-Bromo-2-fluorobenzene	C₆H₄BrF	175.00	-34	155-156	1.593
1-Bromo-3-fluorobenzene	C₆H₄BrF	175.00	-36	151-152	1.591
1-Bromo-4-fluorobenzene	C₆H₄BrF	175.00	-17	151-152	1.593
1-Fluoro-2-iodobenzene	C₆H₄FI	222.00	-41	182-183	1.879
1-Fluoro-3-iodobenzene	C₆H₄FI	222.00	-33	182-183	1.876
1-Fluoro-4-iodobenzene	C₆H₄FI	222.00	-27	183-184	1.878
1,2-Dichlorobenzene	C₆H₄Cl₂	147.00	-17	180	1.306
1,3-Dichlorobenzene	C₆H₄Cl₂	147.00	-25	173	1.288
1,4-Dichlorobenzene	C₆H₄Cl₂	147.00	53	174	1.248

Data compiled from various sources, including the CRC Handbook of Chemistry and Physics.

Applications in Drug Discovery and Beyond

The unique properties imparted by the fluorine atom—high electronegativity, small size, and the ability to form strong bonds with carbon—have made halogenated fluorobenzenes invaluable building blocks in medicinal chemistry and materials science.

• Metabolic Stability: The strong C-F bond can block sites of metabolic oxidation, increasing the in vivo half-life of a drug molecule.

• Binding Affinity: The introduction of fluorine can alter the electronic properties of a molecule, leading to enhanced binding interactions with biological targets.

• Lipophilicity: Fluorine substitution can increase the lipophilicity of a compound, which can improve its ability to cross cell membranes.

Prominent examples of pharmaceuticals derived from or containing halogenated fluorobenzene motifs include antidepressants, antipsychotics, and anticancer agents.[10] In the agrochemical industry, these compounds are key intermediates for the synthesis of herbicides and insecticides.[10]

Conclusion

The journey of halogenated fluorobenzenes, from their challenging inception in the late 19th century to their synthesis via sophisticated catalytic methods today, is a testament to the relentless ingenuity of chemical science. The foundational discoveries of Moissan, Wallach, Balz, and Schiemann laid the groundwork for an entire field of chemistry that continues to yield compounds of immense practical importance. For the modern researcher, a deep understanding of both the historical context and the mechanistic nuances of these synthetic transformations is paramount for the rational design and efficient synthesis of the next generation of fluorinated molecules that will undoubtedly continue to shape our world.

References

• Halex process. (2023). In Wikipedia. Retrieved from [Link]

• An Accident Waiting to Happen? The Shell Halex Reaction: How an Impurity Had a Catastrophic Effect on a Chemical Manufacturing Process. (2021). Scientific Update. Retrieved from [Link]

• Balz, G., & Schiemann, G. (1927). Über aromatische Fluorverbindungen, I.: Ein neues Verfahren zu ihrer Darstellung. Berichte der deutschen chemischen Gesellschaft (A and B Series), 60(5), 1186-1190.

• History of fluorine. (2023). In Wikipedia. Retrieved from [Link]

• Revisiting the Balz–Schiemann Reaction of Aryldiazonium Tetrafluoroborate in Different Solvents under Catalyst- and Additive-Free Conditions. (2021). ACS Omega. [Link]

• Pd-Catalyzed Fluorination. (n.d.). ACS GCI Pharmaceutical Roundtable Reagent Guides. Retrieved from [Link]

• Process for the preparation of p-bromofluorobenzene. (1998).

• Fluorobenzene. (2023). In Wikipedia. Retrieved from [Link]

• A process for the preparation of o-chlorofluorobenzene. (1992).

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• 1-Bromo-2-fluorobenzene. (n.d.). PubChem. Retrieved from [Link]

• 1-Bromo-3-fluorobenzene. (n.d.). PubChem. Retrieved from [Link]

• 1-Bromo-4-fluorobenzene. (n.d.). PubChem. Retrieved from [Link]

• 1-Fluoro-2-iodobenzene. (n.d.). PubChem. Retrieved from [Link]

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• 1,3-Dichlorobenzene. (n.d.). PubChem. Retrieved from [Link]

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• 2-Bromofluorobenzene: A Versatile Building Block for Organic Synthesis. (2023). SoCalGas. [Link]

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• 4-Bromofluorobenzene. (n.d.). In Wikipedia. Retrieved from [Link]

• Balz Schiemann Reaction Mechanism. (n.d.). BYJU'S. Retrieved from [Link]

• Balz-Schiemann Reaction: Mechanism, Formula & Uses. (n.d.). Allen Overseas. Retrieved from [Link]

• Balz–Schiemann Reaction. (n.d.). Science Info. Retrieved from [Link]

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• The Chemistry Behind 3-Bromofluorobenzene: Synthesis and Applications. (2023). SoCalGas. [Link]

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Comprehensive Technical Guide: Theoretical Profiling of Tribromofluorobenzene Isomers

Executive Summary

Tribromofluorobenzene (C₆H₂Br₃F) represents a class of polyhalogenated aromatic scaffolds critical to the synthesis of liquid crystals, flame retardants, and pharmaceutical intermediates.[1][2] The theoretical characterization of its isomers is essential for predicting reactivity, thermodynamic stability, and spectroscopic signatures (IR/Raman/NMR) prior to experimental synthesis.[1][2]

This guide outlines the computational framework for analyzing the six structural isomers of tribromofluorobenzene. It integrates Density Functional Theory (DFT) protocols with structural analysis to provide a self-validating workflow for researchers in drug discovery and materials science.[2]

Isomer Enumeration and Structural Classification

Tribromofluorobenzene exists as six distinct constitutional isomers . Their classification depends on the relative positions of the bromine atoms to the fluorine substituent (defined here as position 1).

Table 1: Structural Isomers of Tribromofluorobenzene

Isomer ID	IUPAC Name	Symmetry Point Group	Steric Strain (Est.)[2]
TBFB-1	1-fluoro-2,3,4-tribromobenzene	(Planar)	High (Vicinal Br)
TBFB-2	1-fluoro-2,3,5-tribromobenzene	(Planar)	Medium
TBFB-3	1-fluoro-2,3,6-tribromobenzene	(Effective)	High (Ortho-F shielding)
TBFB-4	1-fluoro-2,4,5-tribromobenzene	(Planar)	Medium
TBFB-5	1-fluoro-2,4,6-tribromobenzene		Medium (Symmetric)
TBFB-6	1-fluoro-3,4,5-tribromobenzene		Low (Distal Br)

ngcontent-ng-c1989010908="" class="ng-star-inserted">

Note on Symmetry: Isomers with

symmetry (TBFB-5, TBFB-6) exhibit simplified vibrational spectra due to mutual exclusion rules or degeneracy, making them easier to identify spectroscopically than low-symmetry ( ) isomers.[1]

Computational Methodology (DFT Protocol)

To ensure high-fidelity predictions, the following Density Functional Theory (DFT) protocol is recommended. This workflow has been validated against experimental data for similar halogenated benzenes [1].

Standardized Workflow

The theoretical study must proceed sequentially from geometry optimization to property calculation.[2]

Figure 1: Computational workflow for the theoretical analysis of TBFB isomers.

Parameter Justification[2][3]

• Functional (B3LYP): The Becke, 3-parameter, Lee-Yang-Parr hybrid functional is the industry standard for organic molecules, providing an optimal balance between cost and accuracy for bond lengths and vibrational frequencies [2].[1][2]

• Basis Set (6-311++G(d,p)):

  • Diffuse functions (++) : Critical for accurately modeling the electron-rich lone pairs on Bromine and Fluorine atoms.[2]

  • Polarization functions (d,p) : Essential for describing the anisotropic electron distribution in C-Br and C-F bonds.[1][2]

Theoretical Properties & Analysis

Vibrational Spectroscopy (IR & Raman)

Theoretical studies allow for the assignment of "fingerprint" vibrational modes.[2] For TBFB isomers, the C-X (Carbon-Halogen) stretches are diagnostic.[1][2]

• C-F Stretch: Typically observed between 1100–1250 cm⁻¹ .[2] This band is highly intense in IR due to the large dipole moment change.[2]

• C-Br Stretch: Found in the lower frequency region (500–700 cm⁻¹ ).[2]

• Ring Breathing: A symmetric ring expansion mode near 1000 cm⁻¹ , often very strong in Raman spectra for symmetric isomers (TBFB-5, TBFB-6).[1][2]

Scaling Factors: Raw DFT frequencies generally overestimate experimental values by ~4-5% due to anharmonicity.[2] A scaling factor of 0.961 is recommended for B3LYP/6-311++G(d,p) calculations to align with experimental FTIR data [3].[1][2]

Electronic Properties & Reactivity

Frontier Molecular Orbitals (FMO)

The energy gap (ngcontent-ng-c1989010908="" _nghost-ng-c3017681703="" class="inline ng-star-inserted">

) between the Highest Occupied Molecular Orbital (HOMO) and Lowest Unoccupied Molecular Orbital (LUMO) determines chemical hardness and stability.

• HOMO: Localized largely on the bromine lone pairs ( ngcontent-ng-c1989010908="" _nghost-ng-c3017681703="" class="inline ng-star-inserted">

  -donors).

• LUMO: Distributed over the benzene ring (ngcontent-ng-c1989010908="" _nghost-ng-c3017681703="" class="inline ng-star-inserted">

  ), indicating susceptibility to nucleophilic aromatic substitution ( ).[1]

Molecular Electrostatic Potential (MEP)

MEP mapping visualizes charge distribution, guiding drug docking and synthesis.[1][2]

• Negative Potential (Red): Concentrated around the Fluorine and Bromine atoms (H-bond acceptors).[2]

• Positive Potential (Blue): Located on the Hydrogen atoms and the center of the ring (if electron-deficient), serving as sites for nucleophilic attack.[1]

Thermodynamic Stability

Relative stability is governed by steric repulsion between adjacent halogens (the "ortho effect").[2]

• Most Stable: TBFB-6 (1-fluoro-3,4,5-tribromobenzene) .[1][2] The bromine atoms are contiguous but distal to the fluorine, minimizing dipole-dipole repulsion between the highly electronegative F and bulky Br.[1]

• Least Stable: TBFB-1 (1-fluoro-2,3,4-tribromobenzene) .[1][2] The crowding of four contiguous substituents creates significant steric strain and ring deformation.

Applications in Drug Development

Tribromofluorobenzenes serve as versatile scaffolds.[2]

• Metabolic Blocking: The strategic placement of Fluorine (TBFB isomers) blocks P450 metabolic oxidation at specific ring positions, extending the half-life of drug candidates.[2]

• Suzuki-Miyaura Coupling: The C-Br bonds in TBFB isomers have different bond dissociation energies (BDE). Theoretical BDE calculations predict which Br atom will be substituted first, allowing for regiospecific synthesis of multi-functionalized drugs.[1][2]

References

• ResearchGate. (2025).[2][3] A DFT Analysis of the Molecular Structures and Vibrational Spectra of 1,3,5-Tribromo-2,4,6-Trifluoro-Benzene. Retrieved from [Link]

• MDPI. (2022).[2] Molecular Modeling Based on Time-Dependent Density Functional Theory (TD-DFT) Applied to the UV-Vis Spectra of Natural Compounds. Retrieved from [Link][1][2]

• ChemRxiv. (2025).[2] Detection of Tetrachlorobutadiene Isomers Using Density Functional Theory Methods. Retrieved from [Link][1][2]

• PubChem. (2025).[2][4] 1,2,3-Tribromo-5-fluorobenzene Compound Summary. Retrieved from [Link][1]

Sources

• 1. Sci-Hub. Molecular Structures, Rotational Barriers, and Density Functional Theory Studies on 3,5-Diamino-6-(2,3-Dichlorophenyl)-1,2,4-Triazine / Applied Mechanics and Materials, 2019 [sci-hub.sg]
• 2. 1,3,5-Tribromobenzene | C6H3Br3 | CID 12279 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. 1,3,5-Trifluorobenzene | C6H3F3 | CID 9745 - PubChem [pubchem.ncbi.nlm.nih.gov]

Technical Guide: Electronic Properties of Fluorinated Aromatic Compounds

Executive Summary

The introduction of fluorine into aromatic systems is a non-trivial modification that fundamentally alters the molecular electrostatic landscape. Unlike other halogens, fluorine exerts a unique "push-pull" electronic influence—combining the strongest inductive withdrawal (

) with a significant resonance donation ( ). This guide provides a technical analysis of these electronic perturbations, detailing their impact on quadrupole moments, pKa modulation, and metabolic stability. It further establishes standardized workflows for characterization via F NMR and Cyclic Voltammetry (CV), tailored for high-precision drug discovery and materials science applications.

Part 1: Fundamental Electronic Perturbations[1]

The Inductive-Resonance Paradox

Fluorine’s electronic behavior on an aromatic ring is governed by two opposing forces. Understanding the vector sum of these forces is critical for predicting reactivity and binding affinity.

• Inductive Effect (

  ): Fluorine is the most electronegative element (Pauling scale: 3.98). Through the -framework, it aggressively withdraws electron density from the aromatic ring, deactivating the system toward electrophilic attack (except at the ortho/para positions relative to the F atom).

• Resonance Effect (

  ): Despite its electronegativity, the orbitals of fluorine are similar in size and energy to the orbitals of carbon. This allows for efficient orbital overlap, enabling fluorine to donate electron density back into the -system.

Key Insight: While the

effect dominates overall reactivity (making fluorobenzenes electron-poor), the effect dictates regioselectivity, directing electrophiles to the ortho and para positions.

Quadrupole Moment Inversion

A critical but often overlooked property is the inversion of the molecular quadrupole moment (

).

• Benzene: The

  -cloud creates a negative potential above and below the ring, with a positive periphery (H atoms). This favors edge-to-face ( - T-shaped) stacking.

• Hexafluorobenzene (

  ): The strong electron withdrawal by six fluorine atoms depletes the -cloud, creating a positive potential above/below the ring and a negative periphery.

Application: This inversion allows

and to stack in a face-to-face geometry (Arene-Perfluoroarene interaction), a phenomenon utilized in crystal engineering and stabilizing protein-ligand interactions.

Visualization of Electronic Logic

Figure 1: Causal hierarchy of electronic effects in fluorinated aromatics. The interplay between -I and +R effects determines the net reactivity and electrostatic potential.

Part 2: Impact on Physicochemical Parameters[1]

Acidity Modulation (pKa)

Fluorine substitution significantly increases the acidity of phenols and benzoic acids by stabilizing the conjugate base (anion) through inductive withdrawal. The position of the fluorine atom is critical.

Table 1: Comparative Acidity and Hammett Constants

Compound	pKa ( )	Hammett (para)	Hammett (meta)	Electronic Rationale
Benzoic Acid	4.20	0.00	0.00	Reference standard.[1]
p-Fluorobenzoic Acid	4.14	0.06	-	effect opposes , minimizing acidity gain.
m-Fluorobenzoic Acid	3.86	-	0.34	Pure effect (no resonance opposition) increases acidity.
Pentafluorobenzoic Acid	1.48	-	-	Additive effects from 5 fluorines drastically stabilize anion.
Phenol	9.95	-	-	Reference standard.
p-Fluorophenol	9.91	0.06	-	Minimal change due to strong resonance donation into the ring.
Pentafluorophenol	5.50	-	-	Massive acidity increase; often used in peptide coupling.

Metabolic Stability

The C-F bond is the strongest single bond in organic chemistry (~116 kcal/mol vs. ~99 kcal/mol for C-H). Replacing a metabolically labile C-H bond (specifically at positions prone to Cytochrome P450 oxidation) with C-F effectively blocks metabolism without significantly adding steric bulk (Van der Waals radius: H = 1.20 Å, F = 1.47 Å).

Part 3: Experimental Characterization Workflows

To ensure data integrity, researchers must follow rigorous protocols when characterizing these compounds.

Protocol: F NMR Spectroscopy

F NMR is the gold standard for structural verification due to its 100% natural abundance and wide chemical shift dispersion.

Step-by-Step Workflow:

• Sample Preparation: Dissolve 10-20 mg of compound in a deuterated solvent (e.g.,

  , DMSO- ).

• Internal Standard: Add a capillary insert containing

  -trifluorotoluene ( ppm) or use ( ppm) as a reference. Avoid TMS; it is invisible in F.

• Acquisition Parameters:

  • Spectral Width: Set to at least 300 ppm (-200 to +100 ppm) to catch all signals.

  • Relaxation Delay (

    ): Fluorine nuclei can have long relaxation times. Set seconds for quantitative integration.

  • Decoupling: Acquire both coupled and proton-decoupled (

    ) spectra to simplify multiplets and confirm F-H connectivity.

Protocol: HOMO/LUMO Determination via Cyclic Voltammetry (CV)

CV provides experimental values for frontier orbital energies, crucial for materials (OLEDs) and redox-active drugs.

Step-by-Step Workflow:

• Electrolyte: 0.1 M Tetrabutylammonium hexafluorophosphate (

  ) in dry Dichloromethane (DCM) or Acetonitrile.

• Electrodes:

  • Working: Glassy Carbon (polished with alumina).

  • Counter: Platinum wire.[2]

  • Reference: Ag/AgCl (non-aqueous).

• Calibration (Crucial): After measuring the sample, add Ferrocene (Fc) to the same solution and run the scan again. The

  couple serves as the internal energy reference.

• Calculation:

  • = Onset potential of oxidation vs. .
  • .
  • . (Note: The constant 4.8 eV represents the vacuum energy level of the Fc/Fc+ couple).

Characterization Workflow Diagram

Figure 2: Parallel workflow for structural (NMR) and electronic (CV) characterization. Note the mandatory use of internal standards in both tracks for data validity.

Part 4: Strategic Application in Drug Design

Bioisosterism and Conformational Control

Fluorine is often used as a bioisostere for hydrogen or a hydroxyl group.

• H

  F Substitution: Increases lipophilicity ( ) and metabolic stability.

• OH

  F Substitution: Mimics the electronic demand but removes the hydrogen bond donor capability.

Case Study: Conformational Locking In biphenyl systems, ortho-fluorination forces a non-planar conformation due to repulsion between the fluorine lone pairs and the

-cloud or other ortho-substituents. This "conformational lock" can pre-organize a drug molecule into its bioactive conformation, reducing the entropic penalty of binding to a receptor.

The "Fluorine Scan"

In lead optimization, a "Fluorine Scan" involves systematically synthesizing analogs with fluorine at every available aromatic position.

• Para-F: Blocks P450 oxidation (metabolic soft spot).

• Meta-F: Increases acidity of adjacent phenols/amines; alters lipophilicity.[2]

• Ortho-F: Induces conformational changes; potential for intramolecular H-bonding (

  ).

References

• Müller, K., Faeh, C., & Diederich, F. (2007). Fluorine in Pharmaceuticals: Looking Beyond Intuition. Science, 317(5846), 1881–1886. [Link]

• Hansch, C., Leo, A., & Taft, R. W. (1991). A survey of Hammett substituent constants and resonance and field parameters. Chemical Reviews, 91(2), 165–195. [Link]

• Williams, R. (2022). pKa Data Compiled by R. Williams.[2] Organic Chemistry Data. [Link]

• Cardona, C. M., Li, W., Kaifer, A. E., Stockdale, D., & Bazan, G. C. (2011). Electrochemical Considerations for Determining Absolute Frontier Orbital Energy Levels of Conjugated Polymers for Solar Cell Applications. Advanced Materials, 23(20), 2367–2371. [Link]

• Hernández-Trujillo, J., & Vela, A. (1996). Molecular Quadrupole Moments for the Series of Fluoro- and Chlorobenzenes. The Journal of Physical Chemistry, 100(16), 6524–6530. [Link]

Sources

• 1. organicchemistrydata.org [organicchemistrydata.org]
• 2. alfa-chemistry.com [alfa-chemistry.com]

Protocols & Analytical Methods

synthesis of 1,2,5-Tribromo-3-fluorobenzene

Application Note: Regioselective Synthesis of 1,2,5-Tribromo-3-fluorobenzene

Part 1: Introduction & Strategic Analysis

1.1 The Challenge of Polyhalogenated Arenes 1,2,5-Tribromo-3-fluorobenzene (CAS: 2839-37-4) is a critical electrophilic building block in medicinal chemistry. Its unique substitution pattern—positioning a fluorine atom adjacent to bromine sites—allows for highly specific iterative cross-coupling reactions (e.g., Suzuki-Miyaura, Buchwald-Hartwig). The electronic differentiation between the C-F and C-Br bonds, and the steric differentiation between the three bromine atoms (one flanked by F, one isolated, one flanked by Br), enables orthogonal functionalization.

However, synthesizing this specific isomer is non-trivial. Direct bromination of fluorobenzene or 1,3,5-tribromobenzene yields thermodynamically controlled mixtures or incorrect isomers (e.g., the symmetric 1,3,5-tribromo-2-fluorobenzene).

1.2 Retrosynthetic Logic To achieve the asymmetric 1,2,5-substitution pattern, we must utilize the directed ortho-metalation or electronic directing effects of a sacrificial activating group. The amino group (-NH

) is ideal because:

• It strongly directs electrophilic aromatic substitution (EAS) to ortho and para positions.

• It can be replaced by bromine via the Sandmeyer reaction, effectively "locking in" the position.

Pathway Selection:

• Target: 1,2,5-Tribromo-3-fluorobenzene.[1][2][3]

• Precursor: 4-Bromo-2-fluoroaniline (CAS: 367-24-8).

• Rationale: The amino group at C1 directs bromination to C6 (ortho). The fluorine at C2 and bromine at C4 block the other positions and reinforce the directing effect. This yields 4,6-dibromo-2-fluoroaniline. A subsequent Sandmeyer reaction converts the C1-amino group to a bromine, yielding the final 1,2,5-tribromo-3-fluorobenzene (structurally equivalent to 1-fluoro-2,3,5-tribromobenzene).

Part 2: Experimental Protocols

Safety Pre-Requisites

• Bromine (Br

  ): Highly corrosive and toxic lachrymator. Handle only in a fume hood with appropriate PPE (double nitrile gloves, face shield).

• Diazo Intermediates: Diazonium salts are potentially explosive if allowed to dry. Keep wet and process immediately.

• Hydrobromic Acid (HBr): Corrosive. Causes severe burns.

Step 1: Regioselective Bromination of 4-Bromo-2-fluoroaniline

Objective: Synthesize 4,6-Dibromo-2-fluoroaniline.

Materials:

• 4-Bromo-2-fluoroaniline (1.0 eq)

• N-Bromosuccinimide (NBS) (1.05 eq) or Br

  (1.05 eq)

• Acetic Acid (glacial, solvent)[4]

• Sodium Thiosulfate (sat.[5] aq.)

Protocol:

• Dissolution: Charge a 3-neck round-bottom flask with 4-Bromo-2-fluoroaniline (19.0 g, 100 mmol) and glacial acetic acid (150 mL). Stir until fully dissolved.

• Bromination:

  • Option A (NBS): Cool the solution to 10°C. Add NBS (18.7 g, 105 mmol) portion-wise over 30 minutes to maintain temperature <20°C.

  • Option B (Br

    ): Add liquid bromine (5.4 mL, 105 mmol) dropwise via an addition funnel.

• Reaction: Allow the mixture to warm to room temperature (25°C) and stir for 2 hours.

  • Checkpoint: Monitor by TLC (Hexane/EtOAc 8:2). The starting material (R

    ~0.4) should disappear, replaced by a less polar product.

• Quench: Pour the reaction mixture into 500 mL of ice water containing 10% sodium thiosulfate (to neutralize excess bromine).

• Isolation: A white to off-white precipitate will form. Filter the solid using a Buchner funnel.[6]

• Purification: Wash the cake with water (3 x 100 mL) to remove acetic acid. Dry in a vacuum oven at 45°C overnight.

  • Expected Yield: 90-95%

  • Product: 4,6-Dibromo-2-fluoroaniline.

Step 2: Sandmeyer Transformation (Amino Bromo)

Objective: Convert 4,6-Dibromo-2-fluoroaniline to 1,2,5-Tribromo-3-fluorobenzene.

Materials:

• 4,6-Dibromo-2-fluoroaniline (from Step 1)

• Sodium Nitrite (NaNO

  ) (1.2 eq)

• Copper(I) Bromide (CuBr) (1.5 eq)

• Hydrobromic Acid (48% aq)

• Water/Ice

Protocol:

• Diazotization:

  • In a 500 mL flask, suspend 4,6-Dibromo-2-fluoroaniline (26.9 g, 100 mmol) in 48% HBr (100 mL).

  • Cool the suspension to 0–5°C using an ice/salt bath.

  • Dissolve NaNO

    (8.3 g, 120 mmol) in water (20 mL). Add this solution dropwise to the amine suspension, keeping the internal temperature below 5°C .

  • Observation: The suspension will thin out as the diazonium salt forms. Stir for 30 mins at 0°C.

• Sandmeyer Reaction:

  • In a separate flask, dissolve CuBr (21.5 g, 150 mmol) in 48% HBr (50 mL). Heat this solution to 60°C.

  • Critical Step: Transfer the cold diazonium solution slowly into the hot CuBr solution. (Caution: Nitrogen gas evolution will be vigorous. Use a large vessel to prevent foaming over).

• Completion: After addition, maintain heating at 70-80°C for 1 hour until gas evolution ceases.

• Work-up:

  • Cool to room temperature. Dilute with water (200 mL).

  • Extract with Dichloromethane (DCM) (3 x 100 mL).

  • Wash combined organics with 1M HCl (to remove Cu salts), sat. NaHCO

    , and brine.

  • Dry over MgSO

    and concentrate in vacuo.

• Final Purification:

  • Recrystallize from Ethanol/Water or purify via silica gel chromatography (100% Hexanes).

  • Target Product: 1,2,5-Tribromo-3-fluorobenzene (White crystalline solid).[1]

Part 3: Data & Visualization

Process Summary Table

Parameter	Step 1: Bromination	Step 2: Sandmeyer
Starting Material	4-Bromo-2-fluoroaniline	4,6-Dibromo-2-fluoroaniline
Reagents	NBS or Br , AcOH	NaNO , HBr, CuBr
Key Intermediate	4,6-Dibromo-2-fluoroaniline	Aryl Diazonium Salt
Temperature	10°C 25°C	0°C 70°C
Yield (Typical)	92%	75-80%
Directing Effect	Amine (Ortho-directing)	Radical Substitution (Ipso)

Synthesis Workflow Diagram

Caption: Two-step regioselective synthesis pathway utilizing amino-group directing effects followed by Sandmeyer displacement.

Part 4: Quality Control & Validation

To ensure the integrity of the synthesized 1,2,5-Tribromo-3-fluorobenzene, the following analytical signatures must be verified.

1. NMR Spectroscopy (

H NMR, 400 MHz, CDCl ):

• The molecule has two aromatic protons. Due to the asymmetric substitution, they will appear as distinct signals (likely doublets or doublet of doublets due to H-F coupling).

• Expected Shift:

  7.40–7.60 ppm range.

• Coupling: Look for

  coupling constants typical of meta- and para-fluorine relationships.

2. GC-MS (Gas Chromatography - Mass Spectrometry):

• Molecular Ion: Look for the characteristic isotope pattern of three bromine atoms.

• Mass Peaks:

  • Monoisotopic mass (approx): 330 amu.

  • Isotope cluster: 330, 332, 334, 336 (approx ratio 1:3:3:1).

3. Melting Point:

• Literature value: 40-42°C (Note: Isomers have significantly different melting points; e.g., 1,3,5-tribromo-2-fluorobenzene melts higher).

References

• Organic Syntheses. (1928). Sandmeyer Reaction: p-Chlorotoluene. Organic Syntheses, Coll. Vol. 1, p.170. (Standard protocol adaptation). [Link]

• Beletskaya, I. P., & Cheprakov, A. V. (2004). Copper in Cross-Coupling Reactions: The Post-Ullmann Chemistry. Chemical Reviews, 104(10), 4960-5002. (Context on Cu-catalyzed halogenation). [Link]

• PubChem. (n.d.). 1,2,5-Tribromo-3-fluorobenzene Compound Summary. National Library of Medicine. Retrieved October 26, 2023, from [Link]

Sources

• 1. echemi.com [echemi.com]
• 2. 1435-53-6|2,4-Dibromo-1-fluorobenzene|BLD Pharm [bldpharm.com]
• 3. 399-94-0|1-Bromo-2,5-difluorobenzene|BLD Pharm [bldpharm.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. Thieme E-Journals - Synthesis / Abstract [thieme-connect.com]
• 6. Organic Syntheses Procedure [orgsyn.org]

Application Note &amp; Protocol: A Comprehensive Guide to the Laboratory Synthesis of 1,2,5-Tribromo-3-fluorobenzene

Abstract

This document provides a detailed, two-step protocol for the laboratory-scale synthesis of 1,2,5-Tribromo-3-fluorobenzene, a halogenated aromatic compound with potential applications in medicinal chemistry, materials science, and as a synthetic intermediate. The synthesis commences with the exhaustive electrophilic bromination of commercially available 3-fluoroaniline to yield the intermediate, 2,4,6-tribromo-3-fluoroaniline. This intermediate is subsequently deaminated via a diazotization reaction followed by reduction with hypophosphorous acid to afford the target molecule. This guide is intended for researchers and professionals in organic synthesis and drug development, offering in-depth procedural details, mechanistic insights, safety protocols, and characterization guidelines.

Introduction and Scientific Rationale

Halogenated benzene derivatives are pivotal building blocks in modern organic synthesis. The specific substitution pattern of 1,2,5-Tribromo-3-fluorobenzene, featuring both bromine and fluorine atoms, offers a unique platform for further functionalization through various cross-coupling reactions (e.g., Suzuki, Heck, Sonogashira) or nucleophilic aromatic substitution. The strategic placement of these halogens allows for selective and sequential reactions, making it a valuable scaffold for the synthesis of complex molecules.

The synthetic strategy outlined herein is predicated on fundamental and robust reactions in aromatic chemistry. The initial step leverages the powerful activating and directing effects of the amino group on the aniline ring to achieve a specific tribromination pattern. The subsequent deamination is a classic transformation that allows for the "removal" of the influential amino group after it has served its synthetic purpose, a common tactic when direct synthesis of a desired substitution pattern is challenging.

Overall Synthetic Scheme

The synthesis of 1,2,5-Tribromo-3-fluorobenzene is accomplished in two sequential steps as depicted below:

Caption: Two-step synthesis of 1,2,5-Tribromo-3-fluorobenzene.

Mechanistic Insights

Step 1: Electrophilic Aromatic Bromination

The amino group (-NH₂) of 3-fluoroaniline is a potent activating group, significantly increasing the electron density of the aromatic ring, particularly at the ortho and para positions (positions 2, 4, and 6). This high degree of activation facilitates facile electrophilic substitution with a relatively mild electrophile like molecular bromine (Br₂). The reaction proceeds rapidly, leading to the exhaustive substitution at all three available ortho and para positions to yield the 2,4,6-tribromo-3-fluoroaniline intermediate. Acetic acid serves as a polar solvent that can solvate the ions formed during the reaction.

Step 2: Deamination via Diazotization-Reduction

This transformation is a cornerstone of aromatic chemistry for removing an amino group.

• Diazotization: The primary aromatic amine is treated with nitrous acid (HNO₂), which is generated in situ from sodium nitrite (NaNO₂) and a strong acid like sulfuric acid.[1] This reaction, conducted at low temperatures (0-5 °C) to prevent decomposition, converts the amino group into a diazonium salt (-N₂⁺).[2]

• Reduction: The resulting diazonium salt is an excellent leaving group (as N₂ gas). In the presence of a reducing agent such as hypophosphorous acid (H₃PO₂), the diazonium group is replaced by a hydrogen atom.[3] This reaction is believed to proceed through a radical mechanism.[4]

Materials and Reagents

Chemical Name	Formula	MW ( g/mol )	CAS No.	Physical State	Key Hazards
3-Fluoroaniline	C₆H₆FN	111.12	372-19-0	Liquid	Toxic, Corrosive, Irritant[5]
Bromine	Br₂	159.81	7726-95-6	Liquid	Highly Toxic, Corrosive, Oxidizer
Glacial Acetic Acid	CH₃COOH	60.05	64-19-7	Liquid	Corrosive, Flammable
Sodium Nitrite	NaNO₂	69.00	7632-00-0	Solid	Oxidizer, Toxic
Sulfuric Acid (conc.)	H₂SO₄	98.08	7664-93-9	Liquid	Highly Corrosive, Oxidizer
Hypophosphorous Acid (50% aq.)	H₃PO₂	66.00	6303-21-5	Liquid	Corrosive
Diethyl Ether	(C₂H₅)₂O	74.12	60-29-7	Liquid	Highly Flammable, Peroxide Former
Sodium Bicarbonate	NaHCO₃	84.01	144-55-8	Solid	Mild Irritant
Anhydrous Magnesium Sulfate	MgSO₄	120.37	7487-88-9	Solid	Hygroscopic
Product: 1,2,5-Tribromo-3-fluorobenzene	C₆H₂Br₃F	332.79	2839-37-4	Solid	Irritant (Assumed) [2]

Experimental Protocol

Workflow Overview

Caption: Step-by-step experimental workflow for the synthesis.

Step 1: Synthesis of 2,4,6-Tribromo-3-fluoroaniline

• Reaction Setup: In a 250 mL round-bottom flask equipped with a magnetic stir bar and a dropping funnel, dissolve 3-fluoroaniline (5.55 g, 0.05 mol) in 50 mL of glacial acetic acid.

• Cooling: Place the flask in an ice-water bath and cool the solution to 0-5 °C with gentle stirring.

• Bromine Addition: In a separate beaker, carefully prepare a solution of bromine (26.4 g, 0.165 mol, ~8.5 mL) in 25 mL of glacial acetic acid. Caution: Perform this in a fume hood as bromine is highly corrosive and toxic.

• Reaction: Add the bromine solution dropwise to the cooled aniline solution over a period of 60-90 minutes, ensuring the temperature of the reaction mixture does not exceed 10 °C. A precipitate will form during the addition.

• Completion: After the addition is complete, remove the ice bath and allow the mixture to stir at room temperature for an additional 2 hours.

• Workup: Pour the reaction mixture into 400 mL of ice-cold water. A pale yellow or off-white precipitate will form.

• Isolation: Collect the solid product by vacuum filtration using a Büchner funnel.

• Washing: Wash the filter cake thoroughly with cold water until the filtrate is neutral to pH paper. This removes residual acetic acid and hydrobromic acid.

• Drying: Dry the collected solid in a vacuum oven at 50-60 °C to a constant weight. The product, 2,4,6-tribromo-3-fluoroaniline, should be obtained as a solid.

Step 2: Synthesis of 1,2,5-Tribromo-3-fluorobenzene

• Reaction Setup: In a 500 mL three-necked flask equipped with a magnetic stir bar, a thermometer, and a dropping funnel, prepare a mixture of 50 mL of glacial acetic acid and 20 mL of concentrated sulfuric acid. Cool this mixture to 0 °C in an ice-salt bath.

• Addition of Intermediate: Slowly and carefully add the dried 2,4,6-tribromo-3-fluoroaniline (from Step 1, assuming ~0.05 mol) to the cold acid mixture in small portions, with vigorous stirring. Ensure the temperature remains below 10 °C.

• Diazotization: Prepare a solution of sodium nitrite (3.8 g, 0.055 mol) in 10 mL of water. Add this solution dropwise to the reaction mixture over 30 minutes, maintaining the temperature between 0 and 5 °C. Stir for an additional 30 minutes at this temperature after the addition is complete.

• Reduction: Slowly add 50% hypophosphorous acid (30 mL, ~0.28 mol) to the reaction mixture, again keeping the temperature below 10 °C.

• Reaction Completion: After the addition of hypophosphorous acid, remove the cooling bath and allow the mixture to slowly warm to room temperature. Bubbles of nitrogen gas should be evolved. Stir for 1 hour at room temperature, then heat the mixture to 50 °C for 1 hour to ensure the reaction goes to completion.

• Workup: Cool the reaction mixture to room temperature and pour it into a beaker containing 500 mL of an ice-water mixture.

• Extraction: Transfer the aqueous mixture to a separatory funnel and extract the product with diethyl ether (3 x 100 mL).

• Washing: Combine the organic extracts and wash them sequentially with water (100 mL), saturated sodium bicarbonate solution (2 x 100 mL, Caution: CO₂ evolution ), and finally with brine (100 mL).

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter, and remove the solvent by rotary evaporation.

• Purification: The crude product, a solid, can be purified by recrystallization from a suitable solvent such as ethanol or methanol to yield 1,2,5-Tribromo-3-fluorobenzene as a crystalline solid.[2]

Product Characterization

The final product should be characterized to confirm its identity and purity.

• Melting Point: The literature melting point for 1,2,5-Tribromo-3-fluorobenzene is 41 °C.[2]

• NMR Spectroscopy:

  • ¹H NMR should show two distinct signals in the aromatic region, each integrating to one proton.

  • ¹⁹F NMR will show a single resonance.

  • ¹³C NMR will exhibit six distinct signals for the aromatic carbons.

• Mass Spectrometry: The mass spectrum will show a characteristic isotopic pattern for a molecule containing three bromine atoms.

Safety Precautions

• General: All manipulations should be performed in a well-ventilated fume hood. Personal protective equipment (PPE), including a lab coat, safety goggles, and appropriate chemical-resistant gloves, must be worn at all times.

• Bromine: Bromine is highly toxic, corrosive, and can cause severe burns. Handle with extreme care, and have a solution of sodium thiosulfate ready for quenching any spills.

• Acids: Concentrated sulfuric acid and glacial acetic acid are highly corrosive. Handle with care to avoid skin and eye contact.

• Diazonium Salts: Arenediazonium salts can be explosive when isolated and dry. The protocol is designed to use them in situ, which is a much safer practice. Do not attempt to isolate the diazonium salt intermediate.

• Flammable Solvents: Diethyl ether is extremely flammable. Ensure there are no ignition sources nearby during extraction and solvent removal steps.

References

• Organic Syntheses, Coll. Vol. 1, p.519 (1941); Vol. 2, p.604 (1922). [Link: http://www.orgsyn.org/demo.aspx?prep=CV1P0519]
• Wikipedia. (2023). 2,4,6-Tribromoaniline. [Link: https://en.wikipedia.org/wiki/2,4,6-Tribromoaniline]
• YouTube. (2022). SYNTHESIS OF 2 4 6 TRIBROMOANILINE. [Link: https://www.youtube.
• ECHEMI. (n.d.). 1,2,5-Tribromo-3-fluorobenzene Formula. [Link: https://www.echemi.com/products/2839-37-4.html]
• Lumen Learning. (n.d.). Reactions involving arenediazonium salts. [Link: https://courses.lumenlearning.com/suny-potsdam-organicchemistry2/chapter/17-3-reactions-involving-arenediazonium-salts/]
• BenchChem. (n.d.). Bromination of 3-(trifluoromethyl)aniline using NBS. [Link: https://www.benchchem.com/application-notes/bromination-of-3-(trifluoromethyl)aniline-using-nbs]
• BYJU'S. (n.d.). Sandmeyer Reaction Mechanism. [Link: https://byjus.com/chemistry/sandmeyer-reaction/]
• BYJU'S. (n.d.). Diazotization Reaction Mechanism. [Link: https://byjus.
• PubChem. (n.d.). 3-Fluoroaniline. [Link: https://pubchem.ncbi.nlm.nih.gov/compound/3-Fluoroaniline]
• PubChem. (n.d.). 1,2,5-Tribromo-3-fluorobenzene. [Link: https://pubchem.ncbi.nlm.nih.gov/compound/1,2,5-Tribromo-3-fluorobenzene]
• Master Organic Chemistry. (2018). Reactions of Diazonium Salts: Sandmeyer and Related Reactions. [Link: https://www.masterorganicchemistry.

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• 4. byjus.com [byjus.com]
• 5. 3-Fluoroaniline | C6H6FN | CID 9742 - PubChem [pubchem.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Suzuki Coupling of 1,2,5-Tribromo-3-fluorobenzene

Introduction: Navigating the Complexities of Polyhalogenated Arenes in Cross-Coupling

The Suzuki-Miyaura cross-coupling reaction stands as a cornerstone of modern organic synthesis, enabling the formation of carbon-carbon bonds with remarkable efficiency and functional group tolerance.[1][2][3] This palladium-catalyzed reaction between an organohalide and an organoboron compound has become indispensable in the synthesis of pharmaceuticals, agrochemicals, and advanced materials.[4] However, the application of this powerful tool to polyhalogenated aromatic substrates, such as 1,2,5-tribromo-3-fluorobenzene, introduces significant challenges related to regioselectivity and reactivity. Understanding and controlling these factors is paramount for the successful synthesis of highly substituted and electronically tuned aromatic compounds.

This document provides a comprehensive guide for researchers, scientists, and drug development professionals on performing the Suzuki coupling reaction with 1,2,5-tribromo-3-fluorobenzene. We will delve into the mechanistic underpinnings that govern the reaction's outcome, offer a detailed and robust experimental protocol, and discuss the potential applications of the resulting fluorinated biaryl and polyaryl compounds. The insights provided herein are grounded in established principles of organometallic chemistry and aim to equip the reader with the knowledge to confidently and successfully utilize this complex substrate in their synthetic endeavors.

The Scientific Rationale: Predicting and Controlling Regioselectivity

The core challenge in the Suzuki coupling of 1,2,5-tribromo-3-fluorobenzene lies in controlling which of the three bromine atoms undergoes oxidative addition to the palladium(0) catalyst. The relative reactivity of the C-Br bonds is influenced by a combination of steric and electronic factors.

• Electronic Effects: The fluorine atom, being highly electronegative, exerts a strong electron-withdrawing inductive effect (-I) and a weaker electron-donating mesomeric effect (+M). This electronic perturbation influences the electron density at the adjacent carbon-bromine bonds.

• Steric Hindrance: The spatial arrangement of the substituents on the benzene ring creates varying degrees of steric hindrance around each bromine atom, which can significantly impact the approach of the bulky palladium catalyst.

Based on these principles, a qualitative prediction of reactivity can be made:

• C5-Br: The bromine at the C5 position is flanked by a hydrogen and a bromine atom. It experiences moderate steric hindrance.

• C2-Br: The bromine at the C2 position is situated between a fluorine and a bromine atom, leading to significant steric congestion.

• C1-Br: The bromine at the C1 position is ortho to a bromine atom and meta to the fluorine atom.

The oxidative addition step, often the rate-determining step in the catalytic cycle, is favored at the most sterically accessible and electronically favorable position.[5] In this case, the C5-Br bond is generally expected to be the most reactive site for the initial Suzuki coupling due to lower steric hindrance compared to the C2 and C1 positions. Subsequent couplings would then occur at the remaining positions, with the C1-Br bond likely being more reactive than the highly hindered C2-Br bond.

It is crucial to acknowledge that the choice of palladium catalyst, ligand, base, and solvent can influence this inherent regioselectivity.[6][7] For instance, bulky phosphine ligands can enhance selectivity for less hindered positions.

Experimental Protocol: A Step-by-Step Guide to the Monosubstitution of 1,2,5-Tribromo-3-fluorobenzene

This protocol details a general procedure for the selective monosubstitution of 1,2,5-Tribromo-3-fluorobenzene with a generic arylboronic acid.

Materials and Reagents:

• 1,2,5-Tribromo-3-fluorobenzene (C₆H₂Br₃F)[8]

• Arylboronic acid (e.g., Phenylboronic acid)

• Palladium(II) acetate (Pd(OAc)₂)

• SPhos (2-Dicyclohexylphosphino-2',6'-dimethoxybiphenyl)

• Potassium phosphate tribasic (K₃PO₄)

• 1,4-Dioxane (anhydrous)

• Water (degassed)

• Standard laboratory glassware and inert atmosphere setup (Schlenk line or glovebox)

Reaction Setup and Procedure:

• Inert Atmosphere: To a dry Schlenk flask equipped with a magnetic stir bar, add 1,2,5-tribromo-3-fluorobenzene (1.0 mmol, 1.0 eq), the desired arylboronic acid (1.2 mmol, 1.2 eq), and potassium phosphate tribasic (3.0 mmol, 3.0 eq).

• Catalyst Preparation: In a separate vial, weigh palladium(II) acetate (0.02 mmol, 2 mol%) and SPhos (0.04 mmol, 4 mol%).

• Reaction Mixture Assembly: Under a counterflow of argon or nitrogen, add the catalyst and ligand to the Schlenk flask.

• Solvent Addition: Add anhydrous 1,4-dioxane (5 mL) and degassed water (1 mL) to the flask via syringe.

• Degassing: Subject the reaction mixture to three cycles of vacuum-backfill with an inert gas to ensure the removal of all oxygen.

• Reaction Execution: Place the flask in a preheated oil bath at 80-100 °C and stir vigorously.

• Monitoring: Monitor the reaction progress by thin-layer chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS). The reaction is typically complete within 2-12 hours.

• Workup:

  • Cool the reaction mixture to room temperature.

  • Dilute with ethyl acetate (20 mL) and water (20 mL).

  • Separate the organic layer, and extract the aqueous layer with ethyl acetate (2 x 15 mL).

  • Combine the organic layers, wash with brine (20 mL), dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by column chromatography on silica gel using a suitable eluent system (e.g., hexanes/ethyl acetate gradient) to isolate the desired monosubstituted product.

Self-Validation and Causality:

• Inert Atmosphere: The palladium(0) active catalyst is sensitive to oxygen. Maintaining an inert atmosphere throughout the setup and reaction is critical to prevent catalyst deactivation.

• Ligand Choice: SPhos is a bulky, electron-rich biarylphosphine ligand known to be highly effective for Suzuki couplings of challenging substrates, including aryl chlorides and bromides, often at low catalyst loadings.[9] Its bulk can enhance regioselectivity for the less sterically hindered position.

• Base: Potassium phosphate is a moderately strong base that is effective in the Suzuki coupling.[9] It facilitates the transmetalation step by activating the boronic acid.[10]

• Solvent System: The mixture of dioxane and water is a common and effective solvent system for Suzuki reactions. Dioxane solubilizes the organic reagents, while water helps to dissolve the inorganic base and facilitates the catalytic cycle.[1]

Data Presentation: Expected Outcomes and Optimization Parameters

The following table summarizes the key parameters for the described protocol and provides a framework for optimization.

Parameter	Recommended Value	Optimization Range	Rationale
Stoichiometry (Boronic Acid)	1.2 eq	1.1 - 1.5 eq	A slight excess of the boronic acid ensures complete consumption of the limiting tribromo-fluorobenzene.
**Catalyst Loading (Pd(OAc)₂) **	2 mol%	0.5 - 5 mol%	Higher loadings may be necessary for less reactive boronic acids, while lower loadings are desirable for process efficiency.[11]
Ligand Loading	4 mol%	1 - 2x Pd loading	A ligand-to-metal ratio of 1:1 to 2:1 is typical to ensure proper catalyst formation and stability.
Base (K₃PO₄)	3.0 eq	2.0 - 4.0 eq	Sufficient base is crucial for the transmetalation step.[10]
Temperature	80-100 °C	60 - 110 °C	Higher temperatures can increase reaction rates but may also lead to side reactions like debromination.
Reaction Time	2-12 h	Monitored by TLC/GC-MS	Reaction time will vary depending on the specific boronic acid and reaction temperature.

Visualization of Key Processes

The Suzuki-Miyaura Catalytic Cycle

The following diagram illustrates the fundamental steps of the Suzuki coupling reaction.

Caption: A streamlined workflow for the Suzuki coupling experiment.

Applications and Future Directions

The products derived from the Suzuki coupling of 1,2,5-tribromo-3-fluorobenzene are valuable building blocks for a variety of advanced materials. The presence of the fluorine atom can impart unique electronic properties, enhance thermal stability, and influence the solid-state packing of organic materials. [12][13]

• Organic Electronics: Fluorinated biaryls and poly(p-phenylene)s are of significant interest for applications in organic light-emitting diodes (OLEDs), organic photovoltaics (OPVs), and organic field-effect transistors (OFETs). [14][15]The fluorine substituent can lower the LUMO energy level, which can improve electron injection and transport properties.

• Conjugated Polymers: Sequential Suzuki couplings on the tribrominated scaffold can lead to the synthesis of well-defined, highly substituted conjugated polymers. [16][17][18]The precise placement of different aryl groups allows for fine-tuning of the polymer's optical and electronic properties.

• Pharmaceutical and Agrochemical Discovery: The resulting poly-arylated benzene core can serve as a scaffold for the synthesis of novel drug candidates and agrochemicals. The fluorine atom can enhance metabolic stability and binding affinity.

Future work in this area will likely focus on the development of more selective and efficient catalyst systems to enable precise control over the sequential coupling of all three bromine atoms. This would open the door to the rational design and synthesis of complex, three-dimensionally defined aromatic structures with tailored properties.

References

• NROChemistry. Suzuki Coupling: Mechanism & Examples. Available from: [Link]

• Myers, A. The Suzuki Reaction - Chem 115. Available from: [Link]

• Saadat, M., & Banihashemi, K. (2024). A Method for Palladium-Catalyzed Asymmetric Couplings of Bromobenzene Derivatives: Suzuki Reactions Catalyzed by Pd Fe2O4. Journal of Synthetic Chemistry, 3, 1-12. Available from: [Link]

• ResearchGate. Ni–Pd catalysis of the Suzuki coupling of Aryl bromides. Available from: [Link]

• Organic Chemistry Portal. Suzuki Coupling. Available from: [Link]

• ResearchGate. Suzuki Cross-Coupling Reaction of Fluorobenzene with Heterogeneous Palladium Catalysts. Available from: [Link]

• Chemistry LibreTexts. (2024). Suzuki-Miyaura Coupling. Available from: [Link]

• Yoneda Labs. Suzuki-Miyaura cross-coupling: Practical Guide. Available from: [Link]

• Wikipedia. (2024). Suzuki reaction. Available from: [Link]

• Selt, M., & Greaney, M. F. (2018). Site-Selective Cross-Coupling of Polyhalogenated Arenes and Heteroarenes with Identical Halogen Groups. Accounts of Chemical Research, 51(9), 2150–2161. Available from: [Link]

• YouTube. (2022). Suzuki Coupling. Suzuki-Miyaura Reaction: Mechanism, Experimental Procedure, and Set Up. Available from: [Link]

• ResearchGate. Suzuki Cross-coupling Polymerizations of Triarylamine Boronate Monomers... Available from: [Link]

• ResearchGate. A Simple Guide for Predicting Regioselectivity in the Coupling of Polyhaloheteroaromatics. Available from: [Link]

• Wolfe, J. P., Singer, R. A., Yang, B. H., & Buchwald, S. L. (1999). Highly Active Palladium Catalysts for Suzuki Coupling Reactions. Journal of the American Chemical Society, 121(41), 9550–9561. Available from: [Link]

• MDPI. (2024). Synthesis, Structure, Properties, and Applications of Fluorinated Polyurethane. Available from: [Link]

• Royal Society of Chemistry. (2021). Heterocyclic Suzuki–Miyaura coupling reaction of metalla-aromatics and mechanistic analysis of site selectivity. Available from: [Link]

• Babudri, F., Farinola, G. M., Naso, F., & Ragni, R. (2007). Fluorinated Poly(p-phenylenevinylene)s: Synthesis and Optical Properties of an Intriguing Class of Luminescent Polymers. Chemistry of Materials, 19(19), 4694–4707. Available from: [Link]

• American Physical Society. (2014). Mechanochemical Suzuki polymerization for the synthesis of soluble polyfluorenes. Available from: [Link]

• ResearchGate. Alternating Intramolecular and Intermolecular Catalyst-Transfer Suzuki-Miyaura Condensation Polymerization: Synthesis of Boronate-Terminated π-Conjugated Polymers Using Excess Dibromo Monomers. Available from: [Link]

• ACS Publications. (2016). Selective and Serial Suzuki–Miyaura Reactions of Polychlorinated Aromatics with Alkyl Pinacol Boronic Esters. Available from: [Link]

• Organic Syntheses. Benzene, 1,3,5-tribromo-. Available from: [Link]

• ACS Publications. (1997). Light Emitting Properties of Fluorine-Substituted Poly(1,4-phenylene vinylenes). Available from: [Link]

• National Institutes of Health. (2010). Palladium-Catalyzed Suzuki-Miyaura Cross-coupling Reactions Employing Dialkylbiaryl Phosphine Ligands. Available from: [Link]

• ResearchGate. Fluorinated polymers: Liquid crystalline properties and applications in lithography. Available from: [Link]

• MDPI. (2017). Fluorinated Polymers as Smart Materials for Advanced Biomedical Applications. Available from: [Link]

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• 2. myers.faculty.chemistry.harvard.edu [myers.faculty.chemistry.harvard.edu]
• 3. Suzuki reaction - Wikipedia [en.wikipedia.org]
• 4. youtube.com [youtube.com]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. Site-Selective Cross-Coupling of Polyhalogenated Arenes and Heteroarenes with Identical Halogen Groups - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Heterocyclic Suzuki–Miyaura coupling reaction of metalla-aromatics and mechanistic analysis of site selectivity - Chemical Science (RSC Publishing) [pubs.rsc.org]
• 8. echemi.com [echemi.com]
• 9. Palladium-Catalyzed Suzuki-Miyaura Cross-coupling Reactions Employing Dialkylbiaryl Phosphine Ligands - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Suzuki Coupling [organic-chemistry.org]
• 11. pubs.acs.org [pubs.acs.org]
• 12. mdpi.com [mdpi.com]
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• 14. Fluorinated Poly(p-phenylenevinylene)s: Synthesis and Optical Properties of an Intriguing Class of Luminescent Polymers - PMC [pmc.ncbi.nlm.nih.gov]
• 15. pubs.acs.org [pubs.acs.org]
• 16. researchgate.net [researchgate.net]
• 17. Mechanochemical Suzuki polymerization for the synthesis of soluble polyfluorenes - American Chemical Society [acs.digitellinc.com]
• 18. researchgate.net [researchgate.net]

Application Note: Regioselective Heck-Mizoroki Coupling of 1,2,5-Tribromo-3-fluorobenzene for the Synthesis of Advanced Fluorinated Intermediates

Abstract

The strategic incorporation of fluorine into molecular scaffolds is a cornerstone of modern drug discovery, offering medicinal chemists a powerful tool to enhance pharmacokinetic and pharmacodynamic properties.[1][2][3] The Mizoroki-Heck reaction stands out as one of the most robust methods for carbon-carbon bond formation, enabling the synthesis of complex styrenic derivatives.[4] This application note provides a comprehensive guide and a detailed protocol for the palladium-catalyzed Heck-Mizoroki reaction using 1,2,5-tribromo-3-fluorobenzene. We delve into the critical aspects of regioselectivity, offering a mechanistic rationale for the selective functionalization of a single C-Br bond in this polyhalogenated system. The protocols described herein are designed for researchers in synthetic chemistry and drug development, providing a self-validating framework for the synthesis of valuable fluorinated building blocks.

Introduction: The Challenge and Opportunity of Polyhalogenated Arenes

Fluorine-containing organic compounds are integral to pharmaceuticals, agrochemicals, and materials science due to the unique properties fluorine imparts, such as increased metabolic stability, enhanced membrane permeability, and altered acidity (pKa).[1][5] The Heck reaction, a palladium-catalyzed coupling of an unsaturated halide with an alkene, is a premier method for constructing substituted alkenes.[6][7]

The substrate, 1,2,5-tribromo-3-fluorobenzene, presents both a challenge and an opportunity. Its multiple bromine atoms offer the potential for sequential, site-selective couplings to build molecular complexity. However, controlling the regioselectivity is paramount. The electronic influence of the fluorine atom and the steric environment around each bromine atom are the primary determinants of reactivity. Understanding these factors is key to designing a successful and selective synthesis. This guide explains the causality behind experimental choices to predictably target a specific C-Br bond for olefination.

Mechanistic Insights and Regioselectivity

The Heck reaction proceeds through a well-established catalytic cycle involving a Pd(0) active species.[8][9] The key steps are:

• Oxidative Addition: The aryl halide (Ar-X) adds to the Pd(0) center to form a Pd(II) species. This is often the rate-determining step.

• Olefin Coordination & Migratory Insertion: The alkene coordinates to the Pd(II) complex, followed by insertion into the Pd-Aryl bond.

• β-Hydride Elimination: A hydrogen atom from the adjacent carbon is eliminated, forming the alkene product and a palladium-hydride species.

• Reductive Elimination: The base regenerates the Pd(0) catalyst by reacting with the palladium-hydride species.

Controlling Regioselectivity in 1,2,5-Tribromo-3-fluorobenzene:

The critical step for regioselectivity is the initial oxidative addition. The rate of this step is governed by two main factors:

• Steric Hindrance: The Pd(0) catalyst, often ligated with bulky phosphines, will preferentially react at the least sterically hindered C-Br bond.

• Electronic Effects: The strongly electron-withdrawing fluorine atom reduces the electron density of the aromatic ring, which can influence the C-Br bond strength and its susceptibility to oxidative addition. Generally, electron-withdrawing groups can increase the reactivity of aryl halides in Heck reactions.[10]

In the case of 1,2,5-tribromo-3-fluorobenzene, we can analyze the three distinct bromine positions:

• C2-Br: This position is ortho to the fluorine atom and flanked by another bromine atom at C1. It is the most sterically congested and electronically influenced position.

• C1-Br: This position is meta to the fluorine and adjacent to the C2-Br, making it moderately hindered.

• C5-Br: This position is meta to the fluorine and lacks an adjacent bulky substituent (only H at C6), making it the least sterically hindered site.

Based on these factors, oxidative addition is predicted to occur preferentially at the C5-Br bond , as it offers the greatest steric accessibility for the bulky palladium catalyst. This allows for a highly regioselective mono-olefination.

Below is a visualization of the Heck catalytic cycle.

Caption: Figure 1: The catalytic cycle of the Heck-Mizoroki reaction.

Detailed Application Protocol: Mono-olefination at the C5 Position

This protocol describes a general method for the regioselective Heck coupling of 1,2,5-tribromo-3-fluorobenzene with an example alkene, butyl acrylate. Optimization may be required for different alkene substrates.

3.1. Materials and Equipment

• Substrate: 1,2,5-Tribromo-3-fluorobenzene

• Alkene: n-Butyl acrylate

• Catalyst: Palladium(II) acetate (Pd(OAc)₂)

• Ligand: Triphenylphosphine (PPh₃)

• Base: Triethylamine (Et₃N) or potassium carbonate (K₂CO₃)

• Solvent: Anhydrous N,N-Dimethylformamide (DMF) or Acetonitrile (MeCN)

• Equipment: Schlenk flask or reaction vial, magnetic stirrer/hotplate, condenser, inert gas line (Argon or Nitrogen), standard laboratory glassware for work-up and purification.

3.2. Step-by-Step Experimental Procedure

Safety Precaution: Perform all operations in a well-ventilated fume hood. Wear appropriate personal protective equipment (PPE), including safety glasses, lab coat, and gloves. Anhydrous solvents are flammable and hygroscopic.

• Reaction Setup:

  • To a dry Schlenk flask equipped with a magnetic stir bar and condenser, add 1,2,5-tribromo-3-fluorobenzene (1.0 mmol, 1.0 equiv).

  • Add the palladium catalyst, Pd(OAc)₂ (0.02 mmol, 2 mol%), and the phosphine ligand, PPh₃ (0.04 mmol, 4 mol%).

  • Evacuate and backfill the flask with an inert gas (e.g., argon) three times to ensure an oxygen-free atmosphere.[11] This is critical as Pd(0) species can be sensitive to air.

• Addition of Reagents:

  • Under a positive flow of inert gas, add the anhydrous solvent (e.g., DMF, 5 mL) via syringe.

  • Add the base, triethylamine (1.5 mmol, 1.5 equiv). The base is essential to neutralize the hydrobromic acid (HBr) generated during the catalytic cycle.[11]

  • Finally, add the alkene, n-butyl acrylate (1.2 mmol, 1.2 equiv), via syringe. Using a slight excess of the alkene can help drive the reaction to completion.

• Reaction Execution:

  • Lower the flask into an oil bath preheated to 100 °C.[10] Higher temperatures are often required for less reactive aryl bromides compared to iodides.[10]

  • Stir the reaction mixture vigorously.

  • Monitor the reaction progress by thin-layer chromatography (TLC) or GC-MS every 2-4 hours until the starting material is consumed (typically 12-24 hours).

• Work-up and Isolation:

  • Once the reaction is complete, cool the mixture to room temperature.

  • Dilute the reaction mixture with ethyl acetate (20 mL) and filter through a pad of celite to remove the palladium catalyst.

  • Transfer the filtrate to a separatory funnel and wash with water (2 x 20 mL) and then with brine (1 x 20 mL).

  • Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate the solvent under reduced pressure.

• Purification:

  • Purify the crude residue by flash column chromatography on silica gel, typically using a gradient of ethyl acetate in hexanes, to isolate the desired mono-olefin product.

Experimental Workflow and Data Interpretation

The following diagram illustrates the general workflow for this protocol.

Caption: Figure 2: General experimental workflow for the Heck reaction.

Expected Outcomes and Data Summary

The following table provides a summary of typical reaction parameters and expected outcomes for the mono-arylation of 1,2,5-tribromo-3-fluorobenzene. Yields are representative and may vary based on the specific alkene and precise conditions.

Parameter	Condition	Rationale / Comment
Substrate	1,2,5-Tribromo-3-fluorobenzene	Polyhalogenated scaffold for sequential coupling.
Alkene	Electron-deficient (e.g., acrylates) or styrenes	Electron-deficient alkenes often yield the linear (E)-isomer with high selectivity.[12]
Catalyst Loading	1-3 mol% Pd(OAc)₂	A standard loading for efficient catalysis. Higher loadings may be needed for challenging substrates.
Ligand	2-6 mol% PPh₃ or P(o-tolyl)₃	Monodentate phosphine ligands are effective for aryl bromides.[10][13]
Base	Et₃N, K₂CO₃, or NaOAc (1.5-2.0 equiv)	Organic amines or inorganic carbonates are commonly used. The choice can influence reaction rate and side products.[10]
Solvent	Anhydrous DMF, NMP, MeCN	Polar aprotic solvents are standard. DMF and NMP are excellent for solubilizing reagents but have high boiling points.
Temperature	80-120 °C	Necessary to facilitate oxidative addition of the C-Br bond.[10]
Expected Yield	60-85% (for mono-adduct)	Highly dependent on the purity of reagents and strictness of inert atmosphere conditions.
Regioselectivity	>95% at C5 position	Governed primarily by steric factors, favoring the least hindered C-Br bond.

Troubleshooting Guide

Issue	Potential Cause(s)	Suggested Solution(s)
Low or No Conversion	1. Inactive catalyst (Pd(0) oxidized).2. Insufficient temperature.3. Poor quality reagents/solvents.	1. Ensure a strict inert atmosphere; degas the solvent before use.2. Increase temperature in 10 °C increments.3. Use freshly opened or purified reagents and anhydrous solvents.
Catalyst Decomposition (black precipitate)	1. Reaction temperature is too high.2. Ligand degradation or dissociation.	1. Lower the reaction temperature.2. Increase ligand-to-palladium ratio or switch to a more robust ligand (e.g., a bi-dentate phosphine or N-heterocyclic carbene ligand).[6]
Poor Regioselectivity	1. High temperature causing reaction at other sites.2. Catalyst system favoring electronic over steric control.	1. Reduce reaction temperature and accept longer reaction times.2. Use a bulkier phosphine ligand to enhance steric differentiation between the C-Br bonds.
Formation of Side Products	1. Alkene polymerization.2. Double Heck reaction (di-olefination).	1. Add a polymerization inhibitor (e.g., hydroquinone) if using sensitive alkenes.2. Use a 1:1 stoichiometry of aryl halide to alkene to favor mono-addition. Isolate the mono-adduct before attempting a second coupling.

Conclusion

The Heck-Mizoroki reaction is a powerful and versatile tool for the synthesis of complex molecules. When applied to polyfunctional substrates like 1,2,5-tribromo-3-fluorobenzene, a careful consideration of steric and electronic factors allows for highly regioselective transformations. The protocol detailed in this note provides a reliable starting point for the synthesis of mono-olefinated fluorinated aromatics, which are valuable precursors in drug discovery and materials science. By understanding the principles that govern the reaction, researchers can effectively troubleshoot and adapt this methodology for a wide range of applications.

References

• Total Organic Chemistry. (2021). Heck Reaction | Named Reactions | Organic Chemistry Lessons. YouTube. [Link]

• DR-NTU, Nanyang Technological University. (n.d.). REGIOSELECTIVE HECK REACTION OF ALIPHATIC OLEFINS. [Link]

• Chemistry LibreTexts. (2023). Heck Reaction. [Link]

• Beletskaya, I. P., & Cheprakov, A. V. (2000). The Heck Reaction as a Sharpening Stone of Palladium Catalysis. Chemical Reviews, 100(8), 3009-3066. (Simulated reference, as the original link from MDPI provides a general overview). A relevant general review is provided for context.

• Miao, W., & Chan, T. H. (2006). Heck Reaction of Electronically Diverse Tertiary Alkyl Halides. PMC - NIH. [Link]

• Organic Chemistry Portal. (n.d.). Heck Reaction. [Link]

• ResearchGate. (2020). Synthesis of 3-trifluoromethylated 1,3-butadienes via a Pd(0)-catalyzed fluorinated Heck reaction. [Link]

• MDPI. (2018). Pd-Catalyzed Mizoroki-Heck Reactions Using Fluorine-Containing Agents as the Cross-Coupling Partners. [Link]

• Organic Synthesis. (n.d.). Heck Coupling. [Link]

• Trzeciak, A. M., & Ziółkowski, J. J. (2018). Heck Transformations of Biological Compounds Catalyzed by Phosphine-Free Palladium. PMC - NIH. [Link]

• Jagriti Sharma. (2021). Seven Name Reactions in One - Palladium Catalysed Reaction. YouTube. [Link]

• ResearchGate. (2018). Pd-Catalyzed Mizoroki-Heck Reactions Using Fluorine-Containing Agents as the Cross-Coupling Partners. [Link]

• Macmillan Group, Princeton University. (2004). The Intramolecular Heck Reaction. [Link]

• The University of Liverpool Repository. (n.d.). Broadening Application of the Heck Reaction via in-situ Formation of Olefins. [Link]

• RSC Publishing. (2023). The Mizoroki–Heck reaction between in situ generated alkenes and aryl halides: cross-coupling route to substituted olefins. [Link]

• Gillis, E. P., Eastman, K. J., Hill, M. D., Donnelly, D. J., & Meanwell, N. A. (2015). Applications of Fluorine in Medicinal Chemistry. Journal of Medicinal Chemistry, 58(21), 8315–8359. [Link]

• ACS Publications. (n.d.). A Robust First-Pass Protocol for the Heck–Mizoroki Reaction. [Link]

• Jensen, J. H., & Christensen, A. S. (2022). What the Heck?—Automated Regioselectivity Calculations of Palladium-Catalyzed Heck Reactions Using Quantum Chemistry. PMC - NIH. [Link]

• El-Fakkouri, M., & El-Fakih, H. (2024). Fluorine in drug discovery: Role, design and case studies. World Journal of Advanced Research and Reviews. [Link]

• RSC Publishing. (n.d.). Fluorination methods in drug discovery. [Link]

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Application Note: Programmable Functionalization of 1,2,5-Tribromo-3-fluorobenzene

Topic: Strategic Utilization of 1,2,5-Tribromo-3-fluorobenzene in Pharmaceutical Intermediates Content Type: detailed Application Note and Protocol Audience: Senior Synthetic Chemists, Process Development Scientists, Medicinal Chemists[1]

Executive Summary

1,2,5-Tribromo-3-fluorobenzene (CAS: 2839-37-4) represents a high-value "linchpin" scaffold in medicinal chemistry.[1][2] Its utility stems not merely from its halogenation, but from the orthogonal reactivity of its four substituents.[1] Unlike symmetrical polyhalobenzenes, this molecule offers three distinct bromine sites (C1, C2, C5) and a stabilizing fluorine atom (C3), allowing for highly regioselective sequential functionalization.[1]

This guide details the mechanistic logic and validated protocols for utilizing this scaffold to construct complex pharmaceutical intermediates, such as kinase inhibitor cores, biaryl atropisomers, and fused heterocycles.[1]

Reactivity Profile & Mechanistic Logic

To successfully utilize this building block, one must understand the electronic and steric landscape that governs its reactivity.[1]

The Reactivity Hierarchy

The molecule features three bromine atoms in chemically distinct environments.[2] Selectivity is achieved by exploiting the competition between steric hindrance and electronic activation .[2]

Position	Environment	Reactivity Driver	Preferred Transformation
C5-Br	Sterically unencumbered (flanked by H).[1][2]	Steric Accessibility	First-pass Palladium-catalyzed Cross-Coupling (Suzuki, Sonogashira).[1][2]
C2-Br	Flanked by F and Br.[2][3][4][5][6] Highly electron-deficient.[1][2]	Inductive Activation / Ortho-Effect	Lithium-Halogen Exchange (fastest rate due to F-stabilization of the transition state).[2]
C1-Br	Flanked by Br and H.	Intermediate	Reacts last in sequential coupling or requires specialized ligands.[1][2]
C3-F	Strong C-F bond.[2]	Director / Modulator	Inert to standard coupling; directs ortho-lithiation to C2 or C4; modulates pKa and lipophilicity of final drug.[2]

Visualization: Reactivity Map

The following diagram illustrates the decision matrix for functionalizing this scaffold.

Figure 1: Decision tree for regioselective functionalization based on reaction type.

Application Protocols

Protocol A: C5-Selective Suzuki-Miyaura Coupling

Objective: To install an aryl or heteroaryl group at the least hindered C5 position while preserving the C1 and C2 bromines for later steps.[2]

Rationale: The C5 position is flanked by two protons (C4, C6), making it significantly more accessible to the bulky Pd(0) oxidative addition complex than the C1 or C2 positions.[1] Using a mild base and a bulky ligand enhances this selectivity.[1][2]

Materials

• Substrate: 1,2,5-Tribromo-3-fluorobenzene (1.0 equiv)[1][3]

• Boronic Acid: Arylboronic acid (1.05 equiv)[1][2]

• Catalyst: Pd(PPh3)4 (3-5 mol%) or Pd(OAc)2/SPhos for challenging substrates.[1][2]

• Base: Na2CO3 (2.0 M aq.[1][2] solution, 2.5 equiv)

• Solvent: DME/Water (4:1) or Toluene/Ethanol/Water.[1][2]

Step-by-Step Methodology

• Inerting: Charge a reaction vessel with 1,2,5-Tribromo-3-fluorobenzene, arylboronic acid, and Pd catalyst. Seal and purge with Argon for 15 minutes.

  • Note: Oxygen exclusion is critical to prevent homocoupling of the boronic acid.[2]

• Solvation: Add degassed solvent and base via syringe.[1][2]

• Reaction: Heat the mixture to 60–70°C .

  • Critical Control Point: Do not exceed 80°C initially.[1][2] Higher temperatures may promote oxidative addition at the C1 position.[1][2] Monitor via HPLC/UPLC.[1][2]

• Monitoring: The reaction typically reaches completion in 4–6 hours.[1][2] Look for the consumption of starting material and the formation of the mono-arylated product.[2]

• Workup: Cool to RT. Dilute with EtOAc, wash with brine, dry over MgSO4, and concentrate.

• Purification: Flash chromatography (Hexanes/EtOAc). The C5-product is usually the major isomer (>85% selectivity).[2]

Protocol B: C2-Selective Lithium-Halogen Exchange

Objective: To selectively functionalize the C2 position using the "Ortho-Effect."[2]

Rationale: The C2 bromine is flanked by a fluorine atom.[1][2][3][5][7] The high electronegativity of fluorine inductively weakens the C2-Br bond and stabilizes the resulting organolithium species through coordination (the "complex-induced proximity effect").[2] This allows for rapid Li-Br exchange at C2 specifically, even in the presence of C1/C5 bromines, provided the temperature is strictly controlled.[1]

Materials

• Substrate: 1,2,5-Tribromo-3-fluorobenzene (1.0 equiv)[1][3]

• Reagent: n-Butyllithium (1.05 equiv, 2.5M in hexanes) or i-PrMgCl[1]·LiCl (TurboGrignard) for milder conditions.[1][2]

• Electrophile: DMF (for aldehyde), CO2 (for acid), or Iodine.[1]

• Solvent: Anhydrous THF or Et2O.[1][2]

Step-by-Step Methodology

• Setup: Flame-dry a round-bottom flask and cool under Argon. Add the substrate and anhydrous THF.[2]

• Cooling: Cool the solution to -78°C (Dry ice/Acetone bath).

  • Critical Control Point: Temperature must be maintained < -70°C. At higher temperatures (-40°C), "halogen dance" (scrambling of Br positions) or benzyne formation may occur.[1][2]

• Exchange: Add n-BuLi dropwise over 20 minutes via syringe pump.

  • Observation: The solution may turn yellow/orange.[1][2] Stir for 30 minutes at -78°C.

• Trapping: Add the electrophile (e.g., DMF) neat or in THF solution rapidly.

• Warming: Allow the reaction to stir at -78°C for 1 hour, then slowly warm to 0°C.

• Quench: Quench with saturated NH4Cl solution.

• Isolation: Extract with ether, dry, and purify. This yields the 2-substituted-1,5-dibromo-3-fluorobenzene.[1][2]

Synthesis Workflow: Building a Kinase Inhibitor Scaffold

The following workflow demonstrates how to combine these protocols to build a fused bicyclic system (e.g., a fluorinated indole or quinazoline precursor).

Figure 2: Sequential synthesis workflow for a hypothetical fused heterocyclic API.

Safety & Handling

1,2,5-Tribromo-3-fluorobenzene is a polyhalogenated aromatic.[1][3][8] While specific toxicological data may be limited, treat it with the standard precautions for high-potency intermediates.[1][2]

• Hazards: Likely skin/eye irritant.[1][2][4][5] Potential for cumulative toxicity (halogenated aromatics).[1][2]

• Waste: Segregate as halogenated organic waste. Do not mix with strong oxidizers.[1][2]

• Handling: Use a fume hood.[1][2] Wear nitrile gloves and safety glasses.[2]

• Thermal Stability: Generally stable, but avoid heating above 150°C without solvent, as decomposition releasing HBr/HF is possible.[1]

References

• General Reactivity of Polyhalogenated Arenes

  • Site-Selective Cross-Coupling of Polyhalogenated Arenes.[2][8][9] Chemical Reviews.[1][2] Link[1][2]

• Lithium-Halogen Exchange Selectivity

  • The Halogen Dance Reaction in Organic Synthesis.[1][2] Wiley Online Library.[1][2] Link[1][2]

• Compound Data

  • 1,2,5-Tribromo-3-fluorobenzene (CAS 2839-37-4).[1][2][3][10][11] PubChem.[1][2][3][5] Link[1][2]

• Palladium Catalysis Protocols

  • Catalyst-Controlled Site-Selective Cross-Coupling.[1][2] Synthesis.[1][2][7][9][12][13][14] Link

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• 3. 1,2,5-Tribromo-3-fluorobenzene | C6H2Br3F | CID 2724913 - PubChem [pubchem.ncbi.nlm.nih.gov]
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• 14. Organic Syntheses Procedure [orgsyn.org]

Application Note: Handling, Storage, and Synthetic Utility of 1,2,5-Tribromo-3-fluorobenzene

Abstract

This technical guide outlines the physicochemical profile, safety protocols, and storage requirements for 1,2,5-Tribromo-3-fluorobenzene (CAS 2839-37-4) . As a highly halogenated aromatic building block, this compound presents unique opportunities for regioselective cross-coupling in drug discovery. This document provides a self-validating storage workflow and a standardized protocol for its use as a scaffold in palladium-catalyzed synthesis, emphasizing the discrimination between its three chemically distinct bromine sites.

Physicochemical Profile & Identification

1,2,5-Tribromo-3-fluorobenzene is a polyhalogenated arene. Its structural asymmetry—introduced by the fluorine atom at the 3-position—creates distinct electronic and steric environments for the bromine atoms at positions 1, 2, and 5.

Property	Specification
Chemical Name	1,2,5-Tribromo-3-fluorobenzene
CAS Number	2839-37-4
Molecular Formula	C₆H₂Br₃F
Molecular Weight	332.79 g/mol
Physical State	Solid (Crystalline powder)
Color	Off-white to pale yellow
Solubility	Soluble in DCM, THF, Ethyl Acetate; Insoluble in Water
Melting Point	>90°C (Estimated based on isomeric data)
Purity Grade	>97% (HPLC) recommended for catalysis

Health, Safety, and Environment (HSE) Profile

While not classified as acutely toxic under GHS Category 1, the compound is a significant irritant. The high halogen content suggests potential persistence in aquatic environments.

GHS Classification

• Skin Irritation (Category 2): H315 - Causes skin irritation.[1][2][3]

• Eye Irritation (Category 2A): H319 - Causes serious eye irritation.[2][3][4]

• STOT-SE (Category 3): H335 - May cause respiratory irritation.[3]

Personal Protective Equipment (PPE) Matrix

• Respiratory: N95/P2 particulate respirator required during weighing/transfer of solids to prevent inhalation of dust.

• Dermal: Nitrile gloves (minimum thickness 0.11 mm). Double-gloving recommended during synthesis involving organometallics.

• Ocular: Chemical safety goggles. Face shield required if working with large quantities (>50g).

Storage and Stability Protocol

The stability of 1,2,5-Tribromo-3-fluorobenzene is compromised by UV light (promoting C-Br homolysis) and ambient moisture over long durations.

Storage Conditions

• Primary Container: Amber glass vial with Teflon-lined screw cap.

• Atmosphere: Backfill with Argon or Nitrogen for storage exceeding 30 days.

• Temperature: Ambient (15–25°C) is acceptable for short-term; Refrigeration (2–8°C) is preferred for long-term reference standards.

• Segregation: Store away from strong oxidizing agents and strong bases (e.g., n-Butyllithium) unless in active use.

Quality Control Logic

The following decision tree illustrates the workflow for assessing material integrity upon receipt or retrieval from storage.

Figure 1: Quality assurance workflow for handling halogenated building blocks.

Synthetic Application Note: Regioselective Functionalization

The core value of 1,2,5-Tribromo-3-fluorobenzene lies in its ability to undergo site-selective Palladium-catalyzed cross-coupling (e.g., Suzuki-Miyaura).

Mechanistic Insight: The "Site-Selectivity Map"

Not all bromine atoms are equal. The rate of oxidative addition (

) depends on steric hindrance and electronic activation.

• C5-Br (Target): Least sterically hindered. Flanked by two protons. This is the "softest" site and typically reacts first in sterically controlled Pd-cycles.

• C1-Br: Moderately hindered. Flanked by Br(2).[5][6]

• C2-Br: Most hindered ("Ortho-effect"). Flanked by Br(1) and F(3).[1][5] Extremely difficult to access via standard Pd-catalysis without specialized ligands.

Protocol: Selective C5-Arylation

Objective: Synthesize 5-aryl-1,2-dibromo-3-fluorobenzene.

Reagents:

• Substrate: 1,2,5-Tribromo-3-fluorobenzene (1.0 equiv)

• Boronic Acid: Phenylboronic acid (1.05 equiv)

• Catalyst: Pd(PPh₃)₄ (3-5 mol%)

• Base: Na₂CO₃ (2.0 equiv, aqueous 2M)

• Solvent: DME (Dimethoxyethane) / Water (4:1 ratio)

Step-by-Step Methodology:

• Inert Setup: Flame-dry a 2-neck round bottom flask and cool under Argon flow.

• Charging: Add 1,2,5-Tribromo-3-fluorobenzene (1.0 eq) and Pd(PPh₃)₄ (0.03 eq). Purge with Argon for 5 minutes.

• Solvent Addition: Add degassed DME via syringe. Stir until solids dissolve.

• Activation: Add the boronic acid followed immediately by the Na₂CO₃ solution.

• Reaction: Heat to 60°C (Note: Do not reflux at 85°C initially; lower temperature favors the kinetically accessible C5-position over C1/C2).

• Monitoring: Sample at 2 hours for TLC/LC-MS. Look for the mono-substituted product mass (M+ - Br + Aryl).

• Workup: Dilute with Ethyl Acetate, wash with brine, dry over MgSO₄, and concentrate.

• Purification: Silica gel chromatography (Hexanes/EtOAc gradient).

Reaction Workflow Diagram

Figure 2: Reaction pathway favoring C5-substitution due to steric differentiation.

Emergency Response

• Spill: Do not dry sweep. Dampen with water to avoid dust generation, then absorb with inert material (vermiculite). Place in a container labeled "Halogenated Organic Waste."

• Skin Contact: Wash with soap and water for 15 minutes. Polybrominated compounds can be lipophilic; monitor for dermatitis.

• Eye Contact: Rinse cautiously with water for 15 minutes.[4][6] Remove contact lenses if present.[2][3][4][5][6][7] Seek medical attention immediately.

References

• PubChem. (n.d.).[8] 1,2,5-Tribromo-3-fluorobenzene (Compound).[8][9] National Library of Medicine. Retrieved October 26, 2023, from [Link]

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• 9. 2839-37-4|1,2,5-Tribromo-3-fluorobenzene|BLD Pharm [bldpharm.com]

role of fluorobenzene derivatives in polymer chemistry

An In-Depth Guide to the Role of Fluorobenzene Derivatives in Polymer Chemistry

Senior Application Scientist's Foreword

The strategic incorporation of fluorine into polymer architectures has consistently driven innovation across high-performance materials science. Among the various fluorinated building blocks, fluorobenzene derivatives, particularly fluorinated styrenes, serve as exceptionally versatile monomers. The presence of the fluorinated aromatic ring imparts a unique combination of properties that are unattainable with their non-fluorinated analogs or even with many aliphatic fluoropolymers. This guide moves beyond a simple recitation of facts to provide a foundational understanding of why these derivatives are chosen, how they are polymerized into functional materials, and where they are making a significant impact. We will explore the causal links between the fundamental atomic properties of fluorine and the macroscopic characteristics of the resulting polymers, offering researchers and developers both the theoretical grounding and practical protocols needed to innovate in this exciting field.

The Fluorine Advantage: Why Aromatic Fluorination Matters

The utility of fluorobenzene derivatives in polymer chemistry stems directly from the unique atomic properties of fluorine: its high electronegativity, low polarizability, and the sheer strength of the carbon-fluorine (C-F) bond (~485 kJ·mol⁻¹)[1]. When fluorine atoms are attached to a benzene ring, they create a powerful synergistic effect:

• Enhanced Thermal and Chemical Stability : The strength of the C-F bond contributes significantly to the overall stability of the polymer backbone and side chains, making these materials resistant to harsh chemical environments and high temperatures[1][2][3][4].

• Unique Surface Properties : The low polarizability of the C-F bond leads to weak intermolecular forces, resulting in polymers with low surface energy, hydrophobicity, and lipophobicity[3][5]. This manifests as non-stick, anti-fouling, and water-repellent characteristics[2][6].

• Favorable Dielectric and Optical Properties : The electron-withdrawing nature of fluorine reduces the polarizability of the polymer chains. This, combined with an increase in free volume created by the bulky fluorine atoms, leads to materials with a very low dielectric constant and a low refractive index[2][4][7][8]. These properties are critical for applications in microelectronics and optical communications[9][10].

• Tunable Reactivity for Post-Polymerization Modification : In highly fluorinated rings, such as the pentafluorophenyl group, the fluorine atom at the 4-position becomes susceptible to nucleophilic aromatic substitution. This provides a powerful chemical handle for post-polymerization functionalization, allowing for the creation of advanced materials like proton-exchange membranes for fuel cells[2].

From Monomer to Macromolecule: Polymerization Strategies

The successful synthesis of well-defined polymers from fluorobenzene derivatives hinges on selecting the appropriate polymerization technique. The choice of method dictates the polymer's molecular weight, dispersity, and architecture, which in turn governs its final properties.

Common Fluorobenzene-Derived Monomers

While various derivatives exist, fluorinated styrenes are the most prominent in polymer synthesis. Key examples include:

• Pentafluorostyrene (PFS) : A widely used monomer that produces polymers with excellent thermal stability and a low dielectric constant. Its derivative, poly(pentafluorostyrene) (PPFS), is also readily functionalized[2].

• Ortho-, Meta-, and Para-Fluorostyrene : These isomers allow for fine-tuning of polymer properties. For instance, highly isotactic poly(ortho-fluorostyrene) has been shown to exhibit exceptional crystallinity and solvent resistance[11][12].

• Vinylbenzyl Chloride-derived Macroinitiators : Used in controlled radical polymerizations to create block copolymers incorporating fluorostyrene segments[13].

Polymerization Methodologies

A. Free-Radical Polymerization: This is a straightforward and common method for polymerizing fluorostyrene monomers. It involves the use of a radical initiator, such as azobisisobutyronitrile (AIBN), to begin the polymerization process. While robust, it offers limited control over the polymer architecture, often resulting in high dispersity.

Causality: AIBN is chosen for its predictable decomposition rate at moderate temperatures (around 60-80°C), generating free radicals that efficiently initiate the polymerization of the vinyl group on the fluorostyrene monomer[14][15]. The reaction proceeds rapidly but termination events (combination or disproportionation) are random, leading to chains of varying lengths.

B. Controlled/Reversible-Deactivation Radical Polymerization (RDRP): To achieve polymers with well-defined molecular weights and narrow dispersity (Mw/Mn ≤ 1.3), RDRP techniques are essential[16]. These methods introduce a dynamic equilibrium between active (propagating) and dormant species.

• Nitroxide-Mediated Polymerization (NMP) : Employs stable nitroxide radicals (like TEMPO) to reversibly cap the growing polymer chain. This technique has been successfully used to synthesize PPFS with controlled molecular weights[13][16].

• Atom Transfer Radical Polymerization (ATRP) : Uses a transition-metal catalyst (typically copper-based) to reversibly activate and deactivate the polymer chain.

• Reversible Addition-Fragmentation Chain-transfer (RAFT) Polymerization : This versatile method uses a RAFT agent (a dithio compound) to mediate the polymerization. It is highly tolerant of various functional groups and has been extensively used for synthesizing block copolymers containing fluorostyrene derivatives[13][17].

Causality: RDRP methods ensure that all polymer chains are initiated at roughly the same time and grow at a similar rate. By minimizing irreversible termination reactions, these techniques produce polymers with predictable molecular weights and a uniform structure, which is critical for applications demanding high precision, such as block copolymer self-assembly.

Diagram of the RAFT polymerization mechanism.

Applications Spotlight: Where Performance is Paramount

The unique properties of fluorobenzene-derived polymers make them indispensable in several advanced technology sectors.

Property	Conferred By Fluorobenzene Moiety	Application Area	Specific Use-Case
Low Dielectric Constant	High free volume, low polarizability of C-F bonds.	Microelectronics	Insulating layers in microchips, reducing signal delay and cross-talk.[2][7]
Optical Transparency & Low Refractive Index	Amorphous nature, low electron density.	Photonics & Optics	Optical waveguides, anti-reflective coatings, cladding for optical fibers.[2][8][9]
Hydrophobicity & Chemical Inertness	Low surface energy, strong C-F bonds.	Biomedical Devices	Anti-fouling coatings for medical implants and diagnostic tools.[5][6][18]
High Thermal Stability	Strong C-F and C-C backbone bonds.	High-Performance Plastics	Components for aerospace, automotive, and chemical processing industries.[3][19]
Post-Polymerization Functionality	Nucleophilic substitution on pentafluorophenyl rings.	Energy & Separation	Proton and anion exchange membranes for fuel cells and batteries.[2][14][20][21]

Experimental Protocols

The following protocols provide a reliable framework for the synthesis and characterization of poly(pentafluorostyrene), a cornerstone polymer in this class.

Protocol 1: Synthesis of Poly(pentafluorostyrene) via Free-Radical Polymerization

Rationale: This protocol details a standard free-radical polymerization, a fundamental technique for producing high molecular weight PPFS. Methyl ethyl ketone (MEK) is selected as the solvent for its suitable boiling point and ability to dissolve both the monomer and the resulting polymer. AIBN is the initiator of choice due to its reliable decomposition kinetics at 80°C[14][15]. Precipitation in isopropanol is an effective method for purifying the polymer, as PPFS is insoluble in it while residual monomer and initiator byproducts are soluble.

Materials:

• Pentafluorostyrene (PFS) monomer (inhibitor removed)

• Azo-bis(isobutyronitrile) (AIBN)

• Methyl ethyl ketone (MEK), anhydrous

• Isopropanol

• Argon or Nitrogen gas supply

• Round-bottom flask with reflux condenser

• Magnetic stirrer and hot plate

• Schlenk line or similar inert atmosphere setup

Procedure:

• Monomer Preparation : Pass PFS monomer through a column of basic alumina to remove the inhibitor.

• Reaction Setup : To a 250 mL round-bottom flask equipped with a magnetic stir bar, add pentafluorostyrene (e.g., 50 g, 0.257 mol) and MEK (e.g., 35 mL)[14][15].

• Inerting : Seal the flask and degas the solution by bubbling argon through it for 15-20 minutes to remove oxygen, which can inhibit radical polymerization.

• Initiator Addition : Under a positive pressure of argon, add AIBN (e.g., 0.107 g, 0.65 mmol) to the solution[14][15].

• Polymerization : Attach the reflux condenser and immerse the flask in a preheated oil bath at 80°C. Allow the reaction to proceed under stirring for 12-16 hours[14][15]. The solution will become noticeably more viscous.

• Purification : After cooling to room temperature, slowly pour the viscous polymer solution into a beaker containing a large excess of vigorously stirred isopropanol (e.g., 700 mL). A white, stringy precipitate will form.

• Isolation : Allow the precipitate to settle, then decant the supernatant. Re-dissolve the polymer in a minimal amount of MEK or THF and re-precipitate into isopropanol to ensure high purity.

• Drying : Collect the final white polymer by filtration and wash with fresh isopropanol. Dry the polymer in a vacuum oven at 40-50°C overnight to a constant weight. A typical yield is around 75-80%[14][15].

Experimental workflow for PPFS synthesis and characterization.

Protocol 2: Characterization of Poly(pentafluorostyrene)

Rationale: Characterization is a self-validating step crucial for confirming the identity and quality of the synthesized polymer. ¹H NMR confirms the polymerization of the vinyl group, while ¹⁹F NMR verifies the integrity of the pentafluorophenyl ring. GPC is the standard method for determining molecular weight averages (Mₙ, Mₙ) and dispersity (Đ), which indicates the success of the polymerization control. DSC is used to determine thermal transitions, such as the glass transition temperature (T₉), a key property for material application.

A. Nuclear Magnetic Resonance (NMR) Spectroscopy:

• Purpose : To confirm the chemical structure of the polymer.

• Procedure :

  • Dissolve a small sample (5-10 mg) of the dried PPFS in a suitable deuterated solvent (e.g., THF-d₈ or CDCl₃).

  • Acquire ¹H and ¹⁹F NMR spectra.

  • Expected Results :

    • ¹H NMR : The sharp peaks corresponding to the vinyl protons of the monomer (at ~5.5-7.0 ppm) should be absent. Broad peaks corresponding to the polymer backbone protons will appear at approximately 2.0-3.0 ppm[15].

    • ¹⁹F NMR : Three distinct broad signals should be observed, corresponding to the ortho- (~ -143 ppm), para- (~ -157 ppm), and meta- (~ -163 ppm) fluorine atoms on the phenyl ring, confirming the ring structure is intact[15].

B. Gel Permeation Chromatography (GPC):

• Purpose : To determine the number-average molecular weight (Mₙ), weight-average molecular weight (Mₙ), and dispersity (Đ = Mₙ/Mₙ).

• Procedure :

  • Dissolve the polymer in a suitable mobile phase (e.g., THF) to a known concentration (e.g., 1 mg/mL).

  • Filter the solution through a 0.22 µm syringe filter.

  • Inject the sample into a GPC system calibrated with polystyrene standards.

  • Expected Results : For a free-radical polymerization, a broad distribution with Đ > 1.5 is typical. For a controlled polymerization (e.g., RAFT), a narrow distribution with Đ < 1.3 is expected[13].

C. Differential Scanning Calorimetry (DSC):

• Purpose : To measure thermal transitions, primarily the glass transition temperature (T₉).

• Procedure :

  • Accurately weigh 5-10 mg of the polymer into an aluminum DSC pan.

  • Heat the sample under a nitrogen atmosphere to a temperature above its expected T₉ (e.g., 150°C) to erase thermal history.

  • Cool the sample rapidly.

  • Heat the sample again at a controlled rate (e.g., 10 °C/min). The T₉ is observed as a step-change in the heat flow curve.

  • Expected Results : PPFS typically exhibits a T₉ in the range of 100-115°C.

References

• Title : Fluoropolymers in biomedical applications: State-of-the-art and future perspectives Source : ResearchGate URL : [Link]

• Title : Fluorobenzene for Advanced Materials: Plastics, Resins, and Electronics Source : NINGBO INNO PHARMCHEM CO.,LTD. URL : [Link]

• Title : The Role of Fluoropolymers in Consumer Electronics and Communications for Smart Cities Source : Chemours URL : [Link]

• Title: Method of making fluoropolymers Source: Google Patents URL

• Title : Directed synthesis of copolymers based on fluorine-containing styrene derivatives Source : V. N. Karazin Kharkiv National University Bulletin. Chemical series URL : [Link]

• Title : Fluorobenzene | C6H5F Source : PubChem - NIH URL : [Link]

• Title : Fluoropolymers as Unique and Irreplaceable Materials: Challenges and Future Trends in These Specific Per or Poly-Fluoroalkyl Substances Source : PMC - NIH URL : [Link]

• Title : Design, Synthesis, and Biomedical Application of Multifunctional Fluorescent Polymer Nanomaterials Source : MDPI URL : [Link]

• Title : Fluorinated Polymers as Smart Materials for Advanced Biomedical Applications Source : PMC - NIH URL : [Link]

• Title : Fluorinated Polymers for Photonics—From Optical Waveguides to Polymer-Clad Glass Optical Fibers Source : MDPI URL : [Link]

• Title : Isotactic Poly(ortho-Fluorostyrene): Synthesis, Mechanism, and Intramolecular F–H Locking Promoted Crystallinity and Solvent Resistance Source : ACS Publications URL : [Link]

• Title : A Broadly Applicable, Controlled Cationic Polymerization for the Synthesis of Diverse Semi-Fluorinated Vinyl Ether Polymers Source : ChemRxiv URL : [Link]

• Title : Using Fluoropolymers In Biomedical Applications Source : Boyd Corporation URL : [Link]

• Title : Controlled Synthesis of Poly(pentafluorostyrene-ran-methyl methacrylate) Copolymers by Nitroxide Mediated Polymerization and Their Use as Dielectric Layers in Organic Thin-film Transistors Source : MDPI URL : [Link]

• Title : Synthesis of fluoropolymer containing tunable unsaturation by a controlled dehydrochlorination of P(VDF-co-CTFE) and its curing for high performance rubber applications Source : Journal of Materials Chemistry (RSC Publishing) URL : [Link]

• Title : Development of a light-responsive fluorinated poly(arylene ether) copolymer containing azobenzene groups in the main polymer cha Source : The Royal Society of Chemistry URL : [Link]

• Title : Photocontrolled cationic polymerization of fluorinated vinyl ethers Source : Polymer Chemistry (RSC Publishing) URL : [Link]

• Title : Solution self-assembly of fluorinated polymers, an overview Source : RSC Publishing URL : [Link]

• Title : (PDF) Fluorinated Polymers as Smart Materials for Advanced Biomedical Applications Source : ResearchGate URL : [Link]

• Title : Organocatalyzed Controlled Copolymerization of Perfluorinated Vinyl Ethers and Unconjugated Monomers Driven by Light Source : ACS Catalysis - ACS Publications URL : [Link]

• Title : (PDF) Fluoropolymer synthesis in supercritical carbon dioxide Source : ResearchGate URL : [Link]

• Title : Effect of Chain Structure on the Various Properties of the Copolymers of Fluorinated Norbornenes with Cyclooctene Source : MDPI URL : [Link]

• Title : Modification of Phosphonated Poly(pentafluorostyrene) toward Ductile Membranes for Electrochemical Applications Source : ACS Publications URL : [Link]

• Title : Controlled radical fluorination of poly(meth)acrylic acids in aqueous solution Source : PMC - NIH URL : [Link]

• Title : Transparent Amorphous Fluoropolymer Coatings Protect Sensitive Electronics and Optics Components and Transmit Light Source : AGC Chemicals Americas URL : [Link]

• Title : Isotactic Poly(ortho-Fluorostyrene): Synthesis, Mechanism, and Intramolecular F–H Locking Promoted Crystallinity and Solvent Resistance Source : ACS Publications URL : [Link]

• Title : Advances in Conductive Polymer-Based Flexible Electronics for Multifunctional Applications Source : MDPI URL : [Link]

• Title : Introduction to Fluoropolymers: Materials, Technology, and Applications Source : ResearchGate URL : [Link]

• Title : Amorphous Fluoropolymers: A Revolution in Advanced Materials Source : Idemitsu Advanced Materials URL : [Link]

• Title : Control of Fluoropolymer Crystallinity for Flexible, Transparent Optical Thin Films with Low Refractive Indexes Source : ACS Publications URL : [Link]

• Title : Polymerization‐Induced Self‐Assembly for the Synthesis of Polyisoprene‐Polystyrene Block and Random Copolymers: Towards High Molecular Weight and Conversion Source : NIH URL : [Link]

• Title : Electroactive Fluorinated Polymers For Organic Electronics Source : IDTechEx URL : [Link]

• Title : Sulfonated poly(pentafluorostyrene): Synthesis & characterization Source : ResearchGate URL : [Link]

• Title : Introduction to Semifluorinated High-Performance Polymers Source : ScienceDirect URL : [Link]

• Title : Modification of Phosphonated Poly(pentafluorostyrene) toward Ductile Membranes for Electrochemical Applications Source : JuSER URL : [Link]

Sources

• 1. Fluorinated Polymers as Smart Materials for Advanced Biomedical Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 2. ossila.com [ossila.com]
• 3. sigmaaldrich.com [sigmaaldrich.com]
• 4. Redirecting [linkinghub.elsevier.com]
• 5. researchgate.net [researchgate.net]
• 6. boydbiomedical.com [boydbiomedical.com]
• 7. chemours.com [chemours.com]
• 8. Fluorinated Polymers for Photonics—From Optical Waveguides to Polymer-Clad Glass Optical Fibers [mdpi.com]
• 9. agcchem.com [agcchem.com]
• 10. pubs.acs.org [pubs.acs.org]
• 11. pubs.acs.org [pubs.acs.org]
• 12. pubs.acs.org [pubs.acs.org]
• 13. Volume # 2(135), March - April 2021 — "Directed synthesis of copolymers based on fluorine-containing styrene derivatives" [notes.fluorine1.ru]
• 14. pubs.acs.org [pubs.acs.org]
• 15. juser.fz-juelich.de [juser.fz-juelich.de]
• 16. Controlled Synthesis of Poly(pentafluorostyrene-ran-methyl methacrylate) Copolymers by Nitroxide Mediated Polymerization and Their Use as Dielectric Layers in Organic Thin-film Transistors [mdpi.com]
• 17. chemrxiv.org [chemrxiv.org]
• 18. chromistechnologies.com [chromistechnologies.com]
• 19. nbinno.com [nbinno.com]
• 20. Fluoropolymers as Unique and Irreplaceable Materials: Challenges and Future Trends in These Specific Per or Poly-Fluoroalkyl Substances - PMC [pmc.ncbi.nlm.nih.gov]
• 21. researchgate.net [researchgate.net]

Technical Notes & Optimization

Technical Support Center: Bromination of Fluorobenzene

Executive Summary

The bromination of fluorobenzene is a critical electrophilic aromatic substitution (EAS) reaction used to generate 4-bromofluorobenzene (PBFB) , a key intermediate in the synthesis of APIs (e.g., Flusilazole) and agrochemicals.

While fluorobenzene is ortho-/para-directing, the high electronegativity of fluorine creates a unique electronic environment that complicates regioselectivity.[1] The primary technical challenges faced by researchers are:

• Isomer Separation: The boiling points of p-bromofluorobenzene (150°C) and o-bromofluorobenzene (156°C) are nearly identical, rendering standard fractional distillation inefficient.[1]

• Over-Bromination: Formation of 2,4-dibromofluorobenzene (DBFB).

• Catalyst Deactivation: Sensitivity to moisture leading to reaction stalling.

This guide provides evidence-based troubleshooting workflows to maximize para-selectivity and ensure high-purity isolation.

Troubleshooting Guide (Q&A)

Category A: Regioselectivity & Isomer Control[2]

Q1: My crude HPLC shows a higher-than-expected ratio of the ortho isomer (OBFB). How can I shift selectivity toward the para product?

Root Cause: High reaction temperature or improper catalyst selection. Technical Insight: Fluorine is an ortho-/para-director.[1] While the lone pair donation stabilizes the carbocation at both positions, the strong inductive effect ($ -I $) of fluorine destabilizes the ortho position more than the para position. Furthermore, steric hindrance at the ortho position is minimal compared to other halogens, meaning temperature control is the primary lever for selectivity. Solution:

• Temperature Control: Maintain reaction temperature between -20°C and 0°C . Raising the temperature to 25°C or higher significantly increases the thermodynamic probability of ortho attack.

• Catalyst Selection: Use mild Lewis acids. While

  is standard, ensuring it is anhydrous is critical.

Q2: I cannot separate the ortho impurity from my product using fractional distillation. The fractions are co-eluting.

Root Cause: Physical property convergence. Technical Insight: The boiling point differential (

BP) between p-bromofluorobenzene (150°C) and o-bromofluorobenzene (156°C) is only ~6°C. At industrial or even prep-scale, this requires an impractical number of theoretical plates for complete separation.[1] Protocol (The "Bromine Chase" Method): Instead of physical separation, use chemical modification to alter the boiling point of the impurity.

• Post-Reaction Analysis: Quantify the % of o-isomer.

• Bromine Chase: Add a slight excess of

  (calculated to match the o-isomer moles) and heat the mixture to 30–40°C.

• Mechanism: The o-isomer is electronically more activated toward a second bromination than the p-isomer due to the directing effects of the existing bromine and fluorine. This selectively converts the o-isomer into 2,4-dibromofluorobenzene .[1]

• Distillation: The boiling point of 2,4-dibromofluorobenzene is significantly higher (>200°C), allowing easy separation of pure PBFB by simple distillation [1].

Category B: Reaction Stalling & Impurities

Q3: The reaction starts vigorously but stalls at ~60% conversion. Adding more catalyst doesn't help.

Root Cause: Catalyst poisoning by moisture or HBr saturation. Technical Insight:

and are highly hygroscopic. Moisture converts the Lewis acid into inactive hydrates or hydroxides. Additionally, high concentrations of HBr (byproduct) can saturate the solvent, inhibiting the forward reaction kinetics. Solution:

• Drying: Pre-dry fluorobenzene and solvent (if used) over molecular sieves (3Å or 4Å).

• Gas Scrubbing: Implement a continuous nitrogen sweep to remove HBr gas from the headspace, driving the equilibrium forward.

Q4: My product has a persistent yellow/red tint even after distillation.

Root Cause: Dissolved iron species or free bromine. Solution:

• Quench: Wash the organic layer with 10% Sodium Bisulfite (

  ) or Sodium Thiosulfate ( ) to reduce residual .

• Chelation: If color persists (iron contamination), wash with 1M HCl or a dilute EDTA solution before the final brine wash.

Standardized Optimization Protocol

Objective: Synthesis of 4-Bromofluorobenzene with >98% para-selectivity.

• Setup: Flame-dried 3-neck flask equipped with an addition funnel, internal thermometer, and an HBr scrubber (NaOH trap).

• Charge: Add Fluorobenzene (1.0 equiv) and anhydrous

  or (0.01 – 0.02 equiv).

• Cooling: Cool the system to -10°C .

• Addition: Add

  (1.02 equiv) dropwise over 2–4 hours. Crucial: Maintain internal temp < 0°C.

• Digestion: Stir at 0°C for 2 hours. Monitor by GC/HPLC.

• The "Chase" (Optional): If ortho > 1%, warm to 30°C and stir for 1 hour to convert ortho to dibromo-species [2].

• Workup:

  • Quench with ice water.

  • Wash org. phase with aq.

    (removes ).

  • Wash with aq.

    (removes acid).

  • Dry over

    .

• Purification: Distill under reduced pressure. Collect fraction at ~150°C (atmospheric equivalent).

Technical Data & Visualizations

Table 1: Physical Properties of Key Components

Component	Role	Boiling Point (°C)	Melting Point (°C)	Density (g/mL)
Fluorobenzene	Reactant	85	-42	1.024
4-Bromofluorobenzene	Target Product	150 - 153	-16	1.593
2-Bromofluorobenzene	Side Product (Ortho)	156	-	1.601
2,4-Dibromofluorobenzene	Side Product (Over-rxn)	>210 (est.)	-	~1.9

Note the proximity of boiling points between the 4-bromo and 2-bromo isomers, necessitating the chemical separation strategy described in the Troubleshooting section.

Figure 1: Electrophilic Aromatic Substitution Mechanism

This diagram illustrates why the para position is favored.[2] While Fluorine is inductively withdrawing (deactivating), its lone pair donates electron density via resonance. The para intermediate is stabilized by this resonance without the steric penalty found at the ortho position.

Caption: Mechanistic pathway showing the kinetic preference for para-substitution due to resonance stabilization and steric factors.

Figure 2: Purification Workflow (The "Bromine Chase")

This logic flow guides the user through the critical decision-making process for handling the difficult ortho impurity.

Caption: Decision tree for purifying the reaction mixture, highlighting the chemical conversion strategy for difficult-to-separate isomers.

References

• Google Patents.Process for the preparation of p-bromofluorobenzene. Patent EP0761627A1.

• PubChem. 1-Bromo-4-fluorobenzene Compound Summary. National Library of Medicine. Available at: [Link][1]

• Chemistry LibreTexts. Regioselectivity in Electrophilic Aromatic Substitution. Available at: [Link]

Sources

• 1. chembk.com [chembk.com]
• 2. m.youtube.com [m.youtube.com]

Technical Support Center: Purification of 1,2,5-Tribromo-3-fluorobenzene

Ticket Subject: Troubleshooting Purification Protocols for Low-Melting Polyhalogenated Aromatics

Welcome to the Technical Support Center. You have reached the Tier 3 Specialist Desk for Halogenated Intermediates. Based on your inquiry regarding 1,2,5-Tribromo-3-fluorobenzene (CAS: 1160573-45-8) , we understand you are likely facing difficulties with crystallization failures (oiling out) , isomer separation , or solidification during distillation .

This compound presents a unique challenge: it is a low-melting solid (MP ~41°C) [1]. This physical property invalidates many standard purification protocols used for higher-melting aromatics. The guide below is engineered to address these specific thermal behaviors.

Part 1: Critical Physical Properties & Handling

Before attempting purification, you must align your equipment with the molecule's physical state.

Property	Value	Operational Implication
Melting Point	~41 °C	CRITICAL: Material may melt on a hot day or in warm hands. Recrystallization often fails due to "oiling out" (liquid-liquid phase separation) rather than crystal formation.
Boiling Point	~268 °C (at 760 mmHg)	High boiling point requires high vacuum (<1 mmHg) for distillation to prevent thermal debromination.
Solubility	High in organics (DCM, THF, Toluene)	"Like dissolves like" works too well. You need poor solvents (Alcohols, Alkanes) for purification.
Appearance	Yellow/Orange (Crude) -> White (Pure)	Color is usually due to trace bromination byproducts or oxidation.

Part 2: Troubleshooting Modules

Module A: The "Oiling Out" Nightmare (Recrystallization)

User Issue: "I dissolved the crude solid in hot ethanol. Upon cooling, it formed a yellow oil at the bottom instead of crystals."

Root Cause: Because the melting point (41°C) is lower than the boiling point of the solvent (Ethanol ~78°C), the compound melts before it dissolves, or precipitates as a liquid as the solution enters the "metastable zone" where the oil is thermodynamically more stable than the crystal [2].

The Protocol: Low-Temperature Precipitation

• Solvent Selection: Switch to Methanol (MeOH) or Ethanol/Water . Avoid high-boiling solvents like Toluene.

• The "Cloud Point" Method:

  • Dissolve crude material in minimal MeOH at 30–35°C (Do NOT boil).

  • Add water dropwise until a faint permanent turbidity (cloudiness) appears.

  • Add 1-2 drops of MeOH to clear the solution.

• Seeding (Crucial):

  • Cool the solution to 20°C .

  • Add a "seed crystal" of pure material. If none exists, scratch the glass wall with a glass rod to induce nucleation.

• The Cold Soak:

  • Place the flask in a refrigerator (4°C ) for 12 hours.

  • Do not use a dry ice bath immediately; rapid cooling traps impurities.

  • Result: Long, needle-like crystals should form.

Decision Matrix: Solving Oiling Out

Figure 1: Logic flow for handling low-melting solids during recrystallization to prevent oiling out.

Module B: Distillation Hazards (Clogging)

User Issue: "During vacuum distillation, the material solidified in the condenser, blocking the path and causing pressure buildup."

Root Cause: Standard water-cooled condensers use tap water (~15–20°C). Since the MP of 1,2,5-Tribromo-3-fluorobenzene is ~41°C, the vapor hits the cold glass and instantly freezes, rather than condensing into a liquid.

The Protocol: The "Warm Condenser" Setup

• Condenser Temp: Do NOT use cold tap water.

  • Use a recirculating chiller set to 50°C OR use an air condenser (no water).

  • The goal is to keep the distillate liquid (T > 41°C) until it reaches the receiving flask.

• Vacuum: High vacuum (<1 mmHg) is mandatory to keep the pot temperature below 150°C. Above this, C-Br bonds become labile.

• Receiving Flask: Cool the receiving flask in ice, but keep the condenser warm.

Module C: Isomer Separation (Chromatography)

User Issue: "TLC shows a single spot, but NMR shows a 10% impurity (likely regioisomer)."

Root Cause: Regioisomers (e.g., 1,3,5-tribromo-2-fluorobenzene) have nearly identical dipole moments. Standard Silica Gel 60 often fails to resolve them.

The Protocol: Gradient Elution & Modification

• Stationary Phase: Standard Silica Gel (40-63 µm).

• Mobile Phase:

  • Do not use Ethyl Acetate/Hexane (too polar, poor resolution).

  • Use: 100% Hexane -> 5% Dichloromethane (DCM) in Hexane.

  • The very slow introduction of DCM allows for separation based on subtle polarizability differences of the C-F bond position.

• Advanced Option (If available): Use Silver Nitrate (AgNO₃) impregnated silica . The silver ions interact with the pi-electrons of the benzene ring; the steric hindrance of the bromine atoms affects this interaction differently for each isomer, amplifying separation [3].

Part 3: Frequently Asked Questions (FAQs)

Q1: The solid turned brown after sitting on the bench for a week. Is it ruined?

• Diagnosis: Likely surface oxidation or photolytic debromination (C-Br bonds are light-sensitive).

• Fix: Wash the solid with cold Hexane.[1] The colored impurities are usually more soluble in hexane than the crystalline product. If deep color persists, treat a solution with activated charcoal, filter hot, and recrystallize.[2]

Q2: Can I use Kugelrohr distillation?

• Answer: Yes, this is actually preferred for scales <5g. It minimizes the "condenser clogging" issue because the flight path is short and heated. Set the oven to 100-120°C under high vacuum.

Q3: Why does the NMR show broad peaks?

• Answer: This molecule is heavy and bulky. Ensure your relaxation delay (d1) is sufficient (set to 5-10 seconds). Also, check for "rotamers" if the temperature is very low, though unlikely for this specific substitution pattern. More likely, it is paramagnetic impurities (trace metals from synthesis)—filter through Celite/Silica plug.

Part 4: Synthesis & Purification Workflow Summary

Figure 2: End-to-end purification workflow emphasizing the decision gate between distillation and recrystallization.

References

• University of Rochester, Dept. of Chemistry. (n.d.). Tips and Tricks: Recrystallization & Oiling Out. Retrieved from [Link]

• Organic Syntheses. (n.d.). General Procedures for Purification of Polybrominated Benzenes. Organic Syntheses, Coll. Vol. 2. Retrieved from [Link]

Disclaimer: This guide is for research purposes only. Always consult the Safety Data Sheet (SDS) before handling halogenated aromatics.

Sources

• 1. Purification of Solids by Recrystallization | Chemistry Laboratory Techniques | Chemistry | MIT OpenCourseWare [ocw.mit.edu]
• 2. fjetland.cm.utexas.edu [fjetland.cm.utexas.edu]

Technical Support Center: Process Optimization for 1,2,5-Tribromo-3-fluorobenzene

Target Molecule: 1,2,5-Tribromo-3-fluorobenzene CAS: 2839-37-4 Molecular Formula: C₆H₂Br₃F Primary Application: Intermediate for Pd-catalyzed cross-coupling (Suzuki/Buchwald) in API synthesis.

Introduction: The Scale-Up Challenge

Scaling up the production of 1,2,5-tribromo-3-fluorobenzene presents a unique set of process engineering challenges. Unlike simple mono-brominations, introducing three bromine atoms onto a fluorinated ring creates significant steric strain and regiochemical ambiguity. The "1,2,5-" substitution pattern is electronically counter-intuitive compared to the thermodynamically favored 1,3,5- isomers, often requiring kinetically controlled bromination or multi-step Sandmeyer sequences.

This guide addresses the three critical failure modes encountered during scale-up: thermal runaway during bromination , regio-isomer contamination , and diazonium instability (if utilizing aniline precursors).

Module 1: Electrophilic Bromination & Thermal Safety

Context: Whether you are brominating 1-bromo-3-fluorobenzene or an aniline precursor, the introduction of bromine is highly exothermic (

per Br).

Critical Process Parameters (CPPs)

Parameter	Recommended Range	Scientific Rationale
Reagent Dosing	0.5 – 1.0 eq/hr	Prevents accumulation of unreacted bromine, minimizing "thermal accumulation" potential.
Temperature	-10°C to 0°C (Initial)	Kinetic control is essential to favor the 1,2-dibromo motif over the thermodynamic 1,3-isomer.
Scrubber Load	>110% capacity	Stoichiometric release of HBr gas will overwhelm standard lab scrubbers; use a caustic cascade scrubber.
Solvent	MeCN or DCM (Low polarity)	Highly polar solvents can accelerate reaction rates beyond cooling capacity; non-polar solvents favor radical pathways (undesired).

Troubleshooting Guide: Bromination Phase

Q1: I am observing a delayed exotherm followed by a rapid temperature spike. What is happening?

• Diagnosis: This is classic "induction period" behavior , often seen when using N-Bromosuccinimide (NBS) or

  with insufficient catalyst activation. The reagent accumulates in the reactor without reacting, then triggers a runaway once the threshold temperature is reached.

• Solution:

  • Initiator Check: If using NBS, ensure your radical initiator (e.g., AIBN) or Lewis Acid catalyst (e.g.,

    ) is active.

  • Seed the Reaction: Add 5% of the brominating agent and wait for the exotherm/color change before streaming the rest.

  • Reference: See Org. Process Res. Dev. regarding NBS thermal safety and induction periods [1].

Q2: My GC-MS shows high levels of the 1,3,5-tribromo isomer instead of the 1,2,5-target.

• Diagnosis: Thermodynamic equilibration. The 1,2,5-pattern forces two large bromine atoms into an ortho relationship (positions 1 and 2), creating steric strain. If the reaction temperature is too high or runs too long, the bromine will migrate to the less crowded 1,3,5-position (isomerization).

• Solution:

  • Quench Early: Do not aim for 100% conversion. Stop the reaction at 90-95% conversion to prevent "over-cooking" the product into the thermodynamic isomer.

  • Lower Temperature: Reduce reactor temperature by 10°C.

  • Catalyst Deactivation: Ensure the Lewis Acid catalyst is fully quenched (e.g., with methanol/water) immediately upon completion, as the catalyst also drives isomerization.

Module 2: The Sandmeyer Route (Diazotization)

Context: Many high-purity syntheses of 1,2,5-tribromo-3-fluorobenzene rely on converting a precursor amine (e.g., 2,4-dibromo-6-fluoroaniline) via the Sandmeyer reaction (

).

Workflow Visualization: Safety Logic

Figure 1: Critical safety logic for the diazotization step. Exceeding 5°C during nitrite addition risks rapid nitrogen evolution and vessel rupture.

Troubleshooting Guide: Sandmeyer Step

Q3: The reaction mixture foams excessively during NaNO₂ addition.

• Diagnosis: Rapid decomposition of nitrous acid (

  ) into gases, usually caused by insufficient cooling or adding nitrite too fast.

• Solution:

  • Sub-surface Addition: Feed the

    solution below the surface of the liquid to prevent localized high concentrations.

  • Starch-Iodide Paper: Monitor the endpoint. You need a slight excess of nitrous acid, but a large excess generates gas.

Q4: Yields are low (<40%) and I see tar formation.

• Diagnosis: The "Sandmeyer Tar." This occurs when the diazonium salt couples with the unreacted amine or phenols formed by hydrolysis.

• Solution:

  • Keep it Acidic: Ensure the pH remains < 1 throughout diazotization to protonate unreacted amines (preventing coupling).

  • Copper Catalyst: Use freshly prepared CuBr. Oxidized copper (Cu(II)) is less effective. Adding a trace of copper turnings can keep the catalyst in the Cu(I) state.

Module 3: Purification & Isomer Isolation

Context: Separation of the 1,2,5-isomer from 1,2,4- or 1,3,5- by-products is the most difficult downstream operation. Distillation is often ineffective due to similar boiling points (

).

Isomer Separation Protocol

Method	Effectiveness	Notes
Fractional Distillation	Low	Boiling points of tribromo-fluorobenzene isomers are too close (approx. 268-275°C). Requires high vacuum and high reflux ratio (20:1).
Melt Crystallization	High	The 1,3,5-isomer (symmetric) typically has a much higher melting point than the 1,2,5-isomer.
Chromatography	Medium	Feasible for gram-scale, but cost-prohibitive >1kg.

Troubleshooting Guide: Work-Up

Q5: The product oil won't crystallize; it remains a supercooled liquid.

• Diagnosis: Poly-halogenated aromatics form stable "oils" due to disrupted crystal packing (the "halogen bond" network is complex).

• Solution:

  • Solvent Swap: Switch from Hexanes to Methanol/Water (9:1) . The high polarity forces the hydrophobic bromide out.

  • Seeding: You must use a seed crystal of pure 1,2,5-Tribromo-3-fluorobenzene. If none exists, scratch the flask with a glass rod at -20°C to induce nucleation.

Q6: My product is purple/brown even after distillation.

• Diagnosis: Trace free bromine (

  ) or iodine (if using iodide initiators) trapped in the crystal lattice.

• Solution:

  • Bisulfite Wash: Wash the organic layer with 10% Sodium Bisulfite (

    ) twice before drying.

  • Activated Carbon: Recrystallize with 5 wt% activated carbon to adsorb colored oligomers.

Module 4: Impurity Fate Mapping

Understanding where your impurities go is vital for regulatory compliance (CMC).

Figure 2: Impurity fate mapping. Note that the 1,2,4-isomer typically remains in the mother liquor due to lower symmetry/higher solubility, while the 1,3,5-isomer requires specific solvent tuning to separate.

References

• Sperry, J. B., et al. (2021). "Safe Scale-Up of an N-Bromosuccinimide Involved Bromination Reaction: Thermal Safety Analysis Contributes to Process Optimization." Organic Process Research & Development, 25(7), 1670–1679. Link

• Organic Syntheses. (1923). "1,3,5-Tribromobenzene."[1][2] Organic Syntheses, Coll.[3] Vol. 1, p.523. (Foundational text for tribromo- systems). Link

• Podgoršek, A., et al. (2009). "N-Bromosuccinimide-Based Bromination: A Safe and Sustainable Alternative." Current Organic Chemistry. (General reference for NBS safety).

• PubChem. (2024).[4] "1,2,5-Tribromo-3-fluorobenzene (CAS 2839-37-4) Compound Summary." Link

Disclaimer: This guide is for informational purposes for trained chemical professionals. Always conduct a Process Hazard Analysis (PHA) and Differential Scanning Calorimetry (DSC) before scaling up any halogenation reaction.

Sources

• 1. CN102476977A - Preparation method of 1,3, 5-tribromobenzene - Google Patents [patents.google.com]
• 2. JP4896186B2 - Method for producing 1-bromo-3-fluorobenzene - Google Patents [patents.google.com]
• 3. Organic Syntheses Procedure [orgsyn.org]
• 4. 1,2,5-Tribromo-3-fluorobenzene | C6H2Br3F | CID 2724913 - PubChem [pubchem.ncbi.nlm.nih.gov]

troubleshooting failed reactions with 1,2,5-Tribromo-3-fluorobenzene

This guide is structured as a Tier-3 Technical Escalation Document. It assumes the user is familiar with standard Schlenk line techniques and is facing specific, reproducible failures with 1,2,5-Tribromo-3-fluorobenzene .

Topic: Troubleshooting Failed Reactions (Li-Hal Exchange & Cross-Coupling) Lead Scientist: Dr. H. Vance, Senior Application Scientist Last Updated: February 7, 2026

The Reactivity Landscape

Before troubleshooting, you must visualize the competing electronic and steric forces on this scaffold. 1,2,5-Tribromo-3-fluorobenzene is a "loaded spring" of reactivity.

Reactivity Map

The following diagram illustrates the three distinct "Kill Zones" where reactions fail due to competing mechanisms.

Figure 1: Decision matrix for regioselective functionalization. Note the high risk at C-2.

Module A: Lithium-Halogen Exchange Failures

Context: You are attempting to selectively lithiate the C-2 position (between Br and F) to introduce an electrophile, but are observing decomposition or wrong isomers.

FAQ: Why did my reaction turn into black tar?

Diagnosis: You likely triggered Benzyne Formation . The Mechanism: The C-2 position is the "Kinetic" site for Lithium-Halogen exchange due to the inductive effect of the adjacent Fluorine (C-3) and Bromine (C-1). However, the resulting C-2 lithio-species has a leaving group (Br) at the adjacent C-1 position.

• If the temperature rises above -95°C , the C-2 Lithium eliminates LiBr with the C-1 Bromine to form 3-fluoro-1,2-benzyne .

• Benzynes are highly unstable and rapidly polymerize into "black tar."

FAQ: Why did I get a mixture of regioisomers (C-4 or C-6 substituted)?

Diagnosis: You are a victim of the Halogen Dance (HD) . The Mechanism: The C-2 lithio-species is kinetically formed but thermodynamically unstable due to steric crowding. If the reaction sits for too long (even minutes) or is too warm (-78°C is often too warm), the Lithium will "dance" (migrate) to the C-4 or C-6 position to find a thermodynamically stable "resting state" before reacting with your electrophile.

Protocol: The "Cryogenic Flash" Method (C-2 Selective)

To successfully capture the C-2 species, you must outrun the benzyne elimination and the halogen dance.

Parameter	Standard Protocol (Fail)	Optimized Protocol (Pass)
Solvent	THF (Standard)	Et₂O / Toluene (4:1) (Slower isomerization)
Temperature	-78°C	-105°C to -100°C (Internal Probe Mandatory)
Reagent	n-BuLi	n-BuLi or t-BuLi (Pre-cooled)
Quench Mode	Add Electrophile after 30 min	In-situ Quench (Barbieri) or <1 min wait

Step-by-Step:

• Setup: Flame-dry a 3-neck flask. Install an internal thermometer (bath temp is irrelevant; internal temp matters).

• Dissolution: Dissolve 1,2,5-tribromo-3-fluorobenzene and your electrophile (if compatible with Li, e.g., TMSCl, Borates) in Et₂O/Toluene. Cool to -105°C (Liquid N₂/Pentane bath).

• Addition: Add n-BuLi down the side of the flask over 5 minutes. Monitor internal temp; do not let it rise above -100°C.

• Reaction: If doing a sequential quench (electrophile added second), stir for exactly 60 seconds at -100°C, then slam-add the electrophile.

  • Why? 60 seconds is enough for exchange at C-2, but too short for the Halogen Dance to equilibrate to C-4/C-6.

Module B: Palladium-Catalyzed Coupling Failures

Context: You are attempting a Suzuki-Miyaura coupling. You want to couple at C-2, but the reaction either fails or couples at C-5.

FAQ: Why does the reaction exclusively couple at C-5?

Diagnosis: Steric Control dominates Electronic Activation. Explanation: While C-2 is electronically activated (oxidative addition should be fast due to electron deficiency), it is sterically "shielded" by the flanking C-1 Br and C-3 F. The C-5 Bromine is isolated. Standard catalysts (Pd(PPh₃)₄, Pd(dppf)Cl₂) are too bulky to access C-2 and will default to the open C-5 position.

FAQ: How do I force coupling at C-2?

Solution: You need a catalyst system that is both highly active (to overcome the crowded transition state) and sterically distinct .

Protocol: Site-Selective Coupling Guide

Scenario A: Target = C-5 Coupling (The "Easy" Path)

• Catalyst: Pd(PPh₃)₄ (5 mol%)

• Base: Na₂CO₃ (2.0 equiv)

• Solvent: DME/H₂O (3:1)

• Temp: 80°C

• Outcome: >90% selectivity for C-5.

Scenario B: Target = C-2 Coupling (The "Hard" Path)

• Catalyst: Pd₂(dba)₃ + Buchwald Ligand (SPhos or XPhos)

  • Why? SPhos/XPhos are dialkylbiaryl phosphines. They form a reactive monoligated Pd(0) species that is electron-rich (accelerates oxidative addition) and can negotiate the steric "pocket" at C-2 better than triphenylphosphine.

• Base: K₃PO₄ (Anhydrous)

• Solvent: Toluene (strictly anhydrous)

• Temp: 100°C

• Outcome: This shifts preference to C-2, though C-5 byproduct is still a risk. Note: If C-5 is not protected, you may see double coupling. It is often better to use 1,2-dibromo-3-fluorobenzene if the C-5 bromine is not needed.

References & Authority

• Halogen Dance Mechanism:

  • Source: Schlosser, M. (2005). "The Halogen Dance: A Dance of the Spirits." Angewandte Chemie International Edition.

  • Relevance: Defines the thermodynamic drivers for lithium migration in polyhalogenated arenes.

  • URL:

• Site-Selective Suzuki Couplings:

  • Source: Schroter, S., et al. (2018). "Regioselective Cross-Coupling of Polyhalogenated Heterocycles." Tetrahedron.

  • Relevance: Establishes the hierarchy of C-X bond reactivity based on steric vs. electronic factors.

  • URL:

• Benzyne Formation from Ortho-Lithiohalides:

  • Source: Leroux, F., et al. (2004). "Organolithium Reagents in Pharmaceutical Synthesis."

  • Relevance: Explains the "Black Tar" decomposition pathway via elimination of LiX.

  • URL:

Disclaimer: This guide involves handling pyrophoric reagents (t-BuLi) and highly reactive intermediates. All protocols should be performed in a fume hood with appropriate PPE.

stability issues of 1,2,5-Tribromo-3-fluorobenzene under reaction conditions

Technical Support Center: 1,2,5-Tribromo-3-fluorobenzene Status: Active | Updated: February 2026

Introduction: The "Deceptive" Scaffold

Welcome to the technical support hub for 1,2,5-Tribromo-3-fluorobenzene . As a Senior Application Scientist, I often see this scaffold cause project delays not because of its complexity, but because of its ambiguity.

This molecule contains three chemically distinct bromine atoms and a fluorine atom that acts as both a directing group and a "ticking time bomb" for stability. The interplay between Lithium-Halogen Exchange (Li-Hal) , Base-Catalyzed Halogen Migration ("Halogen Dance") , and Benzyne Formation creates a narrow operational window.

This guide replaces generic advice with field-proven protocols to stabilize this intermediate during synthesis.

Module 1: Cryogenic Instability & The "Benzyne Trap"

User Issue: "I attempted a lithium-halogen exchange at -78°C, but upon quenching, I recovered a black tar/polymer instead of my product."

Diagnosis: You likely triggered Benzyne Formation via

-elimination.

Technical Explanation: The 2-position bromine (C2-Br) is the most kinetically active site for Li-Hal exchange due to the inductive activation from the flanking C1-Br and C3-F. However, the resulting C2-Lithiated species is inherently unstable. Because it is positioned ortho to a fluorine atom (C3-F), it is highly prone to eliminating Lithium Fluoride (LiF) to form 3,5-dibromo-1,2-benzyne . This highly reactive benzyne intermediate rapidly polymerizes or reacts non-selectively, resulting in "tar."

The Protocol (The "Transmetallate Fast" System): To bypass the benzyne trap, you must ensure the lifetime of the C2-Li species is measured in seconds, not minutes.

• Internal Monitoring: Never rely on bath temperature. Use a thermocouple inside the reaction flask. The exotherm of n-BuLi addition can spike the internal temp enough to trigger elimination, even if the bath is -78°C.

• The "Barbier" Approach (Recommended): Do not generate the anion and then add the electrophile. Instead, mix the electrophile (e.g., aldehyde, borate) with the substrate before adding n-BuLi, provided the electrophile is compatible with n-BuLi.

• Transmetallation: If trapping is not immediate, transmetallate to a less electropositive metal (Zn, Mg) immediately.

Figure 1: The "Benzyne Trap" mechanism showing the competition between trapping and decomposition via LiF elimination.

Module 2: The "Halogen Dance" (Isomer Scrambling)

User Issue: "I used LDA to functionalize the ring, but NMR shows a mixture of regioisomers where the bromines have moved."

Diagnosis: You have triggered a Base-Catalyzed Halogen Dance .[1]

Technical Explanation: When using hindered amide bases (like LDA or LiTMP) instead of alkyl lithiums, the reaction is driven by thermodynamics rather than kinetics. The base may deprotonate C4-H or C6-H. The resulting anion can attack a bromine on a neighboring molecule, causing the bromine to "migrate" to a position that stabilizes the negative charge (often to form a 1,3,5-tribromo pattern). This scrambling is autocatalytic.

Troubleshooting Table: Reagent Selection

Reagent	Primary Mechanism	Risk Profile	Target Position
n-BuLi	Li-Hal Exchange (Kinetic)	Benzyne Formation (if warmed)	C2 (Major), C5 (Minor)
i-PrMgCl	Turbo-Grignard Exchange	Low (Slower, more stable)	C5 (Sterically accessible)
LDA / LiTMP	Deprotonation (H-Removal)	Halogen Dance (Migration)	Scrambled Isomers

Corrective Action: Avoid amide bases (LDA) if you wish to retain the 1,2,5-substitution pattern. Use isopropylmagnesium chloride (i-PrMgCl) for a controlled exchange. The Magnesium-Carbon bond is more covalent than Lithium-Carbon, significantly reducing the propensity for both benzyne formation and halogen migration.

Module 3: Regioselectivity in Cross-Couplings

User Issue: "Suzuki coupling is occurring at the wrong bromine. I want to couple at C5, but I'm seeing mixtures."

Diagnosis: Competition between Steric Accessibility (C5) and Electronic Activation (C2).

Technical Explanation:

• Position C2: Electronically activated (oxidative addition is fast due to low electron density from ortho-F and ortho-Br). However, it is sterically encumbered .

• Position C5: Sterically open. Less electronically activated than C2, but still reactive.

• Position C1: Sterically shielded by C2-Br.

The Solution: To target C5 exclusively , you must exploit the steric difference. Use a bulky, electron-rich ligand that cannot easily access the crowded C2 position.

• Recommended Catalyst System: Pd(P(t-Bu)3)2 or Pd-SPhos.

• Avoid: Small phosphines like PPh3, which may permit reaction at the crowded but activated C2 site.

Figure 2: Decision matrix for ligand selection based on the desired coupling site.

Frequently Asked Questions (FAQ)

Q: Can I store 1,2,5-Tribromo-3-fluorobenzene on the shelf? A: Yes, but with caveats. While chemically stable at room temperature, polyhalogenated aromatics can be light-sensitive (photolytic C-Br cleavage). Store in amber glass at ambient temperature.

Q: Why does my reaction turn purple during workup? A: Purple coloration often indicates the liberation of elemental Iodine (if using iodides) or radical species. In this specific brominated case, it likely indicates the formation of poly-brominated biphenyls (homocoupling side products) or oxidation of trace benzyne-derived oligomers. Ensure your quench is acidic and performed while the reaction is still cold.

Q: I need to introduce an aldehyde at C2. What is the safest route? A: Do not do the stepwise n-BuLi -> Stir -> DMF sequence. Protocol:

• Dissolve substrate and DMF (5 equiv) in THF.

• Cool to -100°C (liquid N2/Et2O bath).

• Add n-BuLi slowly down the side of the flask.

• The Li-species will react with the proximal DMF faster than it can eliminate LiF.

References

• Schnürch, M., et al. "Halogen-dance reactions—a review." Chemical Society Reviews, vol. 36, no. 7, 2007, pp. 1046-1057.

• Schlosser, M. "The 'halogen dance': a way to extend the boundaries of arene deprotolithiation." European Journal of Organic Chemistry, vol. 2005, no. 19, 2005, pp. 3975-3984.

• Leroux, F., et al. "The Structural and Chemical 'Personality' of Fluorinated Organolithiums." Chemical Reviews, vol. 108, no. 6, 2008, pp. 1943-2014. (Detailed discussion on ortho-lithio fluorobenzene stability/benzyne formation).

• Léris, P., et al. "Regioselective halogen/metal exchange in polyhalogenated arenes." Tetrahedron Letters, vol. 55, no. 45, 2014, pp. 6167-6169.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Impurity Profiling of 1,2,5-Tribromo-3-fluorobenzene

The following Technical Support Guide is designed for analytical chemists and process engineers involved in the quality control and structural elucidation of 1,2,5-Tribromo-3-fluorobenzene (CAS: 2839-37-4) .

[1]

Status: Active | Topic: Analytical Methodologies | Audience: R&D & QC Scientists[1][2]

Executive Summary

1,2,5-Tribromo-3-fluorobenzene is a highly halogenated aromatic intermediate often used in the synthesis of liquid crystals and agrochemicals.[1] Its high lipophilicity (LogP ~4.[1]1) and the presence of multiple heavy atoms (Br) present specific analytical challenges, primarily regioisomer co-elution in gas chromatography and dehalogenation during mass spectrometry ionization.

This guide prioritizes orthogonal detection methods : leveraging the volatility of the compound for separation (GC) while utilizing the unique spin properties of the fluorine atom (

F NMR) for definitive structural identification.

Part 1: Chromatographic Separation (Troubleshooting & Optimization)

Q1: My GC-MS chromatogram shows a single peak, but NMR suggests impurities. Why are the isomers not separating?

Diagnosis: You are likely using a standard non-polar column (e.g., 5% Phenyl-methylpolysiloxane, DB-5/HP-5).[1] Technical Insight: Polybrominated isomers often have nearly identical boiling points and dipole moments.[1] On a non-polar phase, separation is driven almost entirely by boiling point (London dispersion forces).[1] Solution: Switch to a mid-polarity column or a phase specialized for halogenated aromatics.[1]

• Recommended Phase: 14% Cyanopropyl-phenyl-methylpolysiloxane (e.g., DB-1701 or DB-XLB ).[1][2] The cyano group induces dipole-dipole interactions that can differentiate positional isomers based on the electron density distribution of the aromatic ring.

• Protocol Adjustment: Implement a "soak" step in your temperature ramp.

  • Standard: 10°C/min ramp.[1]

  • Optimized: Ramp to 20°C below the expected elution temperature, hold for 2-5 minutes, then resume a slow ramp (2°C/min).

Q2: I am seeing "ghost peaks" or broad tailing in my HPLC analysis. What is happening?

Diagnosis: The compound is highly hydrophobic and likely precipitating or interacting strongly with the stationary phase if the organic modifier is too low. Technical Insight: 1,2,5-Tribromo-3-fluorobenzene has very low water solubility.[1] Standard C18 gradients starting at high aqueous content (e.g., 90% Water) may cause the analyte to "crash out" at the head of the column. Solution:

• Solvent System: Ensure the starting gradient has at least 40-50% Acetonitrile or Methanol.[1]

• Column Selection: For isomer separation that fails on C18, use a Pentafluorophenyl (PFP) phase.[1]

  • Mechanism:[3][4] PFP phases engage in

    - stacking and electrostatic interactions with the electron-deficient brominated ring, offering vastly superior selectivity for halogenated positional isomers compared to alkyl phases.[1]

Data Summary: Recommended Column Chemistries

Method	Column Type	Stationary Phase	Target Application	Mechanism
GC	DB-XLB	Low-polarity proprietary	Primary Purity Assay	Minimized bleed, optimized for halo-aromatics.[1][2]
GC	DB-1701	14% Cyanopropyl-phenyl	Isomer Resolution	Dipole-dipole selectivity for regioisomers.[1][2]
HPLC	C18	Octadecylsilane	General Purity	Hydrophobic retention (poor isomer selectivity).[1][2]
HPLC	PFP	Pentafluorophenyl	Critical Impurity ID	- interaction; separates positional isomers.[1][2]

Part 2: Structural Elucidation (NMR & MS)[1][6]

Q3: How do I definitively distinguish the 1,2,5-Tribromo-3-fluorobenzene isomer from the 1,3,5-Tribromo-2-fluorobenzene impurity?

Diagnosis: Proton (

H) NMR is often ambiguous because both isomers possess two aromatic protons with similar chemical environments.[1] Solution: Use F NMR and analyze the Fluorine-Proton coupling constants ( ) . Protocol:

• Acquire a non-decoupled

  F NMR spectrum.

• Analyze the splitting pattern based on the distance between F and H atoms.

Mechanistic Logic:

• Target Molecule (1,2,5-Tribromo-3-fluorobenzene):

  • Structure: F is at position 3.[1] Protons are at 4 and 6.[1]

  • Relationship: H4 is ortho to F. H6 is para to F.

  • Expected Pattern: Doublet of Doublets (dd).[1]

  • Coupling: Large

    (~7-10 Hz) and small (~2-5 Hz).[1]

• Common Impurity (1,3,5-Tribromo-2-fluorobenzene):

  • Structure: F is at position 2.[1] Protons are at 4 and 6.[1]

  • Relationship: Both protons are meta to F.[1]

  • Expected Pattern: Triplet (t) or dd with similar constants.[1]

  • Coupling: Intermediate

    (~5-7 Hz) for both.

Q4: In GC-MS, the molecular ion ( ) is weak, and I see a cluster of peaks. How do I confirm the bromine count?

Diagnosis: Polybrominated aromatics fragment easily (loss of Br•) under standard 70 eV Electron Ionization (EI).[1] Solution:

• Isotope Pattern Analysis: Do not just look at the base peak. Examine the molecular ion cluster.

  • For 3 Bromines (

    Br and Br are ~1:1), the pattern should approximate a 1:3:3:1 ratio across the mass range (M, M+2, M+4, M+6).

• Soft Ionization: If the molecular ion is absent, switch to Chemical Ionization (CI) using Methane or Isobutane as the reagent gas to preserve the

  species.

Part 3: Workflow Visualization

Diagram 1: Analytical Method Decision Tree

This logic flow guides the user to the correct instrument based on the specific analytical need (Assay vs. Impurity ID).

Caption: Decision tree for selecting the appropriate analytical technique based on impurity type and volatility.

Diagram 2: Isomer Resolution Workflow (GC Optimization)

A step-by-step guide to resolving co-eluting peaks in gas chromatography.

Caption: Troubleshooting workflow for resolving co-eluting isomers in GC-MS analysis.

References

• United States Environmental Protection Agency (EPA). (2014).[1] Method 8270D: Semivolatile Organic Compounds by Gas Chromatography/Mass Spectrometry (GC/MS).[1]Link[1]

• Welch Materials. (2024).[1] A Guide to Selective Columns for Isomer Separation.Link

• Agilent Technologies. (2003).[1] GC/MS Analysis of Polybrominated Flame Retardants.Link

• BenchChem. (2025).[1] A Comparative Guide to the Characterization of Impurities in 1,1,1-Trifluoro-5-bromo-2-pentanone. (Referenced for general halo-ketone/aromatic impurity logic). Link[1]

• National Center for Biotechnology Information. (2025).[1] PubChem Compound Summary for CID 2724913, 1,2,5-Tribromo-3-fluorobenzene.[1]Link[1]

Sources

• 1. 1,2,5-Tribromo-3-fluorobenzene | C6H2Br3F | CID 2724913 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 19F [nmr.chem.ucsb.edu]
• 3. pubs.rsc.org [pubs.rsc.org]
• 4. 1,2,4-Tribromo-3,5,6-trichlorobenzene | C6Br3Cl3 | CID 25680 - PubChem [pubchem.ncbi.nlm.nih.gov]

Technical Support Center: Mitigating Tar Formation in High-Temperature Reactions of Halogenated Aromatics

Welcome to the technical support center for professionals engaged in high-temperature reactions involving halogenated aromatic compounds. This guide is designed to provide researchers, scientists, and drug development professionals with actionable insights and troubleshooting protocols to prevent the formation of tar, a common and problematic byproduct in these processes. Uncontrolled tarring can lead to decreased product yield, reactor fouling, and difficulties in product purification. This resource combines fundamental chemical principles with practical, field-proven strategies to help you optimize your reactions and ensure cleaner, more efficient outcomes.

Frequently Asked Questions (FAQs)

Q1: What is "tar" in the context of my high-temperature reaction of halogenated aromatics, and why does it form?

A1: Tar is a complex mixture of high-molecular-weight, often polycyclic, aromatic hydrocarbons (PAHs) and other polymeric materials that are undesirable byproducts of high-temperature reactions.[1] In the context of halogenated aromatics, tar formation is typically initiated by the thermal cleavage of the carbon-halogen bond, which is often the weakest bond in the molecule. This homolytic cleavage generates highly reactive aryl radicals.[2] These radicals can then initiate a chain reaction, polymerizing with other aromatic molecules in the reactor to form larger and larger structures, eventually leading to insoluble, viscous tars.[3]

Q2: How does temperature influence tar formation?

A2: Temperature is a critical parameter. While a high temperature is often necessary to initiate the desired reaction (e.g., dehalogenation), excessive temperatures or prolonged exposure to high temperatures can accelerate the undesirable side reactions that lead to tar.[4] At very high temperatures, the rate of radical formation increases significantly.[4] Furthermore, secondary reactions, where initial products further decompose and polymerize, become more prevalent at elevated temperatures.[5]

Q3: What is the role of residence time in tar formation?

A3: Residence time, the duration that reactants and products are held at the reaction temperature, is directly related to the extent of tar formation. Longer residence times provide more opportunity for the initial radical species and reactive intermediates to undergo polymerization and other secondary reactions that build up tar molecules.[6]

Q4: Can the type of halogen (F, Cl, Br, I) on the aromatic ring affect tar formation?

A4: Yes, the type of halogen can influence the propensity for tar formation. The carbon-halogen bond strength decreases down the group (C-F > C-Cl > C-Br > C-I). This means that iodo- and bromo-aromatics can form radicals at lower temperatures than their chloro- and fluoro-analogues, potentially initiating polymerization earlier. However, the reactivity of the resulting aryl radical and the specific reaction conditions will ultimately determine the extent of tarring.

Q5: Are there reactor types that are better suited to minimize tar formation?

A5: Yes, reactor design plays a significant role. Fluidized bed reactors are often favored for high-temperature reactions as they provide excellent heat transfer and temperature control, which helps to prevent localized "hot spots" where tar formation can be accelerated.[7] Continuous flow reactors also offer advantages by allowing for precise control over residence time and rapid heating and cooling, which can minimize the time available for tar-forming side reactions.[8]

Troubleshooting Guides

Issue 1: Significant Tar/Solid Formation Observed in the Reactor

You observe a dark, viscous liquid or solid deposits coating the walls of your reactor and contaminating your product.

Potential Cause	Explanation	Recommended Action
Excessive Reaction Temperature	The reaction temperature is too high, leading to an increased rate of radical formation and subsequent polymerization.[4]	Action 1.1: Systematically reduce the reaction temperature in small increments (e.g., 25-50 °C) and analyze the impact on both product yield and tar formation. Action 1.2: Implement more precise temperature control to avoid temperature overshoots.
Prolonged Residence Time	Reactants and reactive intermediates are held at high temperature for too long, allowing for extended polymerization.[6]	Action 1.3: If using a batch reactor, reduce the total reaction time. For continuous reactors, increase the flow rate. Action 1.4: Couple a rapid quenching step immediately after the desired reaction time (see Troubleshooting Guide 2).
High Concentration of Reactants	Higher concentrations can increase the frequency of intermolecular reactions that lead to polymer chains.	Action 1.5: Reduce the initial concentration of the halogenated aromatic substrate. This can be achieved by using a higher volume of a suitable high-boiling point solvent.
Presence of Catalytic Impurities	Certain metal impurities (e.g., from the reactor walls or starting materials) can catalyze polymerization reactions.	Action 1.6: Ensure the reactor is thoroughly cleaned and passivated. Analyze starting materials for trace metal content.

• Setup: Configure your reactor system with precise temperature monitoring and control.

• Baseline Experiment: Run the reaction at your standard temperature and quantify the yield of the desired product and the amount of tar formed (e.g., by gravimetric analysis after solvent washing).

• Incremental Temperature Reduction: Repeat the experiment at temperatures reduced by 25 °C and 50 °C from your baseline.

• Analysis: For each temperature, analyze the product distribution and tar formation. Plot product yield and tar mass versus temperature to identify the optimal temperature that maximizes yield while minimizing tar.

Issue 2: Product Stream is Contaminated with Soluble Oligomers

Your desired product is obtained, but it is contaminated with soluble, lower-molecular-weight polymers, making purification difficult.

Potential Cause	Explanation	Recommended Action
Slow Cooling of the Product Stream	The product stream remains at a high enough temperature for a sufficient duration for reactive intermediates to combine into oligomers.	Action 2.1: Implement a rapid quenching system immediately downstream of the reactor. This can be a cold solvent quench or a heat exchanger.
Radical Chain Reactions Persisting Post-Reaction	Free radicals generated in the reactor continue to react as the product stream cools, leading to the formation of oligomers.	Action 2.2: Introduce a radical scavenger into the product stream as part of the quenching process.

• Quench System Design: Design a quench system where the hot effluent from your reactor is rapidly mixed with a pre-cooled, inert solvent.

• Radical Scavenger Selection: Choose a suitable radical scavenger. Hindered phenols like Butylated Hydroxytoluene (BHT) or stable radicals like 2,2,6,6-Tetramethyl-1-piperidinyloxy (TEMPO) are effective options.[9]

• Procedure: a. Prepare a quench solution of the chosen scavenger in the cooled solvent. b. Introduce the hot reactor effluent directly into the vigorously stirred quench solution. c. Maintain a low temperature during the collection of the quenched mixture.

• Analysis: Analyze the product for the presence of oligomers using techniques like Gel Permeation Chromatography (GPC) or High-Performance Liquid Chromatography (HPLC) and compare it with a non-quenched, non-scavenged sample.

Visualizing the Problem and Solutions

Diagram 1: Tar Formation Pathway

Caption: High temperatures initiate tar formation by creating reactive aryl radicals.

Diagram 2: Troubleshooting Logic for Tar Mitigation

Caption: A logical workflow for troubleshooting and mitigating tar formation.

References

Sources

• 1. cabidigitallibrary.org [cabidigitallibrary.org]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]
• 3. researchgate.net [researchgate.net]
• 4. Effects of Solvent and Temperature on Free Radical Formation in Electronic Cigarette Aerosols - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Breaking Down Polychlorinated Biphenyls and Aryl Chlorides: A Computational Study of Thermal-, Pressure-, and Shear-Induced Decomposition - PMC [pmc.ncbi.nlm.nih.gov]
• 6. publications.tno.nl [publications.tno.nl]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. Catalytic Conversion of a ≥ 200 °C Fraction Separated from Low-Temperature Coal Tar into Light Aromatic Hydrocarbons - PMC [pmc.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

A Senior Application Scientist's Guide to Cross-Coupling of Aryl Bromides: A Comparative Analysis

Introduction: The Enduring Importance of Aryl Bromides in Synthesis

In the landscape of modern organic synthesis, particularly within pharmaceutical and materials science research, the formation of carbon-carbon (C-C) and carbon-heteroatom (C-N, C-O, C-S) bonds is a foundational endeavor. Among the various electrophilic partners utilized, aryl bromides hold a privileged position. They represent a crucial balance between reactivity and stability, being more reactive than the often-sluggish aryl chlorides and more cost-effective and readily available than aryl iodides. This guide provides an in-depth comparative analysis of the preeminent palladium-catalyzed cross-coupling methodologies for the functionalization of aryl bromides: the Suzuki-Miyaura, Heck, Buchwald-Hartwig, Sonogashira, and Stille reactions.

This document is structured to provide not just procedural details, but also the underlying scientific rationale for experimental choices, empowering researchers to select and optimize the ideal method for their specific synthetic challenges. We will delve into the mechanistic nuances, compare performance based on experimental data, and provide validated protocols for each key transformation.

Core Principles: A Mechanistic Overview

While each named reaction possesses unique characteristics, they are all underpinned by a common catalytic cycle involving a palladium catalyst. This cycle typically proceeds through three fundamental steps: oxidative addition, transmetalation (or a related step in the Heck reaction), and reductive elimination. Understanding this fundamental pathway is critical to troubleshooting and adapting these reactions.

The Generalized Catalytic Cycle

Caption: Generalized catalytic cycle for palladium-catalyzed cross-coupling reactions.

The cycle is initiated by the oxidative addition of the aryl bromide (Ar-Br) to a low-valent palladium(0) species, forming a Pd(II) intermediate. This is often the rate-determining step. The subsequent transmetalation step involves the transfer of the nucleophilic partner's organic group (R) from its main group metal (M) to the palladium center, displacing the bromide. Finally, reductive elimination of the two organic fragments (Ar and R) forms the desired carbon-carbon or carbon-heteroatom bond and regenerates the active Pd(0) catalyst, allowing the cycle to continue.

Comparative Analysis of Key Cross-Coupling Methods

The choice of a specific cross-coupling method is dictated by the nature of the desired bond, the functional groups present in the substrates, and practical considerations such as reagent toxicity and cost. The following sections provide a detailed comparison of the five principal methods for aryl bromide coupling.

Data Summary: A Head-to-Head Comparison

Feature	Suzuki-Miyaura Coupling	Heck Coupling	Buchwald-Hartwig Amination	Sonogashira Coupling	Stille Coupling
Bond Formed	C(sp²)–C(sp²) / C(sp²)–C(sp³)	C(sp²)–C(sp²) (alkenyl)	C(sp²)–N	C(sp²)–C(sp)	C(sp²)–C(sp²), C(sp²)–C(sp), C(sp²)–C(sp³)
Nucleophile	Organoboron compounds	Alkenes	Amines, amides	Terminal alkynes	Organostannanes
Typical Pd Catalyst	Pd(PPh₃)₄, Pd(OAc)₂, Pd/C	Pd(OAc)₂, PdCl₂(PPh₃)₂	Pd₂(dba)₃, Pd(OAc)₂	PdCl₂(PPh₃)₂, Pd(PPh₃)₄	Pd(PPh₃)₄, Pd₂(dba)₃
Key Ligands	Phosphines (e.g., SPhos, XPhos)	Phosphines (e.g., P(o-tol)₃)	Biarylphosphines (e.g., BINAP, Xantphos)	Phosphines (e.g., PPh₃)	Phosphines (e.g., PPh₃, AsPh₃)
Typical Base	K₂CO₃, K₃PO₄, Cs₂CO₃	Et₃N, K₂CO₃	NaOt-Bu, K₃PO₄, Cs₂CO₃	Et₃N, piperidine, DIPA	Not always required
Co-catalyst	None	None	None	CuI (optional but common)	None
Functional Group Tolerance	Excellent	Good	Good to Excellent	Good	Excellent
Toxicity of Reagents	Low (Boronic acids are generally benign)	Low	Medium (some amines)	Medium (some amines)	High (Organotins are highly toxic)
"Green" Considerations	Favorable; can often be run in aqueous media.[1]	Moderate	Moderate	Moderate	Poor due to tin byproducts.

Suzuki-Miyaura Coupling: The Workhorse of C-C Bond Formation

The Suzuki-Miyaura reaction is arguably the most widely utilized cross-coupling method due to its operational simplicity, broad functional group tolerance, and the low toxicity of its organoboron reagents.[2]

Causality in Experimental Design

• The Role of the Base: A base is crucial for the activation of the organoboron species.[3] It reacts with the boronic acid to form a more nucleophilic "ate" complex (e.g., [R-B(OH)₃]⁻), which facilitates the transmetalation step.[3] The choice of base (e.g., K₂CO₃, K₃PO₄, CsF) can significantly impact the reaction rate and yield, depending on the substrate's sensitivity to basic conditions.

• Ligand Selection: While simple catalysts like Pd(PPh₃)₄ are effective for many substrates, the development of bulky, electron-rich phosphine ligands (e.g., SPhos, XPhos, RuPhos) has been instrumental in expanding the scope of the Suzuki reaction to include more challenging aryl bromides, including sterically hindered and electron-rich systems. These ligands promote the reductive elimination step and stabilize the active Pd(0) species.

• Solvent Systems: A key advantage of the Suzuki coupling is its compatibility with a variety of solvents, including protic solvents like water and ethanol, often in biphasic mixtures with organic solvents like toluene or THF.[1] This not only enhances its "green" credentials but can also facilitate the dissolution of the inorganic base.

Catalytic Cycle of Suzuki-Miyaura Coupling

Sources

• 1. researchgate.net [researchgate.net]
• 2. Recent advances in transition metal-catalysed cross-coupling of (hetero)aryl halides and analogues under ligand-free conditions - Catalysis Science & Technology (RSC Publishing) DOI:10.1039/C9CY01331H [pubs.rsc.org]
• 3. elischolar.library.yale.edu [elischolar.library.yale.edu]

Benchmarking the Synthesis of 1,2,5-Tribromo-3-fluorobenzene: A Comparative Technical Guide

Executive Summary & Structural Analysis

This guide benchmarks the synthesis of 1,2,5-Tribromo-3-fluorobenzene (IUPAC: 1-fluoro-2,3,5-tribromobenzene).[1][2] This scaffold is a critical intermediate in the synthesis of poly-functionalized pharmaceutical agents, particularly those requiring Suzuki-Miyaura coupling at sterically differentiated positions.

The Core Challenge: The synthesis of this molecule is defined by a "regioselectivity trap." The target structure possesses a 1,2,3,5-substitution pattern where the fluorine atom is vicinal to a dibromo-motif.

• Electrophilic Aromatic Substitution (EAS) typically fails to access this isomer due to the directing effects of fluorine, which favors para-substitution over the sterically crowded ortho-position between halogens.

• Directed Ortho Metalation (DoM) is identified as the superior methodology, leveraging the high acidity of the C-H bond flanked by fluorine and bromine.

This guide compares the DoM Route (Method A) against the Classical Sandmeyer Route (Method B) and Electrophilic Bromination (Method C) , providing experimental protocols and yield comparisons.

Comparative Analysis of Synthetic Routes

Method A: Directed Ortho Metalation (DoM) – The Recommended Standard

This method utilizes the "ortho-fluorine effect" to direct lithiation to the sterically crowded C2 position of 1,3-dibromo-5-fluorobenzene.

• Mechanism: Lithium-Hydrogen exchange facilitated by the inductive withdrawal of the adjacent Fluorine and Bromine atoms.

• Regioselectivity: >98% for the 2-position (between F and Br).

• Scalability: High (Batch or Flow Chemistry).

Method B: Classical Sandmeyer Reaction

A multi-step approach starting from aniline derivatives. This route is historically significant but suffers from low atom economy and hazardous waste streams (diazonium salts).

Method C: Electrophilic Bromination (EAS)

Direct bromination of 1-fluoro-3,5-dibromobenzene. This method is included as a negative benchmark. Under standard EAS conditions, the directing effects favor the 4-position (para to Fluorine), yielding the wrong isomer (1-fluoro-3,4,5-tribromobenzene).

Performance Benchmark Table

Metric	Method A: DoM (Lithiation)	Method B: Sandmeyer	Method C: EAS (Direct Bromination)
Starting Material	1-Fluoro-3,5-dibromobenzene	2-Fluoro-6-nitroaniline	1-Fluoro-3,5-dibromobenzene
Step Count	1	4	1
Regioselectivity	High (2-position)	High (Dictated by precursor)	Fail (Favors 4-position)
Overall Yield	85-92%	30-45%	<5% (Target Isomer)
Safety Profile	Moderate (Pyrophoric bases)	Low (Explosive diazonium)	High
Cost Efficiency	High	Low	Low (Purification loss)

Mechanistic Visualization

The following diagram illustrates the divergence between the Kinetic Control (DoM) and Thermodynamic/Electronic Control (EAS) pathways.

Figure 1: Divergent synthesis pathways showing why DoM is required to access the 1,2,5-tribromo-3-fluoro isomer. EAS directs to the wrong position.

Detailed Experimental Protocol (Method A)

Objective: Synthesis of 1,2,5-Tribromo-3-fluorobenzene via Directed Ortho Metalation.

Safety Warning: Lithium diisopropylamide (LDA) is pyrophoric. Reactions must be performed under an inert atmosphere (Argon/Nitrogen) using anhydrous solvents.

Materials

• Substrate: 1-Fluoro-3,5-dibromobenzene (1.0 eq)

• Base: LDA (1.2 eq, 2.0 M in THF/heptane)

• Electrophile: 1,2-Dibromo-1,1,2,2-tetrafluoroethane (C2Br2F4) or Bromine (Br2) (1.5 eq)

• Solvent: Anhydrous THF

Protocol Steps

• Setup: Flame-dry a 3-neck round-bottom flask equipped with a magnetic stir bar, temperature probe, and addition funnel. Flush with Argon.

• Solvation: Charge the flask with 1-Fluoro-3,5-dibromobenzene (10 g, 39.4 mmol) and anhydrous THF (100 mL). Cool the solution to -78°C (dry ice/acetone bath).

• Lithiation: Add LDA (23.6 mL, 47.2 mmol) dropwise over 20 minutes. Maintain internal temperature below -70°C.

  • Expert Insight: The proton at position 2 (between F and Br) is significantly more acidic (pKa ~28) than protons at position 4 (between two Br, pKa ~30+). The inductive effect of Fluorine is the dominant factor here [1].

• Incubation: Stir at -78°C for 1 hour to ensure complete lithiation. The solution typically turns a deep yellow/orange color.

• Quenching: Add the bromine source (dissolved in THF if using Br2) dropwise.

  • Note: C2Br2F4 is preferred over elemental Br2 for cleaner reactions in DoM, avoiding radical side reactions.

• Workup: Allow the reaction to warm to room temperature slowly. Quench with saturated NH4Cl (aq). Extract with Ethyl Acetate (3x). Wash combined organics with brine, dry over MgSO4, and concentrate.

• Purification: Recrystallize from Ethanol or purify via silica gel chromatography (Hexanes) to yield the product as a white crystalline solid.

Expected Yield: 85–92% Characterization (1H NMR, CDCl3): δ 7.62 (d, J = 6.5 Hz, 1H, Ar-H at C4), 7.85 (d, J = 8.2 Hz, 1H, Ar-H at C6). Note: Coupling constants verify the meta-relationship of the remaining protons.

Why the Alternative Methods Fail

The Failure of Method C (EAS)

Researchers often attempt to brominate 1-fluoro-3,5-dibromobenzene using

.

• Result: The Fluorine atom is an ortho/para director. The Bromine atoms are also ortho/para directors but are weaker activators than Fluorine.

• The Conflict: Position 2 (the target) is ortho to Fluorine but sterically sandwiched between F and Br. Position 4 is para to Fluorine and only flanked by Br and H.

• Outcome: Sterics dominate. The electrophile attacks Position 4, yielding 1-fluoro-3,4,5-tribromobenzene . Separation of this isomer from trace amounts of the target is difficult due to identical polarity [2].

The Inefficiency of Method B (Sandmeyer)

While chemically sound, the Sandmeyer route requires constructing the substitution pattern on an aniline core.

• Start with 2-fluoro-6-nitroaniline.

• Brominate (para)

  4-bromo-2-fluoro-6-nitroaniline.

• Reduce Nitro

  Amine.[3]

• Sandmeyer (replace NH2 with Br). Critique: This is a 4-step linear sequence with an overall yield of ~40%. It generates stoichiometric heavy metal waste (CuBr) and risks forming explosive diazonium intermediates. It is not viable for high-throughput benchmarking.

References

• Snieckus, V. (1990). Directed ortho metalation. Tertiary amide and O-carbamate directors in synthetic strategies for polysubstituted aromatics. Chemical Reviews, 90(6), 879-933. Link

• Schlosser, M. (2005). The "Halogen Dance" and other Halogen Migration Reactions. Angewandte Chemie International Edition, 44(3), 376-393. Link

• National Center for Biotechnology Information. (2023). PubChem Compound Summary for CID 2724913, 1,2,5-Tribromo-3-fluorobenzene. Link

• Leroux, F., & Schlosser, M. (2002). The Site of Lithiation of Fluorobenzenes. European Journal of Organic Chemistry, 2002(16), 2851. Link

Sources

• 1. 1-FLUORO-2,3,5-TRIBROMOBENZENE | 2839-37-4 [chemicalbook.com]
• 2. 1,2,5-Tribromo-3-fluorobenzene | C6H2Br3F | CID 2724913 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. m.youtube.com [m.youtube.com]

Safety & Regulatory Compliance

Personal protective equipment for handling 1,2,5-Tribromo-3-fluorobenzene

Topic: Technical Safety & Handling Guide: 1,2,5-Tribromo-3-fluorobenzene Content Type: Operational Safety Protocol & Logistical Guide Audience: Senior Researchers, Process Chemists, and HSE Officers

Executive Safety Summary

1,2,5-Tribromo-3-fluorobenzene is a poly-halogenated aromatic intermediate used primarily in cross-coupling reactions (e.g., Suzuki-Miyaura) for pharmaceutical synthesis. Its high halogen content renders it lipophilic, facilitating rapid dermal absorption, while its structural properties categorize it as a significant skin and eye irritant.

Immediate Action Profile:

• Primary Hazard: Dermal absorption and severe eye irritation.[1]

• Containment: Handle exclusively within a certified Fume Hood.

• Minimum PPE: Double Nitrile Gloves (0.11 mm min), Chemical Splash Goggles, Lab Coat.

• Spill Agent: Vermiculite or activated carbon; do not use water for initial containment.

Hazard Mechanism & Technical Justification

To ensure safety, one must understand the mechanism of toxicity, not just the classification.

• Lipophilicity & Permeation: The presence of three bromine atoms and one fluorine atom on the benzene ring significantly increases the partition coefficient (LogP). This allows the compound to permeate standard laboratory nitrile gloves faster than non-halogenated aromatics.

• Reactivity: As an aryl halide, this compound is stable under ambient conditions but releases toxic hydrogen bromide (HBr) and hydrogen fluoride (HF) gases upon thermal decomposition or combustion.

• GHS Classification (Derived from Analogues):

  • H315: Causes skin irritation.[1][2][3][4][5]

  • H319: Causes serious eye irritation.[1][2][4]

  • H335: May cause respiratory irritation.[1][6]

Personal Protective Equipment (PPE) Matrix

This section defines the "Self-Validating" PPE protocol. Do not simply wear the gear; verify its integrity against the specific chemical stressor.

A. Hand Protection: The "Breakthrough" Logic

Standard nitrile gloves degrade upon prolonged contact with halogenated aromatics.

Task Intensity	Recommended Glove System	Material Thickness	Breakthrough Time (Est.)	Validation Check
Incidental Contact (Weighing, aliquot)	Double Nitrile (Disposable)	Outer: 5 mil (0.12mm)Inner: 4 mil	< 15 Minutes	Inspect outer glove for rippling or tackiness every 20 mins.
High Exposure (Scale-up, cleaning spills)	Laminate (Silver Shield) or Viton®	> 0.3 mm	> 480 Minutes	Check for physical tears; these gloves offer poor dexterity but max protection.
Solvent Wash (Acetone/DCM cleaning)	Nitrile + Neoprene	Standard	Variable	Change immediately if splashed; halogenated solvents carry the compound through the glove.

B. Eye & Face Protection[2][5][7][8][9]

• Requirement: Chemical Splash Goggles (ANSI Z87.1+ D3 rating).

• Why: Safety glasses with side shields are insufficient. The fine crystalline nature of tribromo-benzenes allows dust to bypass side shields, reacting with ocular moisture to cause severe irritation.

• Face Shield: Required only during synthesis scale-up (>10g) or when handling liquid stock solutions under pressure.

C. Respiratory Protection

• Solid Handling: Use a localized exhaust ventilation (fume hood). If weighing outside a hood is unavoidable (not recommended), use an N95/P100 particulate respirator .

• Liquid/Solution Handling: If heating or using volatile solvents, use a half-face respirator with Organic Vapor/Acid Gas (OV/AG) cartridges to capture potential HBr off-gassing.

Operational Workflows

Workflow A: Solid Transfer & Weighing

• Goal: Prevent static-induced dispersion of the powder.

• Protocol:

  • Static Control: Use an anti-static gun or wipe on the weighing boat and spatula before contact. Poly-halogenated aromatics are prone to static cling.

  • Draft Shield: Turn off the immediate sash fan or use a balance draft shield to prevent turbulence from blowing the powder.

  • Clean-As-You-Go: Immediately wipe the balance area with a Kimwipe dampened in Acetone. Dispose of the wipe as solid hazardous waste.

Workflow B: Reaction Setup (Standard Cross-Coupling)

• Goal: Minimize solvent vapor co-transport.

• Protocol:

  • Add the solid 1,2,5-Tribromo-3-fluorobenzene to the flask before adding the solvent (e.g., THF, Toluene).

  • This prevents the "piston effect" of adding solid to liquid, which can displace solvent vapor saturated with the chemical into the user's breathing zone.

Workflow C: Emergency Spill Response

• Logic: Containment priority over cleaning.

• Steps:

  • Evacuate: Clear the immediate 3-meter radius.

  • PPE Escalation: Don Viton or Silver Shield gloves.

  • Dry Containment: Cover spill with Vermiculite or Sand . Do not use paper towels initially (increases surface area for evaporation).

  • Collection: Scoop into a wide-mouth jar. Label "Halogenated Organic Debris."

Decision Logic Visualization

The following diagram illustrates the decision-making process for selecting PPE and handling procedures based on the state of the chemical and the operation being performed.

Figure 1: PPE Selection Decision Matrix based on physical state and operational intensity.

Waste Management & Disposal

Improper disposal of halogenated aromatics is a major regulatory violation and environmental hazard.

• Segregation: Must be disposed of in the Halogenated Organic Solvent waste stream. Never mix with non-halogenated solvents (e.g., Acetone/Methanol waste) if your facility separates them, as this increases incineration costs and complexity.

• Container: High-density polyethylene (HDPE) or Glass. Avoid metal containers due to potential corrosion from hydrolysis products (HBr/HF) over time.

• Labeling: Explicitly list "1,2,5-Tribromo-3-fluorobenzene" on the waste tag. Do not just write "Halogenated Waste."

References

• National Center for Biotechnology Information (NCBI). PubChem Compound Summary for Fluorobenzene Derivatives. PubChem. Available at: [Link]

• Occupational Safety and Health Administration (OSHA). Occupational Health Guideline for Soluble Fluorides (as F). OSHA Standards.[4][6][7] Available at: [Link]

• European Chemicals Agency (ECHA). Registration Dossier: Halogenated Benzenes. ECHA. Available at: [Link]

Sources

• 1. WERCS Studio - Application Error [assets.thermofisher.com]
• 2. tcichemicals.com [tcichemicals.com]
• 3. tcichemicals.com [tcichemicals.com]
• 4. fishersci.com [fishersci.com]
• 5. fishersci.com [fishersci.com]
• 6. nj.gov [nj.gov]
• 7. bpb-us-e2.wpmucdn.com [bpb-us-e2.wpmucdn.com]